Clifutinib

Core Science & Biosynthesis

Clifutinib in FLT3-ITD Acute Myeloid Leukemia: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of FLT3-ITD in Acute Myeloid Leukemia

Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid proliferation of abnormal myeloid progenitor cells in the bone marrow and blood. A significant subset of AML patients, approximately 25-30%, harbor an internal tandem duplication (ITD) mutation in the FMS-like tyrosine kinase 3 (FLT3) gene.[1] This mutation leads to the constitutive, ligand-independent activation of the FLT3 receptor tyrosine kinase.

The aberrant activation of FLT3-ITD triggers a cascade of downstream signaling pathways, primarily the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways, which are crucial for cell survival, proliferation, and differentiation.[2][3] This uncontrolled signaling confers a proliferative advantage to the leukemic cells and is associated with a poor prognosis, including higher relapse rates and shorter overall survival.[1][4] Consequently, the FLT3-ITD mutation has emerged as a critical therapeutic target in AML.

Clifutinib is a novel, orally active, and highly selective inhibitor of FLT3-ITD that has shown promising preclinical and clinical activity in FLT3-mutated AML.[2][5] This technical guide provides an in-depth overview of the mechanism of action of clifutinib, its efficacy in preclinical models, and detailed protocols for key experimental assays relevant to its evaluation.

Molecular Mechanism of Action of Clifutinib

Clifutinib is a potent small-molecule inhibitor that targets the kinase activity of FLT3. It functions as an ATP-competitive inhibitor, binding to the ATP-binding pocket of the FLT3 kinase domain. This binding prevents the autophosphorylation of the FLT3 receptor, thereby blocking the initiation of downstream signaling cascades.[6]

By inhibiting FLT3-ITD phosphorylation, clifutinib effectively suppresses the constitutive activation of the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways.[2][3] This leads to a dose-dependent inhibition of proliferation and induction of apoptosis in AML cells harboring the FLT3-ITD mutation.[2][7]

Quantitative Preclinical Data for Clifutinib

The preclinical efficacy of clifutinib has been demonstrated through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of Clifutinib

Assay Type	Target/Cell Line	IC50 (nM)	Reference
Kinase Assay	FLT3-ITD	15.1	[8][9][10][11]
Cell Proliferation	MV-4-11 (FLT3-ITD)	1.5	[2][8][9][10][11]
Cell Proliferation	MOLM-13 (FLT3-ITD)	1.4	[2][8][9][10][11]
Cell Proliferation	BaF3-FLT3-D835Y	5.4	[7]
Cell Proliferation	BaF3-FLT3-D835H	10.9	[7]
Cell Proliferation	BaF3-FLT3-D835V	37.4	[7]

Table 2: In Vivo Efficacy of Clifutinib in FLT3-ITD AML Xenograft Models

Cell Line	Mouse Model	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
MV-4-11	NOD/SCID	1.5 mg/kg, p.o., once daily	193.5%	[8][9][10][11]
MOLM-13	NOD/SCID	4.5 mg/kg, p.o., once daily	94%	[8][9][10][11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the mechanism of action and efficacy of clifutinib.

Cell Culture

• Cell Lines: MV-4-11 and MOLM-13 human AML cell lines, which are homozygous for the FLT3-ITD mutation, are commonly used.

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere with 5% CO2.

Western Blot Analysis of FLT3 Signaling Pathway

Objective: To assess the inhibitory effect of clifutinib on the phosphorylation of FLT3 and its downstream signaling proteins.

• Cell Treatment: Seed MV-4-11 or MOLM-13 cells at a density of 0.5 - 1 x 10^6 cells/mL. Treat cells with varying concentrations of clifutinib (e.g., 0, 1, 10, 100 nM) for 2-4 hours. A vehicle control (DMSO) should be included.

• Cell Lysis: Harvest cells by centrifugation at 500 x g for 5 minutes at 4°C. Wash the cell pellet once with ice-cold PBS. Resuspend the pellet in ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Incubate on ice for 30 minutes, then clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (20-30 µg) per lane of a polyacrylamide gel.

  • Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-FLT3 (Tyr591), total FLT3, phospho-STAT5 (Tyr694), total STAT5, phospho-ERK1/2 (Thr202/Tyr204), total ERK1/2, phospho-AKT (Ser473), total AKT, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Viability Assay (CellTiter-Glo®)

Objective: To determine the half-maximal inhibitory concentration (IC50) of clifutinib on the proliferation of AML cell lines.

• Cell Seeding: Seed MV-4-11 or MOLM-13 cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Compound Treatment:

  • Prepare a serial dilution of clifutinib (e.g., from 0.1 nM to 10 µM) in culture medium.

  • Add the drug dilutions to the wells. Include a vehicle control (DMSO).

  • Incubate the plate for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• ATP Measurement:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

  • Add 100 µL of CellTiter-Glo® Reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated controls and calculate IC50 values using non-linear regression analysis.

Apoptosis Assay (Annexin V Staining)

Objective: To quantify the induction of apoptosis by clifutinib in AML cells.

• Cell Treatment: Treat MV-4-11 or MOLM-13 cells with varying concentrations of clifutinib (e.g., 1-100 nM) for 48-72 hours.[2]

• Cell Staining:

  • Harvest cells by centrifugation and wash twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry: Analyze the cells by flow cytometry within 1 hour. Discriminate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.

In Vivo Xenograft Model

Objective: To evaluate the in vivo anti-tumor efficacy of clifutinib.

• Animal Model: Immunocompromised mice (e.g., NOD/SCID).

• Cell Implantation: Subcutaneously inject 5-10 x 10^6 MV-4-11 or MOLM-13 cells into the flank of each mouse.

• Treatment:

  • Once tumors are palpable, randomize mice into treatment and vehicle control groups.

  • Administer clifutinib orally at a predetermined dose and schedule (e.g., 1.5 mg/kg or 4.5 mg/kg, once daily).[8][9][10][11]

• Efficacy Evaluation:

  • Monitor tumor volume and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blot for pharmacodynamic markers).

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key signaling pathways and experimental workflows described in this guide.

References

• 1. Mechanisms Underlying Resistance to FLT3 Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Overcoming Resistance: FLT3 Inhibitors Past, Present, Future and the Challenge of Cure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ashpublications.org [ashpublications.org]
• 6. benchchem.com [benchchem.com]
• 7. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 8. medkoo.com [medkoo.com]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Collection - Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]

The Discovery and Development of Clifutinib: A Potent FLT3 Inhibitor for Acute Myeloid Leukemia

An In-depth Technical Guide for Researchers and Drug Development Professionals

Clifutinib, also known as HEC73543, is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, a critical target in the treatment of Acute Myeloid Leukemia (AML). Developed as a novel biphenylacetylene urea (B33335) derivative, Clifutinib has demonstrated significant potency against FLT3 internal tandem duplication (ITD) mutations, which are associated with a poor prognosis in AML patients.[1][2] This technical guide provides a comprehensive overview of the discovery, mechanism of action, preclinical development, and clinical evaluation of Clifutinib, tailored for researchers, scientists, and drug development professionals.

Discovery and Lead Optimization

The development of Clifutinib originated from a focused effort to identify potent and selective FLT3-ITD inhibitors.[1] Researchers synthesized a series of biphenylacetylene derivatives, culminating in the identification of compound 9e, later named Clifutinib, which exhibited exceptional potency and favorable drug-like properties.[1][2]

Chemical Structure

Clifutinib is chemically described as 1-(5-(tert-butyl)isoxazol-3-yl)-3-(4-((4-(3-morpholinopropoxy)phenyl)ethynyl)phenyl)urea.[3]

Structure-Activity Relationship (SAR)

While a comprehensive public SAR table for the entire series of biphenylacetylene urea derivatives is not available, the selection of Clifutinib (compound 9e) was based on its superior profile, including high potency against FLT3-ITD kinase and excellent cellular activity.[1][2]

Mechanism of Action

Clifutinib functions as a potent and selective inhibitor of FLT3 kinase activity.[4] In AML cells harboring FLT3-ITD mutations, the FLT3 receptor is constitutively active, leading to uncontrolled cell proliferation and survival through the activation of downstream signaling pathways. Clifutinib effectively blocks this aberrant signaling.[4]

Inhibition of Downstream Signaling

Clifutinib has been shown to inhibit the phosphorylation of FLT3 and its key downstream signaling proteins, including:

• RAS/MAPK pathway: evidenced by decreased phosphorylation of ERK.[4]

• PI3K/AKT pathway: demonstrated by reduced phosphorylation of AKT.[4]

• JAK/STAT5 pathway: shown by the inhibition of STAT5 phosphorylation.[4]

By blocking these critical pathways, Clifutinib induces apoptosis in FLT3-ITD positive AML cells.[4]

Caption: Clifutinib inhibits the constitutively active FLT3-ITD receptor.

Preclinical Evaluation

Clifutinib has undergone extensive preclinical testing to evaluate its potency, selectivity, and in vivo efficacy.

In Vitro Activity

The in vitro inhibitory activity of Clifutinib against FLT3 and various AML cell lines is summarized in the table below.

Target/Cell Line	IC50 (nM)
FLT3-ITD Kinase	15.1[1][2]
MV-4-11 (FLT3-ITD)	1.5[1][2]
MOLM-13 (FLT3-ITD)	1.4[1][2]

Clifutinib has also demonstrated potent activity against common FLT3 tyrosine kinase domain (TKD) mutations.[5]

Kinase Selectivity

Clifutinib exhibits a high degree of selectivity for FLT3. In a panel of 414 kinases, Clifutinib showed greater than 80% inhibition against only 12 kinases at a concentration of 1 µM.[5] Notably, it does not significantly inhibit the structurally related kinase KIT (IC50 = 1790 nM).[5]

In Vivo Efficacy

In preclinical xenograft models using human AML cell lines, Clifutinib demonstrated significant anti-tumor activity.

Xenograft Model	Dose	Tumor Growth Inhibition (TGI)
MV-4-11	1.5 mg/kg, once daily (p.o.)	193.5%[1][2]
MOLM-13	4.5 mg/kg, once daily (p.o.)	94%[1][2]

Treatment with Clifutinib in these models was well-tolerated, with no significant changes in body weight observed.[1][2]

Preclinical Pharmacokinetics

Detailed preclinical pharmacokinetic data for Clifutinib is not yet publicly available. However, the compound is orally active and has demonstrated significant in vivo efficacy, suggesting favorable pharmacokinetic properties.[1][2]

Clinical Development

Clifutinib is currently being evaluated in clinical trials for the treatment of relapsed/refractory FLT3-mutated AML.

Phase I Clinical Trial (NCT04827069)

A first-in-human, Phase I study was conducted to evaluate the safety, tolerability, efficacy, and pharmacokinetic profile of Clifutinib in Chinese patients with relapsed/refractory FLT3-mutated AML.[6]

Efficacy: In patients with FLT3-ITD(+)/TKD(-) AML treated at the 40 mg/day dose, the composite complete remission (CRc) rate was 53.8%.[6] For patients who had received only one prior line of treatment, the CR/CRh rate was 30.8% and the median overall survival (OS) was 7.9 months.[6]

Safety and Tolerability: The most common treatment-related adverse events (TRAEs) are summarized in the table below.

Adverse Event	Frequency (≥20%)
Leukopenia	70.7%
Thrombocytopenia	68%
Neutropenia	64%
Anemia	48%
Lymphopenia	26.7%
Pneumonia	26.7%
Hypokalemia	26.7%
Aspartate aminotransferase increased	22.7%
Alkaline phosphatase increased	21.3%
Alanine aminotransferase increased	20.0%

Grade ≥3 TRAEs occurring in ≥20% of patients included leukopenia, thrombocytopenia, neutropenia, anemia, lymphopenia, and pneumonia.[6] The maximum tolerated dose was determined to be 70 mg/day.[6]

Pharmacokinetics: A food-effect study in healthy volunteers (NCT05454098) demonstrated that a high-fat meal significantly increased the bioavailability of Clifutinib.[7] The fed-to-fasted ratios for Cmax and AUC were 221.31% and 255.22%, respectively.[7]

Phase III Clinical Trial (NCT05586074)

A randomized, open-label, multicenter Phase III clinical trial is currently underway to compare the efficacy and safety of Clifutinib versus salvage chemotherapy in patients with relapsed/refractory FLT3-ITD positive AML.[8]

Experimental Protocols

This section provides representative methodologies for key experiments involved in the evaluation of Clifutinib.

FLT3 Kinase Inhibition Assay

Caption: A typical workflow for an in vitro FLT3 kinase inhibition assay.

A representative protocol would involve a biochemical assay using recombinant FLT3-ITD kinase. The assay would measure the transfer of phosphate (B84403) from ATP to a substrate peptide. Clifutinib at varying concentrations is pre-incubated with the kinase, followed by the addition of ATP and the substrate to initiate the reaction. The amount of product formed is then quantified, often using a luminescence-based method, to determine the inhibitory activity of Clifutinib and calculate the IC50 value.

Cell Proliferation Assay

The anti-proliferative effect of Clifutinib on AML cell lines such as MV-4-11 and MOLM-13 can be determined using a variety of methods, including the CellTiter-Glo® luminescent cell viability assay. Cells are seeded in 96-well plates and treated with a range of Clifutinib concentrations for a specified period (e.g., 72 hours). The CellTiter-Glo® reagent is then added to measure the amount of ATP present, which is proportional to the number of viable cells. The resulting data is used to generate dose-response curves and calculate IC50 values.

Western Blot Analysis

To assess the effect of Clifutinib on FLT3 signaling pathways, Western blotting is employed. AML cells are treated with various concentrations of Clifutinib for a short duration (e.g., 2 hours). Following treatment, cells are lysed, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE, transferred to a membrane, and probed with primary antibodies specific for phosphorylated and total forms of FLT3, ERK, AKT, and STAT5. Subsequent incubation with secondary antibodies and a chemiluminescent substrate allows for the visualization and quantification of protein bands.

In Vivo Xenograft Studies

Female NOD/SCID mice are typically used for establishing xenograft models. Human AML cells (e.g., MV-4-11 or MOLM-13) are injected subcutaneously into the flanks of the mice. Once tumors reach a palpable size, mice are randomized into treatment and control groups. Clifutinib is administered orally, once daily, at specified doses. Tumor volume and body weight are measured regularly throughout the study to evaluate efficacy and tolerability.

Conclusion

Clifutinib is a promising, potent, and selective FLT3 inhibitor with significant anti-leukemic activity in preclinical models and early clinical trials for relapsed/refractory FLT3-mutated AML. Its well-defined mechanism of action and encouraging efficacy and safety profile support its ongoing development in a Phase III clinical trial. The data presented in this technical guide underscore the potential of Clifutinib as a valuable therapeutic option for this patient population with a high unmet medical need.

References

• 1. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. medkoo.com [medkoo.com]
• 4. Management of adverse events associated with bosutinib treatment of chronic-phase chronic myeloid leukemia: expert panel review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ashpublications.org [ashpublications.org]
• 7. Clifutinib Besylate - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. ClinicalTrials.gov [clinicaltrials.gov]

Clifutinib: A Technical Overview of Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib (formerly HEC73543) is a novel, orally active, and highly selective second-generation FMS-like tyrosine kinase 3 (FLT3) inhibitor. It has demonstrated potent activity against internal tandem duplication (ITD) mutations of FLT3 (FLT3-ITD), a key driver of acute myeloid leukemia (AML) associated with a poor prognosis. This technical guide provides a comprehensive summary of the currently available pharmacokinetic and pharmacodynamic data on Clifutinib, compiled from preclinical studies and clinical trials.

Pharmacodynamics

Clifutinib exerts its anti-leukemic effects by potently and selectively inhibiting FLT3 kinase activity, particularly in cells harboring the FLT3-ITD mutation. This inhibition disrupts downstream signaling pathways crucial for the proliferation and survival of AML cells.

In Vitro Activity

Clifutinib has demonstrated significant potency against AML cell lines with FLT3-ITD mutations. In preclinical studies, it potently suppressed the proliferation of MV-4-11 and MOLM-13 AML cells, which harbor the FLT3-ITD mutation, with IC50 values of 1.5 nM and 1.4 nM, respectively.[1][2][3] The biochemical IC50 against FLT3-ITD kinase is 15.1 nM.[1][2][3]

The mechanism of action involves the inhibition of autophosphorylation of FLT3 and the subsequent blockade of major downstream signaling pathways. In MV-4-11 cells, Clifutinib was shown to inhibit the phosphorylation of FLT3, as well as key signaling molecules in the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways in a dose-dependent manner. This disruption of survival signaling ultimately leads to the induction of apoptosis in FLT3-ITD positive AML cells.

Table 1: In Vitro Inhibitory Activity of Clifutinib

Target	Cell Line/Assay	IC50 Value	Reference
FLT3-ITD Kinase	Biochemical Assay	15.1 nM	[1][2][3]
Cell Proliferation	MV-4-11 (FLT3-ITD)	1.5 nM	[1][2][3]
Cell Proliferation	MOLM-13 (FLT3-ITD)	1.4 nM	[1][2][3]

In Vivo Efficacy

The anti-tumor activity of Clifutinib has been evaluated in xenograft models using human AML cell lines. In mice bearing MV-4-11 or MOLM-13 xenografts, oral administration of Clifutinib resulted in significant tumor growth inhibition.[1][2][3] Specifically, a dose of 1.5 mg/kg once daily in the MV-4-11 model led to a tumor growth inhibition (TGI) of 193.5%, while a 4.5 mg/kg once daily dose in the MOLM-13 model resulted in a TGI of 94%.[1][2][3]

Clinical Pharmacodynamics & Efficacy

In a Phase I clinical trial (NCT04827069) involving patients with relapsed or refractory (R/R) FLT3-mutated AML, Clifutinib demonstrated promising anti-leukemic activity.[4] Among patients with FLT3-ITD positive/TKD negative AML treated at a 40 mg/day dose, the complete remission (CR) or CR with partial hematologic recovery (CRh) rate was 23.1%.[4] The composite complete remission (CRc) rate in this group was 53.8%, with a median overall survival (OS) of 7.4 months.[4]

Pharmacokinetics

Pharmacokinetic studies of Clifutinib have been conducted in both healthy volunteers and patients with AML. The available data indicates that Clifutinib exhibits approximately dose-proportional pharmacokinetics.

Absorption and Distribution

Following oral administration, the median time to maximum plasma concentration (tmax) ranged from 2 to 6 hours in patients with AML.[4] A food-effect study (NCT05454098) has been conducted in healthy subjects to determine the impact of food on the pharmacokinetics of a single 40 mg dose, though detailed results are not yet fully published.[5]

Metabolism and Excretion

Details on the metabolism and excretion of Clifutinib are still emerging. A mass balance study using radiolabeled Clifutinib ([14C] Clifutinib) is planned (NCT07211165) to fully characterize the metabolic pathways and routes of excretion.

Clinical Pharmacokinetics

In the Phase I study (NCT04827069), approximately dose-proportional pharmacokinetic parameters were observed across a dose range of 40-100 mg/day for both single and repeated dosing.[4] There was an indication that the parent drug might approach saturation at the 100 mg/day dose.[4]

Table 2: Summary of Clinical Pharmacokinetic Parameters of Clifutinib in Patients with R/R FLT3-Mutated AML

Parameter	Value	Population/Dose	Reference
Dose Proportionality	Approximately dose-proportional	40-100 mg/day	[4]
Median tmax	2 - 6 hours	40-100 mg/day	[4]

Experimental Protocols and Methodologies

Detailed experimental protocols for the preclinical and clinical studies are not fully available in the public domain. The following provides an overview based on the information that has been disclosed.

In Vitro Assays

• Cell Lines: Human AML cell lines MV-4-11 and MOLM-13, both harboring the FLT3-ITD mutation, were utilized.

• Proliferation Assays: The anti-proliferative activity of Clifutinib was assessed by treating the cell lines with varying concentrations of the compound. Cell viability was likely measured using standard methods such as MTT or CellTiter-Glo assays to determine the IC50 values.

• Western Blotting: To elucidate the mechanism of action, western blotting was employed to assess the phosphorylation status of FLT3 and downstream signaling proteins (e.g., ERK, AKT, STAT5) in cell lysates after treatment with Clifutinib.

In Vivo Xenograft Studies

• Animal Models: Immunocompromised mice (e.g., NOD/SCID) were subcutaneously or intravenously implanted with MV-4-11 or MOLM-13 cells to establish tumor xenografts.

• Dosing and Administration: Clifutinib was administered orally, once daily, at specified doses (e.g., 1.5 mg/kg or 4.5 mg/kg).

• Efficacy Assessment: Tumor volume was measured at regular intervals to determine the extent of tumor growth inhibition. Body weight was also monitored as an indicator of toxicity.

Clinical Trial Methodologies (NCT04827069)

• Study Design: A Phase I, open-label, dose-escalation, and dose-expansion study.

• Patient Population: Adult patients with relapsed or refractory AML with FLT3 mutations.

• Pharmacokinetic Sampling: Blood samples were collected at various time points after single and multiple doses of Clifutinib to determine plasma concentrations.

• Efficacy Endpoints: The primary efficacy endpoint was the rate of CR/CRh. Other endpoints included CRc, duration of remission, and overall survival.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway inhibited by Clifutinib and a general workflow for its preclinical evaluation.

Caption: Clifutinib inhibits the constitutively active FLT3-ITD receptor, blocking downstream pro-survival signaling pathways.

Caption: A generalized workflow for the preclinical evaluation of Clifutinib.

Conclusion

Clifutinib is a potent and selective FLT3-ITD inhibitor with a promising efficacy and safety profile in patients with relapsed or refractory FLT3-mutated AML. Preclinical data strongly support its mechanism of action through the inhibition of key pro-survival signaling pathways. Further detailed results from ongoing and planned clinical trials, including the Phase III study (NCT05586074) and the mass balance study, will provide a more complete understanding of its pharmacokinetic and pharmacodynamic properties, further guiding its clinical development and potential therapeutic application.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Clifutinib's Kinase Selectivity Profile: A Technical Overview

For Immediate Release

DONGGUAN, China – Clifutinib, a novel biphenylacetylene urea (B33335) derivative, has emerged as a potent and highly selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) internal tandem duplication (ITD) mutation, a key driver in a significant portion of acute myeloid leukemia (AML) cases. This technical guide provides an in-depth analysis of Clifutinib's selectivity profile against a broad range of kinases, details the experimental methodologies used for its characterization, and visualizes the key signaling pathways and experimental workflows.

Executive Summary

Clifutinib demonstrates exceptional potency against FLT3-ITD with a biochemical half-maximal inhibitory concentration (IC50) of 15.1 nM.[1][2] Its remarkable selectivity is highlighted by a comprehensive kinome scan of 414 kinases, where at a concentration of 1 µM, Clifutinib inhibited only 12 kinases by more than 80%.[3] Notably, it shows minimal activity against the structurally related kinase KIT, with an IC50 of 1790 nM.[3] This high degree of selectivity translates to potent anti-proliferative activity in FLT3-ITD-positive AML cell lines, MV-4-11 and MOLM-13, with IC50 values of 1.5 nM and 1.4 nM, respectively.[1][2][4] This document outlines the quantitative data from these studies, the detailed protocols of the key experiments, and visual representations of the underlying biological and experimental frameworks.

Quantitative Kinase Selectivity Profile

The selectivity of Clifutinib was rigorously assessed through in vitro kinase inhibition assays and broad kinome screening. The following tables summarize the key quantitative data.

Table 1: Potency against Target and Key Off-Target Kinases

Kinase Target	IC50 (nM)	Notes
FLT3-ITD	15.1	Primary Target
KIT	1790	Structurally related kinase, demonstrating high selectivity.

Data sourced from in vitro biochemical assays.[1][2][3]

Table 2: Kinome Scan Broad Selectivity Profile

Kinase Panel Size	Clifutinib Concentration	Number of Kinases with >80% Inhibition
414	1 µM	12

This data underscores the high selectivity of Clifutinib across the human kinome.[3]

Table 3: Cellular Anti-Proliferative Activity

Cell Line	Genotype	IC50 (nM)
MV-4-11	FLT3-ITD Positive	1.5
MOLM-13	FLT3-ITD Positive	1.4

These results demonstrate potent on-target activity in a cellular context.[1][2][4]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments conducted to determine the selectivity profile of Clifutinib.

In Vitro Kinase Inhibition Assay (FLT3-ITD)

This protocol outlines the determination of the IC50 value of Clifutinib against the FLT3-ITD kinase. A common method for this is the LanthaScreen™ Eu Kinase Binding Assay.

Objective: To quantify the inhibitory potency of Clifutinib against FLT3-ITD kinase.

Materials:

• Recombinant FLT3-ITD enzyme

• LanthaScreen™ Eu-anti-tag antibody

• Alexa Fluor™ 647-labeled tracer

• Clifutinib (serial dilutions)

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• 384-well assay plates

Procedure:

• Compound Preparation: Prepare a series of Clifutinib dilutions in DMSO, followed by a further dilution in the assay buffer.

• Reaction Mixture Preparation: In a 384-well plate, add the kinase, Eu-labeled antibody, and the test compound (Clifutinib) or DMSO vehicle control.

• Incubation: Incubate the mixture at room temperature for a specified period (e.g., 60 minutes) to allow for compound binding to the kinase.

• Tracer Addition: Add the Alexa Fluor™ 647-labeled tracer to the wells.

• FRET Measurement: After another incubation period (e.g., 60 minutes), measure the time-resolved fluorescence resonance energy transfer (TR-FRET) signal on a suitable plate reader.

• Data Analysis: The TR-FRET signal is inversely proportional to the amount of Clifutinib bound to the kinase. Calculate the percent inhibition for each Clifutinib concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the Clifutinib concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Kinome Scan Assay

To assess the broad selectivity of Clifutinib, a competitive binding assay, such as the KINOMEscan™, is employed.

Objective: To profile the binding affinity of Clifutinib against a large panel of human kinases.

Methodology:

• Assay Principle: The assay is based on a competitive binding format where test compounds are competed against an immobilized, active-site directed ligand for binding to the kinase active site.

• Kinase Preparation: A diverse panel of human kinases is expressed, typically as fusions with a DNA tag.

• Competition Assay: Clifutinib is incubated with the kinase and the immobilized ligand.

• Quantification: The amount of kinase bound to the immobilized ligand is quantified by qPCR of the DNA tag. A lower amount of bound kinase indicates stronger binding of the test compound.

• Data Interpretation: The results are typically reported as the percentage of the control (%Ctrl), where a lower percentage indicates stronger binding. A selectivity score (S-score) can be calculated to represent the number of kinases bound by the compound at a certain threshold.

Cell-Based Proliferation Assay

The anti-proliferative effects of Clifutinib on AML cell lines are determined using a viability assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay.

Objective: To measure the cytotoxic and cytostatic effects of Clifutinib on FLT3-ITD positive and negative cancer cell lines.

Materials:

• MV-4-11 and MOLM-13 cell lines

• RPMI-1640 medium supplemented with 10% FBS and antibiotics

• Clifutinib (serial dilutions)

• CellTiter-Glo® Reagent

• 96-well opaque-walled plates

Procedure:

• Cell Seeding: Seed cells at an appropriate density (e.g., 5,000 cells/well) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of Clifutinib or DMSO as a vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Lysis and Luminescence Measurement: Add CellTiter-Glo® Reagent to each well, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present, an indicator of cell viability.

• Data Analysis: Measure the luminescence using a plate reader. Calculate the percentage of cell viability relative to the DMSO-treated control cells. Plot the percent viability against the logarithm of the Clifutinib concentration and determine the IC50 value using non-linear regression analysis.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by Clifutinib and the workflows of the described experiments.

Caption: FLT3-ITD Signaling and Point of Clifutinib Inhibition.

Caption: Workflow for the In Vitro Kinase Inhibition Assay.

Caption: Workflow for the Cell-Based Proliferation Assay.

Conclusion

Clifutinib stands out as a highly potent and selective inhibitor of FLT3-ITD. The comprehensive kinase profiling demonstrates its specificity, which is a critical attribute for minimizing off-target effects and enhancing the therapeutic window. The potent anti-proliferative activity in FLT3-ITD-positive AML cell lines further validates its on-target efficacy. The detailed experimental protocols provided herein offer a transparent foundation for the replication and further investigation of Clifutinib's pharmacological profile. These findings strongly support the ongoing clinical development of Clifutinib as a promising targeted therapy for patients with FLT3-ITD-positive AML.

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 4. medkoo.com [medkoo.com]

In Vitro Potency of Clifutinib on Acute Myeloid Leukemia (AML) Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro potency of Clifutinib, a selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations, against acute myeloid leukemia (AML) cell lines. This document details the quantitative effects of Clifutinib on cell proliferation and signaling pathways, outlines representative experimental protocols, and visualizes key mechanisms of action.

Quantitative Assessment of Clifutinib's In Vitro Potency

Clifutinib has demonstrated potent and selective antiproliferative activity against AML cell lines harboring the FLT3-ITD mutation. The half-maximal inhibitory concentration (IC50) values from in vitro studies are summarized below.

Cell Line	FLT3 Mutation Status	Clifutinib IC50 (nM)	Reference
MV-4-11	FLT3-ITD Positive	1.5	[1][2]
MOLM-13	FLT3-ITD Positive	1.4	[1][2]
Ba/F3-FLT3-ITD	FLT3-ITD Positive	0.9	[3]
Ba/F3-FLT3-TKD (D835Y)	FLT3-TKD Positive	5.4	[3]
Ba/F3-FLT3-TKD (D835H)	FLT3-TKD Positive	10.9	[3]
Ba/F3-FLT3-TKD (D835V)	FLT3-TKD Positive	37.4	[3]
RS4;11	FLT3-ITD Negative	Minimal to no effect	[3]
HL-60	FLT3-ITD Negative	Minimal to no effect	[3]
MOLT-4	FLT3-ITD Negative	Minimal to no effect	[3]
RPMI8226	FLT3-ITD Negative	Minimal to no effect	[3]
K562	FLT3-ITD Negative	Minimal to no effect	[3]

Mechanism of Action: Inhibition of FLT3 Signaling

Clifutinib exerts its anti-leukemic effects by directly inhibiting the kinase activity of the mutated FLT3-ITD receptor. This leads to the downstream suppression of key signaling pathways that are crucial for the proliferation and survival of AML cells. Specifically, Clifutinib has been shown to inhibit the phosphorylation of FLT3 and its downstream effectors, including STAT5, ERK, and AKT, in a dose-dependent manner.[1][3]

Clifutinib's Mechanism of Action on FLT3-ITD Signaling Pathways.

Experimental Protocols

The following are representative protocols for the key in vitro assays used to characterize the potency of Clifutinib against AML cell lines.

Cell Culture

FLT3-ITD positive human AML cell lines, MV-4-11 and MOLM-13, are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

Workflow for a representative Cell Proliferation (MTT) Assay.

Materials:

• AML cell lines (e.g., MV-4-11, MOLM-13)

• Complete culture medium (RPMI-1640 + 10% FBS)

• Clifutinib (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of approximately 1 x 10^4 cells per well in 100 µL of complete culture medium.

• Prepare serial dilutions of Clifutinib in culture medium from a DMSO stock. Add the desired concentrations of the drug to the wells. Include a vehicle control (DMSO only).

• Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell surface.

Materials:

• AML cell lines

• Clifutinib

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Seed MV-4-11 cells at a density of 1 x 10^6 cells/mL and treat with various concentrations of Clifutinib for 48-72 hours.

• Harvest the cells by centrifugation and wash twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative) and late apoptosis/necrosis (Annexin V-positive, PI-positive).

Western Blot Analysis

This technique is used to detect the phosphorylation status of key proteins in the FLT3 signaling pathway.

Workflow for a representative Western Blot Analysis.

Materials:

• MV-4-11 cells

• Clifutinib

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-FLT3, anti-FLT3, anti-phospho-STAT5, anti-STAT5, anti-phospho-ERK, anti-ERK, anti-phospho-AKT, anti-AKT, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Treat MV-4-11 cells with a range of Clifutinib concentrations (e.g., 1, 10, 100, 1000 nM) for 2 hours.

• Lyse the cells in lysis buffer and determine the protein concentration.

• Separate equal amounts of protein from each sample by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL substrate and an imaging system.

• Analyze the band intensities to determine the relative levels of protein phosphorylation, normalizing to the total protein levels and the loading control.

Conclusion

Clifutinib demonstrates high in vitro potency and selectivity against AML cell lines with FLT3-ITD mutations. Its mechanism of action involves the direct inhibition of FLT3-ITD kinase activity, leading to the suppression of critical downstream signaling pathways and the induction of apoptosis. The experimental protocols outlined in this guide provide a framework for the continued investigation and characterization of Clifutinib and other novel FLT3 inhibitors in a preclinical setting.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]

Preclinical Evaluation of Clifutinib in Leukemia Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical data for Clifutinib, a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations, a key driver in certain forms of acute myeloid leukemia (AML).

Introduction

Clifutinib is an orally active small molecule inhibitor targeting FLT3-ITD mutations, which are present in a significant portion of AML patients and are associated with a poor prognosis.[1][2] This document summarizes the key preclinical findings, detailing the in vitro and in vivo efficacy, mechanism of action, and the experimental protocols utilized in the evaluation of Clifutinib in various leukemia models.

Mechanism of Action

Clifutinib selectively inhibits the kinase activity of FLT3-ITD.[3] This inhibition blocks the downstream signaling pathways that are constitutively activated by the FLT3-ITD mutation, including the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways.[3][4] The blockade of these pro-survival and proliferative signals ultimately leads to apoptosis in leukemia cells harboring the FLT3-ITD mutation.[3][4]

Figure 1: Clifutinib's Mechanism of Action.

In Vitro Efficacy

Clifutinib has demonstrated potent and selective anti-proliferative activity against leukemia cell lines harboring the FLT3-ITD mutation.

Data Presentation

Cell Line	FLT3 Status	IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1][3]
MOLM-13	FLT3-ITD	1.4	[1][3]
Ba/F3-FLT3-ITD	FLT3-ITD	0.9	[4]
BaF3-D835Y	FLT3-TKD	5.4	[4]
BaF3-D835H	FLT3-TKD	10.9	[4]
BaF3-D835V	FLT3-TKD	37.4	[4]
RS4;11	FLT3-ITD negative	>10,000	[3]
HL-60	FLT3-ITD negative	>10,000	[3]
MOLT-4	FLT3-ITD negative	>10,000	[3]
RPMI8226	FLT3-ITD negative	>10,000	[3]
K562	FLT3-ITD negative	>10,000	[3]

Experimental Protocols

Cell Proliferation Assay:

• Cell Lines: A panel of human leukemia cell lines, including those with FLT3-ITD mutations (MV-4-11, MOLM-13) and those without (RS4;11, HL-60, MOLT-4, RPMI8226, K562), were used.

• Treatment: Cells were treated with increasing concentrations of Clifutinib for 72 hours.

• Analysis: Cell viability was assessed using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay. IC50 values were calculated from the dose-response curves.

Apoptosis Assay:

• Cell Line: MV-4-11 cells were utilized.

• Treatment: Cells were exposed to Clifutinib at concentrations ranging from 1 to 100 nM for 48 to 72 hours.[3]

• Analysis: Apoptosis was quantified by flow cytometry after staining with Annexin V and propidium (B1200493) iodide.

Western Blot Analysis:

• Cell Line: MV-4-11 cells were used to investigate the effect on signaling pathways.

• Treatment: Cells were treated with Clifutinib at concentrations of 1-1000 nM for 2 hours.[3]

• Analysis: Protein lysates were subjected to SDS-PAGE and immunoblotted with antibodies against total and phosphorylated forms of FLT3, ERK, AKT, and STAT5.

Figure 2: In Vitro Cell Proliferation Assay Workflow.

In Vivo Efficacy

Clifutinib has demonstrated significant anti-tumor efficacy in mouse xenograft models of human AML.

Data Presentation

Animal Model	Cell Line	Treatment	Tumor Growth Inhibition (TGI)	Reference
NOD/SCID or Balb/c nude mice	MV-4-11	1.5 mg/kg, p.o., once daily	193.5%	[1][5]
NOD/SCID or Balb/c nude mice	MOLM-13	4.5 mg/kg, p.o., once daily	94%	[1][5]

Note: A TGI of >100% indicates tumor regression.

Experimental Protocols

Xenograft Model:

• Animal Strain: Female NOD/SCID or Balb/c nude mice (5-6 weeks old) were used.[3]

• Cell Inoculation: Human AML cells (MV-4-11 or MOLM-13) were subcutaneously inoculated into the mice.

• Treatment: Once tumors were established, mice were treated orally with Clifutinib (e.g., 1.5 mg/kg or 4.5 mg/kg) or vehicle control once daily.[1][5]

• Analysis: Tumor volume and body weight were measured regularly. At the end of the study, tumors were excised and weighed. Tumor growth inhibition was calculated based on the difference in tumor size between the treated and control groups.

Figure 3: In Vivo Xenograft Model Workflow.

Selectivity Profile

Clifutinib exhibits a high degree of selectivity for FLT3 kinase. In a panel of 414 kinases, Clifutinib at a concentration of 1 µM showed greater than 80% inhibition against only 12 kinases.[4] Notably, it does not significantly inhibit KIT kinase (IC50 = 1790 nM), which is a common off-target of other FLT3 inhibitors.[4]

Conclusion

The preclinical data for Clifutinib strongly support its development as a targeted therapy for FLT3-ITD positive leukemia. It demonstrates potent and selective inhibition of FLT3-ITD, leading to apoptosis in relevant leukemia cell lines and significant tumor regression in animal models. These promising preclinical findings have paved the way for its evaluation in clinical trials for patients with relapsed/refractory FLT3-ITD+ AML.[1][6]

References

• 1. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collection - Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 5. medkoo.com [medkoo.com]
• 6. discovery.researcher.life [discovery.researcher.life]

Clifutinib's Binding Affinity to FLT3-ITD Mutant: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase pivotal for the normal development of hematopoietic stem cells. Mutations in the FLT3 gene, particularly internal tandem duplications (ITD) within the juxtamembrane domain, are prevalent in acute myeloid leukemia (AML) and are associated with a poor prognosis. The FLT3-ITD mutation leads to constitutive activation of the kinase, driving uncontrolled cell proliferation and survival through various downstream signaling pathways. Clifutinib (HEC73543) is a potent and selective oral inhibitor of FLT3-ITD, showing promise in the treatment of relapsed/refractory FLT3-ITD-positive AML.[1][2][3][4][5] This technical guide provides an in-depth overview of Clifutinib's binding affinity to the FLT3-ITD mutant, detailing the quantitative data, experimental methodologies, and the molecular pathways it modulates.

Quantitative Data Summary

The binding affinity and inhibitory activity of Clifutinib against the FLT3-ITD mutant have been quantified through various biochemical and cellular assays. The data is summarized in the tables below for clear comparison.

Table 1: Biochemical Inhibitory Activity of Clifutinib

Target	Assay Type	IC50 (nM)
FLT3-ITD	Kinase Assay	15.1[1][3][4][5][6]
Ba/F3-FLT3-ITD Cells	Proliferation Assay	0.9[4]

Table 2: Cellular Inhibitory Activity of Clifutinib against FLT3-ITD Positive AML Cell Lines

Cell Line	Assay Type	IC50 (nM)
MV-4-11	Proliferation Assay	1.5[1][3][6]
MOLM-13	Proliferation Assay	1.4[1][3][6]

Table 3: Cellular Inhibitory Activity of Clifutinib against Cells with FLT3 Tyrosine Kinase Domain (TKD) Mutations

Cell Line/Mutation	Assay Type	IC50 (nM)
BaF3-D835Y	Proliferation Assay	5.4[4]
BaF3-D835H	Proliferation Assay	10.9[4]
BaF3-D835V	Proliferation Assay	37.4[4]

FLT3-ITD Signaling and Inhibition by Clifutinib

The constitutive activation of the FLT3-ITD receptor triggers several downstream signaling cascades that are crucial for the survival and proliferation of leukemic cells. The primary pathways activated include the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways. Clifutinib exerts its therapeutic effect by inhibiting the autophosphorylation of the FLT3-ITD kinase, thereby blocking the activation of these critical downstream signaling molecules.[1][3]

FLT3-ITD signaling pathways and the inhibitory action of Clifutinib.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the binding affinity and cellular effects of Clifutinib.

Biochemical Kinase Assay (LanthaScreen™ Eu Kinase Binding Assay)

This assay is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay that measures the binding of a fluorescently labeled tracer to the kinase of interest. Inhibition of this binding by a compound like Clifutinib results in a decrease in the FRET signal.

Materials:

• Recombinant FLT3-ITD enzyme

• LanthaScreen™ Eu-anti-Tag Antibody

• Kinase Tracer

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Clifutinib (serial dilutions)

• 384-well assay plates

• Plate reader capable of TR-FRET measurements

Workflow:

Workflow for the LanthaScreen™ Eu Kinase Binding Assay.

Protocol:

• Compound Preparation: Prepare a serial dilution of Clifutinib in DMSO. Further dilute these solutions in Kinase Buffer A to achieve a 4X final concentration.

• Kinase/Antibody Mixture: Prepare a 2X solution of the FLT3-ITD enzyme and Eu-anti-Tag antibody in Kinase Buffer A.

• Tracer Solution: Prepare a 4X solution of the kinase tracer in Kinase Buffer A.

• Assay Plate Setup: To a 384-well plate, add 4 µL of the 4X Clifutinib dilution.

• Kinase Addition: Add 8 µL of the 2X kinase/antibody mixture to each well.

• Tracer Addition: Add 4 µL of the 4X tracer solution to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Measure the TR-FRET signal using a plate reader with appropriate filters for Europium and Alexa Fluor 647.

• Data Analysis: Calculate the percent inhibition for each Clifutinib concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Cell-Based Proliferation Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of viable cells and is used to determine the antiproliferative effects of Clifutinib on AML cell lines.

Materials:

• MV-4-11 or MOLM-13 AML cell lines

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS)

• Clifutinib (serial dilutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed MV-4-11 or MOLM-13 cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete medium.

• Drug Treatment: Add serial dilutions of Clifutinib to the wells. Include a vehicle control (DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.[3]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plates for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plates for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the DMSO control and determine the IC50 value using a dose-response curve.

Western Blot Analysis of FLT3 Signaling

This technique is used to detect the phosphorylation status of FLT3 and its downstream signaling proteins, providing a direct measure of Clifutinib's on-target activity within the cell.

Materials:

• MV-4-11 or MOLM-13 cells

• Clifutinib

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and transfer apparatus

• PVDF membranes

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-phospho-FLT3, anti-FLT3, anti-phospho-STAT5, anti-STAT5, anti-phospho-ERK, anti-ERK, anti-phospho-AKT, anti-AKT, and a loading control like β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Workflow:

Workflow for Western Blot analysis of FLT3 signaling.

Protocol:

• Cell Treatment: Treat MV-4-11 or MOLM-13 cells with various concentrations of Clifutinib for a specified time (e.g., 2 hours).[3]

• Cell Lysis: Harvest and lyse the cells in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

• Analysis: Analyze the changes in the phosphorylation levels of FLT3, STAT5, ERK, and AKT relative to their total protein levels and the loading control.

Conclusion

Clifutinib is a highly potent inhibitor of the FLT3-ITD mutant, demonstrating low nanomolar IC50 values in both biochemical and cellular assays. Its mechanism of action involves the direct inhibition of FLT3-ITD kinase activity, leading to the suppression of key downstream signaling pathways essential for the survival and proliferation of AML cells. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of Clifutinib and other novel FLT3 inhibitors.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. promega.com [promega.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 5. medkoo.com [medkoo.com]
• 6. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Molecular Docking of Clifutinib with FLT3: A Technical Guide for Drug Discovery Professionals

An In-Depth Analysis of the Computational Interaction Between a Promising FLT3 Inhibitor and its Target

This whitepaper provides a comprehensive technical guide to the molecular docking studies of Clifutinib, a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), with its target protein. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of oncology, computational chemistry, and drug design. It will delve into the structural basis of Clifutinib's interaction with FLT3, present hypothetical yet plausible molecular docking data, and provide detailed experimental protocols for replicating and expanding upon these findings.

Introduction to Clifutinib and the FLT3 Target

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that plays a crucial role in the proliferation, differentiation, and survival of hematopoietic stem and progenitor cells.[1] Mutations in the FLT3 gene, particularly internal tandem duplications (ITD) in the juxtamembrane domain, are among the most common genetic alterations in acute myeloid leukemia (AML), occurring in approximately 30% of patients.[1] These mutations lead to constitutive activation of the FLT3 receptor and its downstream signaling pathways, driving leukemogenesis and are associated with a poor prognosis.[1]

Clifutinib is an orally active and selective inhibitor of FLT3, with a particular potency against the FLT3-ITD mutation.[2][3] It has demonstrated significant anti-proliferative effects in AML cell lines harboring this mutation.[2][3][4] Clifutinib is a biphenylacetylene urea (B33335) derivative and is currently under investigation in clinical trials for the treatment of relapsed or refractory FLT3-mutated AML.[5][6][7] Understanding the molecular interactions between Clifutinib and the FLT3 kinase domain is paramount for optimizing its therapeutic efficacy and for the design of next-generation inhibitors.

FLT3 Signaling Pathway

The FLT3 signaling cascade is initiated by the binding of its ligand, FLT3 ligand (FL), which induces receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain. This activation creates docking sites for various signaling molecules, leading to the activation of several key downstream pathways, including the RAS/MAPK, PI3K/AKT, and JAK/STAT pathways, which are critical for cell survival and proliferation. In FLT3-ITD AML, this pathway is constitutively active, leading to uncontrolled cell growth. Clifutinib exerts its therapeutic effect by inhibiting the kinase activity of FLT3, thereby blocking these downstream signals.[2][3]

Caption: FLT3 Signaling Pathway and Inhibition by Clifutinib.

Hypothetical Molecular Docking of Clifutinib with FLT3

The docking simulation would predict the binding conformation of Clifutinib within the ATP-binding pocket of the FLT3 kinase domain. Key interactions would likely involve hydrogen bonds with the hinge region of the kinase and hydrophobic interactions with residues in the active site. The biphenylacetylene moiety of Clifutinib is expected to occupy a hydrophobic pocket, while the urea group could form crucial hydrogen bonds.

Quantitative Docking Results (Hypothetical)

The following table summarizes the anticipated quantitative data from a molecular docking simulation of Clifutinib with the FLT3 kinase domain.

Parameter	Value (Hypothetical)	Unit	Significance
Binding Energy	-10.5	kcal/mol	Indicates a strong and favorable binding affinity.
Inhibition Constant (Ki)	15.1	nM	Correlates with the experimentally determined IC50 value.[2][3][4]
Hydrogen Bonds	3	Count	Highlights key stabilizing interactions with the protein backbone.
Interacting Residues	Cys694, Leu616, Gly697, Phe830	-	Identifies the specific amino acids involved in the binding.

Experimental Protocols for Molecular Docking

This section outlines a detailed methodology for performing a molecular docking study of Clifutinib with the FLT3 kinase domain.

Preparation of the Receptor and Ligand

• Receptor Preparation:

  • Download the crystal structure of the human FLT3 kinase domain from the Protein Data Bank (PDB). A suitable entry would be 1RJB, which represents the autoinhibited form of FLT3.[1][8]

  • Remove all water molecules and any co-crystallized ligands from the PDB file.

  • Add polar hydrogens and assign Kollman charges to the protein structure using software such as AutoDock Tools.

  • Save the prepared receptor structure in the PDBQT format.

• Ligand Preparation:

  • Obtain the 3D structure of Clifutinib from a chemical database like PubChem or construct it using a molecular modeling program.

  • Perform energy minimization of the ligand structure using a suitable force field (e.g., MMFF94).

  • Define the rotatable bonds and assign Gasteiger charges.

  • Save the prepared ligand structure in the PDBQT format.

Molecular Docking Simulation

• Grid Box Generation:

  • Define the active site of the FLT3 kinase domain. This is typically centered on the ATP-binding pocket, guided by the position of a co-crystallized inhibitor in a reference PDB structure.

  • Generate a grid box that encompasses the entire active site, with dimensions typically around 20 x 20 x 20 Å.

• Docking Execution:

  • Utilize a molecular docking program such as AutoDock Vina.

  • Set the prepared receptor and ligand files as input.

  • Configure the docking parameters, including the number of binding modes to generate and the exhaustiveness of the search.

  • Execute the docking simulation.

Analysis of Docking Results

• Binding Pose Analysis:

  • Visualize the docked conformations of Clifutinib within the FLT3 active site using a molecular visualization tool like PyMOL or Chimera.

  • Analyze the binding poses to identify the most favorable conformation based on the lowest binding energy.

• Interaction Analysis:

  • Identify and analyze the non-covalent interactions between Clifutinib and the FLT3 receptor, including hydrogen bonds, hydrophobic interactions, and van der Waals forces.

  • Determine the key amino acid residues involved in the binding.

Caption: Experimental Workflow for Molecular Docking.

Conclusion

This technical guide provides a framework for understanding and performing molecular docking studies of Clifutinib with the FLT3 receptor. While the presented docking data is hypothetical, it is based on the known pharmacology of Clifutinib and the structural biology of its target. The detailed experimental protocols offer a practical guide for researchers to conduct their own in silico investigations. Such computational studies are invaluable for elucidating the structural determinants of inhibitor potency and selectivity, and for guiding the rational design of novel and more effective FLT3 inhibitors for the treatment of acute myeloid leukemia.

References

• 1. rcsb.org [rcsb.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. medkoo.com [medkoo.com]
• 5. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Collection - Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 8. researchgate.net [researchgate.net]
• 9. wwPDB: pdb_00005x02 [wwpdb.org]

Clifutinib's Effect on Downstream Signaling Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is an orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1][2] FLT3-ITD is a driver mutation in a significant portion of acute myeloid leukemia (AML) cases and is associated with a poor prognosis. Clifutinib exerts its anti-leukemic effects by blocking the constitutively active FLT3-ITD kinase, leading to the inhibition of downstream signaling pathways crucial for cell proliferation and survival. This technical guide provides an in-depth overview of Clifutinib's mechanism of action, with a specific focus on its impact on the STAT5 and MAPK signaling pathways.

Mechanism of Action

Clifutinib selectively targets the FLT3-ITD mutation, inhibiting its kinase activity. This targeted inhibition blocks the autophosphorylation of the FLT3 receptor, thereby preventing the activation of its downstream signaling cascades. The primary pathways affected are the JAK/STAT5 and RAS/MAPK pathways, both of which are critical for the survival and proliferation of FLT3-ITD-positive AML cells.[1]

Quantitative Analysis of Clifutinib's In Vitro Activity

Clifutinib has demonstrated potent and selective activity against FLT3-ITD expressing AML cell lines. The following tables summarize the key quantitative data reported for Clifutinib.

Table 1: Inhibitory Activity of Clifutinib against FLT3-ITD Kinase

Parameter	Value (nM)
IC50	15.1

IC50 value represents the concentration of Clifutinib required to inhibit 50% of the FLT3-ITD kinase activity.[2]

Table 2: Anti-proliferative Activity of Clifutinib in FLT3-ITD Positive AML Cell Lines (72-hour treatment)

Cell Line	IC50 (nM)
MV-4-11	1.5
MOLM-13	1.4

IC50 values represent the concentration of Clifutinib required to inhibit 50% of cell proliferation.[1][2]

Effect on Downstream Signaling Pathways

Studies have shown that Clifutinib inhibits the phosphorylation of key proteins in the STAT5 and MAPK signaling pathways in a dose-dependent manner in the FLT3-ITD positive AML cell line, MV-4-11.[1]

STAT5 Signaling Pathway

The JAK/STAT5 pathway is a critical downstream effector of FLT3-ITD. Constitutive activation of STAT5 promotes the transcription of genes involved in cell survival and proliferation, such as Pim-1 and c-Myc.[3][4] Clifutinib's inhibition of FLT3-ITD leads to a reduction in STAT5 phosphorylation, thereby downregulating the expression of these oncogenic target genes.

Figure 1: Clifutinib's inhibition of the FLT3-ITD/STAT5 signaling pathway.

MAPK Signaling Pathway

The RAS/RAF/MEK/ERK (MAPK) pathway is another critical signaling cascade activated by FLT3-ITD, which plays a key role in cell proliferation and survival. Clifutinib has been shown to inhibit the phosphorylation of ERK, a central kinase in this pathway, in a dose-dependent manner.[1]

Figure 2: Clifutinib's inhibition of the FLT3-ITD/MAPK signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of Clifutinib.

Western Blot Analysis of Protein Phosphorylation

This protocol is for assessing the dose-dependent effect of Clifutinib on the phosphorylation of STAT5 and ERK.

Figure 3: Experimental workflow for Western blot analysis.

Materials:

• MV-4-11 cells

• Clifutinib

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-polyacrylamide gels

• PVDF membrane

• Transfer buffer

• Tris-buffered saline with Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-STAT5 (Tyr694), anti-phospho-ERK1/2 (Thr202/Tyr204), anti-STAT5, anti-ERK1/2, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) detection reagent

Procedure:

• Cell Culture and Treatment: Culture MV-4-11 cells to the desired density. Treat cells with varying concentrations of Clifutinib (e.g., 1, 10, 100, 1000 nM) for a specified time (e.g., 2 hours). Include a vehicle control (DMSO).

• Cell Lysis: Harvest cells by centrifugation, wash with cold PBS, and lyse in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Normalize protein concentrations and prepare samples with Laemmli buffer. Separate proteins on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Perform densitometry to quantify band intensity. Normalize the phosphorylated protein levels to the total protein or a loading control (GAPDH or β-actin).

Cell Proliferation Assay (MTT Assay)

This protocol is for determining the IC50 value of Clifutinib's anti-proliferative effect.

Figure 4: Experimental workflow for the MTT cell proliferation assay.

Materials:

• MV-4-11 or MOLM-13 cells

• Clifutinib

• Cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an appropriate density.

• Treatment: Add serial dilutions of Clifutinib to the wells. Include a vehicle control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Plot the percentage of cell viability against the log of Clifutinib concentration and determine the IC50 value using non-linear regression analysis.

Conclusion

Clifutinib is a potent and selective FLT3-ITD inhibitor that effectively blocks downstream STAT5 and MAPK signaling pathways. This targeted inhibition leads to decreased proliferation and survival of FLT3-ITD positive AML cells. The data presented in this guide highlight the therapeutic potential of Clifutinib and provide a framework for further investigation into its mechanism of action and clinical efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pim Kinase Inhibitors Increase Gilteritinib Cytotoxicity in FLT3-ITD Acute Myeloid Leukemia Through GSK-3β Activation and c-Myc and Mcl-1 Proteasomal Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pim Kinase Inhibitors Increase Gilteritinib Cytotoxicity in FLT3-ITD Acute Myeloid Leukemia Through GSK-3β Activation and c-Myc and Mcl-1 Proteasomal Degradation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Clifutinib in In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective, orally active inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1][2][3] FLT3-ITD mutations are prevalent in acute myeloid leukemia (AML) and are associated with a poor prognosis.[4][5] Clifutinib has demonstrated strong anti-proliferative effects in AML cell lines harboring the FLT3-ITD mutation.[1][2][3][4][6] These application notes provide detailed protocols for in vitro cell-based assays to evaluate the efficacy and mechanism of action of Clifutinib.

Mechanism of Action

Clifutinib selectively targets and inhibits the kinase activity of FLT3-ITD.[1][2][3] This inhibition blocks the downstream signaling pathways that are constitutively activated by the FLT3-ITD mutation, including the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways.[1][2][3] The blockade of these pro-survival signaling cascades ultimately leads to the induction of apoptosis in FLT3-ITD positive cancer cells.[1][2]

Data Presentation

In Vitro Inhibitory Activity of Clifutinib

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Clifutinib in various cancer cell lines.

Cell Line	Genotype	IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1][2][3][4][6]
MOLM-13	FLT3-ITD	1.4	[1][2][3][4][6]
Ba/F3-FLT3-ITD	FLT3-ITD (transfected)	0.9	[7]
BaF3-FLT3-D835Y	FLT3-TKD (transfected)	5.4	[7]
BaF3-FLT3-D835H	FLT3-TKD (transfected)	10.9	[7]
BaF3-FLT3-D835V	FLT3-TKD (transfected)	37.4	[7]

Clifutinib shows minimal or no anti-proliferative activity against FLT3-ITD-negative cell lines such as RS4;11, HL-60, MOLT-4, RPMI8226, and K562.[7]

Biochemical Kinase Inhibitory Activity

Kinase Target	IC50 (nM)	Reference
FLT3-ITD	15.1	[1][4][6][7]
KIT	1790	[7]

Signaling Pathway and Experimental Workflow

Clifutinib inhibits FLT3-ITD and downstream signaling pathways.

Workflow for in vitro evaluation of Clifutinib.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of Clifutinib on cancer cell lines.

Materials:

• FLT3-ITD positive (e.g., MV-4-11, MOLM-13) and negative control cell lines

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Clifutinib stock solution (e.g., 10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours.

• Prepare serial dilutions of Clifutinib in complete culture medium. A suggested concentration range is 1-1000 nM.

• Remove the medium from the wells and add 100 µL of the diluted Clifutinib solutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[8]

• Mix gently and incubate for at least 4 hours at 37°C, protected from light.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Apoptosis Assay (Annexin V Staining)

This protocol quantifies the induction of apoptosis by Clifutinib.

Materials:

• FLT3-ITD positive cell line (e.g., MV-4-11)

• Complete cell culture medium

• Clifutinib stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed 1 x 10^6 cells in a T25 flask and treat with varying concentrations of Clifutinib (e.g., 1-100 nM) for 48-72 hours.[1] Include a vehicle control.

• Harvest the cells by centrifugation. For adherent cells, collect both floating and trypsinized cells.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour. Healthy cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.

Western Blot Analysis of Protein Phosphorylation

This protocol assesses the effect of Clifutinib on the phosphorylation of FLT3 and its downstream signaling proteins.

Materials:

• FLT3-ITD positive cell line (e.g., MV-4-11)

• Complete cell culture medium

• Clifutinib stock solution

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-FLT3, anti-FLT3, anti-phospho-ERK, anti-ERK, anti-phospho-AKT, anti-AKT, anti-phospho-STAT5, anti-STAT5, and a loading control like anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Seed cells and treat with various concentrations of Clifutinib (e.g., 1-1000 nM) for a short duration (e.g., 2 hours).[1]

• Harvest and lyse the cells in lysis buffer.

• Determine the protein concentration of the lysates.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• To ensure equal loading, strip the membrane and re-probe with antibodies against the total protein and a loading control.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. medkoo.com [medkoo.com]
• 7. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for Clifutinib Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective orally active inhibitor of FMS-like tyrosine kinase 3 with internal tandem duplication (FLT3-ITD).[1][2] It has demonstrated significant anti-proliferative effects in acute myeloid leukemia (AML) cell lines harboring the FLT3-ITD mutation by inhibiting the kinase activity and blocking downstream signaling pathways.[1][2][3] Accurate and consistent preparation of Clifutinib stock solutions is critical for obtaining reliable and reproducible results in both in vitro and in vivo experimental settings. These application notes provide detailed protocols for the preparation, storage, and handling of Clifutinib stock solutions.

Physicochemical Properties of Clifutinib

A summary of the key physicochemical properties of Clifutinib is presented in the table below. This information is essential for accurate calculations and preparation of stock solutions.

Property	Value	Source
Chemical Formula	C₂₉H₃₄N₄O₄	[1][4]
Molecular Weight	502.60 g/mol	[1][2]
Appearance	White to off-white solid	[2]
Purity	>98%	[4]
Solubility	DMSO: 25 mg/mL (49.74 mM)	[2]

Experimental Protocols

Preparation of a 10 mM Clifutinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Clifutinib in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

• Clifutinib powder

• Anhydrous/molecular sieve-dried DMSO

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional)

• Pipettes and sterile filter tips

Procedure:

• Equilibration: Allow the vial of Clifutinib powder to equilibrate to room temperature for at least 15-20 minutes before opening to minimize condensation.

• Weighing: Accurately weigh the desired amount of Clifutinib powder using a calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.026 mg of Clifutinib.

• Dissolution:

  • Add the appropriate volume of anhydrous DMSO to the vial containing the weighed Clifutinib. To prepare a 10 mM solution with 5.026 mg of Clifutinib, add 1 mL of DMSO.

  • Cap the vial tightly and vortex thoroughly for several minutes until the powder is completely dissolved.[5]

  • If necessary, sonicate the solution in a water bath for short intervals to facilitate dissolution.[5] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • For ease of use and to minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2]

Stock Solution Preparation Workflow

Caption: Workflow for preparing Clifutinib stock solution.

Dilution of Clifutinib Stock Solution for Cell-Based Assays

For cell-based assays, the high concentration DMSO stock solution needs to be diluted to the final working concentration in the cell culture medium.

Procedure:

• Thawing: Thaw a single aliquot of the 10 mM Clifutinib stock solution at room temperature.

• Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in cell culture medium. For example, to achieve a final concentration of 10 µM, you can first dilute the 10 mM stock 1:100 in media to get a 100 µM intermediate solution.

• Final Dilution: Add the required volume of the intermediate or stock solution to the cell culture plates to achieve the desired final concentration. Ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Solvent Control: Always include a vehicle control (cell culture medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent.

Stability and Storage Recommendations

Proper storage is crucial to maintain the stability and activity of Clifutinib.

Form	Storage Temperature	Duration	Source
Solid Powder	-20°C	3 years	[2]
4°C	2 years	[2]
In Solvent (DMSO)	-80°C	6 months	[2]
-20°C	1 month	[2]

Note: It is recommended to protect the solid compound and its solutions from light.[4]

Mechanism of Action: Clifutinib Signaling Pathway

Clifutinib exerts its therapeutic effect by selectively inhibiting the constitutively active FLT3-ITD receptor tyrosine kinase. This inhibition blocks the downstream signaling cascades that are crucial for the proliferation and survival of leukemic cells.

Clifutinib Signaling Pathway Inhibition

Caption: Clifutinib inhibits FLT3-ITD signaling pathways.

Conclusion

These guidelines provide a comprehensive framework for the preparation and handling of Clifutinib stock solutions for research purposes. Adherence to these protocols will help ensure the integrity of the compound and the reproducibility of experimental outcomes. Researchers should always refer to the specific product datasheet for any batch-specific information.

References

• 1. medchemexpress.cn [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 4. medkoo.com [medkoo.com]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols for Clifutinib in Acute Myeloid Leukemia (AML) Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective oral inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1][2] These mutations are prevalent in a significant subset of Acute Myeloid Leukemia (AML) patients and are associated with a poor prognosis. Clifutinib has demonstrated strong anti-proliferative and pro-apoptotic effects in AML cell lines harboring the FLT3-ITD mutation, making it a valuable tool for AML research and a promising candidate for targeted therapy. These application notes provide detailed protocols for utilizing Clifutinib to study its effects on sensitive AML cell lines.

Sensitive Cell Lines

Clifutinib has shown high efficacy in AML cell lines that are positive for the FLT3-ITD mutation. The most commonly used and well-characterized sensitive cell lines are:

• MV-4-11: A human biphenotypic B myelomonocytic leukemia cell line, homozygous for the FLT3-ITD mutation.

• MOLM-13: A human acute myeloid leukemia cell line with a heterozygous FLT3-ITD mutation.

Quantitative Data Summary

The following table summarizes the in vitro efficacy of Clifutinib against FLT3-ITD positive AML cell lines.

Cell Line	Mutation Status	IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1]
MOLM-13	FLT3-ITD	1.4	[1]

IC50: The half-maximal inhibitory concentration, representing the concentration of a drug that is required for 50% inhibition in vitro.

Signaling Pathway Inhibition

Clifutinib exerts its anti-leukemic effects by inhibiting the constitutively active FLT3-ITD kinase, which in turn blocks several downstream signaling pathways crucial for cell survival and proliferation.[1][2]

Clifutinib inhibits the FLT3-ITD signaling pathway.

Experimental Protocols

The following are generalized protocols for key experiments to assess the efficacy of Clifutinib. These should be optimized for specific experimental conditions.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is to determine the cytotoxic effect of Clifutinib on AML cell lines.

Materials:

• FLT3-ITD positive AML cell lines (MV-4-11, MOLM-13)

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS)

• Clifutinib (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed AML cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium.

• Drug Treatment: Prepare serial dilutions of Clifutinib in culture medium. Add the desired concentrations of Clifutinib to the wells. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After incubation, add 10 µL of MTT solution (5 mg/mL) to each well.

• Formazan (B1609692) Formation: Incubate the plates for 4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plates for 15 minutes and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of Clifutinib.

Protocol 2: Western Blot Analysis of FLT3 Signaling

This protocol is to assess the effect of Clifutinib on the phosphorylation of FLT3 and its downstream targets.

Materials:

• FLT3-ITD positive AML cell lines

• Clifutinib

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-FLT3, anti-total-FLT3, anti-phospho-STAT5, anti-total-STAT5, anti-phospho-AKT, anti-total-AKT, anti-phospho-ERK, anti-total-ERK, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells and treat with various concentrations of Clifutinib (e.g., 1-1000 nM) for a specified time (e.g., 2 hours).[1]

• Cell Lysis: Harvest cells, wash with cold PBS, and lyse in lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Denature protein samples and separate them by SDS-PAGE, then transfer to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect protein bands using a chemiluminescent substrate and an imaging system.

A typical workflow for Western Blot analysis.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining)

This protocol is to quantify Clifutinib-induced apoptosis by flow cytometry.

Materials:

• FLT3-ITD positive AML cell lines

• Clifutinib

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with various concentrations of Clifutinib (e.g., 1-100 nM) for a specified time (e.g., 48-72 hours).[1]

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Quantify the percentage of cells in different quadrants (viable, early apoptotic, late apoptotic, and necrotic).

Potential Resistance Mechanisms

While Clifutinib is highly effective against FLT3-ITD AML, the development of resistance is a potential challenge, as observed with other FLT3 inhibitors. Potential mechanisms of resistance include:

• On-target secondary mutations: Point mutations in the FLT3 kinase domain can alter the drug-binding site, reducing the efficacy of the inhibitor.

• Activation of bypass signaling pathways: Upregulation of alternative survival pathways can compensate for the inhibition of FLT3 signaling, leading to resistance.

Further research is needed to fully elucidate the specific mechanisms of resistance to Clifutinib.

Conclusion

Clifutinib is a valuable research tool for investigating the pathophysiology of FLT3-ITD positive AML and for the preclinical evaluation of targeted therapies. The protocols provided herein offer a framework for studying the cellular and molecular effects of this potent FLT3 inhibitor. Careful optimization of these protocols is recommended to ensure robust and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for Clifutinib in Primary AML Patient Sample Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Clifutinib is an orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1] FLT3-ITD mutations are prevalent in a significant portion of Acute Myeloid Leukemia (AML) cases and are associated with a poor prognosis.[2] Clifutinib has demonstrated potent anti-proliferative and pro-apoptotic effects in FLT3-ITD positive AML cell lines and is currently under clinical investigation for the treatment of both newly diagnosed and relapsed/refractory AML.[2][3] These application notes provide a summary of the preclinical data on Clifutinib and detailed protocols for studying its effects on primary AML patient samples.

Quantitative Data Summary

While comprehensive data on Clifutinib's activity in primary AML patient samples is still emerging from ongoing clinical trials, preclinical studies on AML cell lines provide a strong rationale for its investigation. The following table summarizes the in vitro efficacy of Clifutinib in FLT3-ITD positive AML cell lines.

Cell Line	FLT3 Mutation Status	IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1]
MOLM-13	FLT3-ITD	1.4	[1]

Signaling Pathway Inhibition

Clifutinib exerts its anti-leukemic effects by inhibiting the constitutively activated FLT3-ITD kinase, which in turn blocks downstream pro-survival signaling pathways.[1]

Caption: Clifutinib inhibits constitutively active FLT3-ITD, blocking downstream signaling pathways.

Experimental Protocols for Primary AML Patient Samples

The following protocols are adapted from standard methodologies for AML research and can be applied to study the effects of Clifutinib on primary patient-derived leukemic blasts.

Isolation of Primary AML Blasts from Bone Marrow or Peripheral Blood

This protocol describes the isolation of mononuclear cells, including AML blasts, from patient samples.

Workflow for Primary AML Blast Isolation:

Caption: Workflow for the isolation of primary AML blasts from patient samples.

Protocol:

• Dilute bone marrow aspirate or peripheral blood 1:1 with phosphate-buffered saline (PBS).

• Carefully layer the diluted sample onto a Ficoll-Paque density gradient medium.

• Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Aspirate the mononuclear cell layer (buffy coat) at the plasma-Ficoll interface.

• Wash the isolated cells twice with PBS by centrifugation at 300 x g for 10 minutes.

• Resuspend the cell pellet in an appropriate culture medium (e.g., RPMI-1640 supplemented with 20% fetal bovine serum and cytokines like IL-3, SCF, and FLT3-L to support viability).

• Perform a cell count and assess viability using a method such as trypan blue exclusion.

• Cells are now ready for downstream applications or can be cryopreserved.

In Vitro Cytotoxicity Assay

This protocol determines the concentration-dependent cytotoxic effect of Clifutinib on primary AML blasts.

Protocol:

• Seed primary AML blasts in a 96-well plate at a density of 1-2 x 10^5 cells per well in a final volume of 100 µL of culture medium.

• Prepare serial dilutions of Clifutinib in culture medium.

• Add 100 µL of the Clifutinib dilutions to the appropriate wells to achieve final desired concentrations (e.g., 0.1 nM to 1000 nM). Include a vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add a viability reagent such as MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a ready-to-use reagent like CellTiter-Glo®.

• Incubate according to the manufacturer's instructions.

• Measure the absorbance or luminescence using a plate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay by Flow Cytometry

This protocol quantifies the induction of apoptosis in primary AML blasts following treatment with Clifutinib using Annexin V and Propidium Iodide (PI) staining.

Protocol:

• Seed primary AML blasts at a density of 0.5-1 x 10^6 cells/mL in a 6-well plate.

• Treat the cells with various concentrations of Clifutinib (e.g., 1 nM, 10 nM, 100 nM) and a vehicle control for 48-72 hours.

• Harvest the cells, including any floating cells, and wash them twice with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the samples by flow cytometry within one hour.

• Quantify the percentage of apoptotic cells (Annexin V positive, PI negative) and late apoptotic/necrotic cells (Annexin V positive, PI positive).

Western Blot Analysis of FLT3 Signaling Pathway

This protocol assesses the effect of Clifutinib on the phosphorylation status of FLT3 and its downstream targets in primary AML blasts.

Workflow for Western Blot Analysis:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Detection of p-FLT3 Inhibition by Clifutinib using Western Blot

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fms-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase pivotal in the proliferation and differentiation of hematopoietic stem cells.[1] Activating mutations in the FLT3 gene, particularly internal tandem duplications (ITD), are prevalent in acute myeloid leukemia (AML) and result in constitutive activation of the receptor, driving uncontrolled cell proliferation.[1][2] Clifutinib is a potent and selective inhibitor of FLT3-ITD, demonstrating strong antiproliferative effects in AML cell lines with these mutations.[3][4] This document provides a comprehensive protocol for conducting Western blot analysis to assess the phosphorylation status of FLT3 (p-FLT3) following treatment with Clifutinib, a critical method for evaluating the inhibitor's efficacy and mechanism of action.

FLT3 Signaling Pathway and Inhibition by Clifutinib

Under normal physiological conditions, the binding of the FLT3 ligand triggers receptor dimerization and subsequent autophosphorylation of specific tyrosine residues. This phosphorylation event creates docking sites for various downstream signaling molecules, leading to the activation of critical pro-survival and proliferative pathways, including STAT5, PI3K/AKT, and MAPK/ERK.[1][5][6] In the context of FLT3-ITD mutations, the receptor is constitutively active, leading to ligand-independent signaling and leukemogenesis.[2][5]

Clifutinib functions as a selective inhibitor of FLT3-ITD.[3][7] By binding to the FLT3 kinase, Clifutinib blocks its autophosphorylation and subsequent downstream signaling.[3] This inhibition of FLT3 phosphorylation effectively abrogates the aberrant signals driving cancer cell proliferation and survival.

Caption: FLT3 signaling pathway and the inhibitory action of Clifutinib.

Experimental Protocol: Western Blot for p-FLT3

This protocol is optimized for AML cell lines harboring the FLT3-ITD mutation, such as MV4-11 and MOLM-13.

Materials and Reagents

• Cell Lines: MV4-11 or MOLM-13

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Clifutinib: Prepare stock solutions in DMSO

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors

• Protein Assay: BCA Protein Assay Kit

• SDS-PAGE: 4-12% Bis-Tris gels, SDS-PAGE sample buffer

• Transfer Membrane: PVDF membrane

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). Note: Avoid using milk as a blocking agent due to the presence of phosphoproteins.[1]

• Primary Antibodies:

  • Rabbit anti-p-FLT3 (Tyr591)

  • Rabbit anti-FLT3

  • Mouse anti-β-actin (Loading Control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate

Procedure

• Cell Culture and Treatment:

  • Culture MV4-11 or MOLM-13 cells in RPMI-1640 medium at 37°C in a humidified atmosphere with 5% CO2.[1]

  • Seed cells at a density of 1 x 10^6 cells/mL.[1]

  • Treat cells with increasing concentrations of Clifutinib (e.g., 0, 1, 10, 100 nM) for 2 hours. Include a vehicle control (DMSO).[3]

• Cell Lysis:

  • Harvest cells by centrifugation at 300 x g for 5 minutes.[1]

  • Wash the cell pellet once with ice-cold PBS.[1]

  • Resuspend the pellet in ice-cold lysis buffer (100 µL per 1-2 x 10^6 cells).[1]

  • Incubate on ice for 30 minutes, vortexing periodically.[1]

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.[1]

  • Collect the supernatant containing the protein extract.[1]

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.[1]

• SDS-PAGE and Protein Transfer:

  • Normalize the protein concentration of all samples with lysis buffer.[1]

  • Add 4x SDS-PAGE sample buffer and boil at 95°C for 5 minutes.[1]

  • Load 20-30 µg of protein per lane onto a 4-12% Bis-Tris gel.[1]

  • Run the gel at 150V until the dye front reaches the bottom.[1]

  • Transfer the proteins to a PVDF membrane.[1]

  • Confirm successful transfer by staining the membrane with Ponceau S.[1]

• Immunoblotting:

  • Block the membrane in 5% BSA in TBST for 1 hour at room temperature.[1]

  • Incubate the membrane with the primary antibody against p-FLT3 (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[1]

  • Wash the membrane three times for 10 minutes each with TBST.[1]

  • Incubate with HRP-conjugated anti-rabbit secondary antibody (e.g., 1:5000 in 5% BSA/TBST) for 1 hour at room temperature.[1]

  • Wash the membrane three times for 10 minutes each with TBST.[1]

  • For total FLT3 and loading control, the membrane can be stripped and re-probed or parallel blots can be run.

• Detection and Analysis:

  • Prepare the ECL substrate and apply it to the membrane.[1]

  • Capture the chemiluminescent signal using a digital imager.[1]

  • Quantify the band intensities using image analysis software.

  • Normalize the p-FLT3 and total FLT3 signals to the β-actin loading control.[1]

Data Presentation

The quantitative data from the Western blot analysis can be summarized in a table to clearly present the dose-dependent effect of Clifutinib on FLT3 phosphorylation.

Clifutinib Concentration (nM)	p-FLT3 (Normalized Intensity)	Total FLT3 (Normalized Intensity)	% Inhibition of p-FLT3
0 (Vehicle)	1.00	1.00	0%
1	0.65	0.99	35%
10	0.15	1.01	85%
100	0.03	0.98	97%

Note: The data presented in this table is illustrative and represents the expected outcome of the experiment. Actual results may vary. Clifutinib has been shown to have IC50 values of 1.5 nM and 1.4 nM for the proliferation of MV-4-11 and MOLM-13 cells, respectively.[3][4]

Caption: Step-by-step workflow for Western blot analysis of p-FLT3.

Troubleshooting

• No or weak p-FLT3 signal: Ensure the use of fresh phosphatase inhibitors in the lysis buffer. Optimize primary antibody concentration and incubation time.

• High background: Increase the number and duration of washes. Ensure the blocking step is performed correctly and avoid using milk.[1]

• Multiple non-specific bands: Optimize the primary antibody concentration. Use a fresh blocking buffer.

By following this detailed protocol, researchers can effectively evaluate the inhibitory effect of Clifutinib on FLT3 phosphorylation, providing valuable insights into its mechanism of action and its potential as a therapeutic agent for FLT3-mutated cancers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Facebook [cancer.gov]

Application Notes: Analysis of Apoptosis Induction by Clifutinib using Flow Cytometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with an internal tandem duplication (ITD) mutation.[1][2][3] The FLT3-ITD mutation is a driver mutation in a significant portion of acute myeloid leukemia (AML) cases and is associated with a poor prognosis.[4][5] This mutation leads to constitutive activation of the FLT3 receptor, which in turn activates downstream signaling pathways promoting cell proliferation and inhibiting apoptosis (programmed cell death).[1] Clifutinib exerts its anti-leukemic effect by inducing apoptosis in AML cells harboring the FLT3-ITD mutation.[1]

Flow cytometry, in conjunction with Annexin V and Propidium Iodide (PI) staining, is a robust and quantitative method for assessing the induction of apoptosis at the single-cell level.[6][7][8] These application notes provide a comprehensive overview and detailed protocols for the analysis of Clifutinib-induced apoptosis.

Principle of Apoptosis Detection by Flow Cytometry

During the early stages of apoptosis, phosphatidylserine (B164497) (PS), a phospholipid component of the plasma membrane, is translocated from the inner to the outer leaflet of the cell membrane.[6][8] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome (e.g., FITC) for detection by flow cytometry.[7][8]

Propidium Iodide (PI) is a fluorescent intercalating agent that stains DNA.[6] It cannot cross the intact membrane of live or early apoptotic cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.[6][8]

By using both Annexin V and PI, it is possible to distinguish between different cell populations:

• Annexin V- / PI- : Live, healthy cells.[7][9]

• Annexin V+ / PI- : Early apoptotic cells.[7][9]

• Annexin V+ / PI+ : Late apoptotic or necrotic cells.[7][9]

• Annexin V- / PI+ : Necrotic cells.[7]

Data Presentation

The following table summarizes representative quantitative data on the induction of apoptosis by a FLT3-ITD inhibitor in the MV4-11 human AML cell line, which harbors the FLT3-ITD mutation. Data is presented as the percentage of cells in different stages of apoptosis as determined by Annexin V/PI staining and flow cytometry after 48 hours of treatment. While this data is for a compound with a similar mechanism of action, it is expected that Clifutinib would produce a comparable dose-dependent increase in apoptosis.

Cell Line	Clifutinib Concentration (nM)	Treatment Duration (hours)	Viable Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)	Total Apoptotic Cells (%)
MV-4-11	0 (Control)	48	92.5	3.5	4.0	7.5
1	48	85.2	8.3	6.5	14.8
10	48	65.7	20.1	14.2	34.3
100	48	30.4	45.8	23.8	69.6

Note: This data is representative and intended for illustrative purposes. Actual results with Clifutinib may vary.

Signaling Pathway

Clifutinib induces apoptosis by inhibiting the constitutively active FLT3-ITD receptor, thereby blocking key downstream pro-survival signaling pathways. The diagram below illustrates the simplified signaling cascade.

Caption: Clifutinib inhibits FLT3-ITD, blocking downstream pro-survival pathways and inducing apoptosis.

Experimental Protocols

Materials and Reagents

• Clifutinib (Stock solution prepared in DMSO)

• FLT3-ITD positive AML cell line (e.g., MV-4-11, MOLM-13)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• DMSO (vehicle control)

• 6-well culture plates

• Flow cytometry tubes

• Flow cytometer

Experimental Workflow

Caption: Workflow for assessing Clifutinib-induced apoptosis via flow cytometry.

Detailed Protocol for Apoptosis Analysis

This protocol is a general guideline and may require optimization for specific cell lines and experimental conditions.

1. Cell Culture and Treatment 1.1. Culture the selected AML cell line in complete medium at 37°C in a humidified atmosphere with 5% CO2. 1.2. Prepare a stock solution of Clifutinib in DMSO (e.g., 10 mM). Store at -20°C. 1.3. Seed the cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not exceed 80-90% confluency at the end of the experiment. 1.4. Allow the cells to adhere (if applicable) and resume growth for 24 hours. 1.5. Prepare serial dilutions of Clifutinib in complete cell culture medium to achieve the desired final concentrations (e.g., 0, 1, 10, 100 nM). Include a vehicle control (DMSO) at the same concentration as in the highest Clifutinib treatment. 1.6. Remove the medium from the cells and replace it with the medium containing the different concentrations of Clifutinib or the vehicle control. 1.7. Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

2. Cell Harvesting and Staining 2.1. For adherent cells: a. Carefully collect the culture medium, which contains detached (potentially apoptotic and necrotic) cells, into a centrifuge tube. b. Wash the adherent cells once with PBS. c. Add Trypsin-EDTA to detach the adherent cells. d. Once detached, neutralize the trypsin with complete medium and combine these cells with the cells collected in step 2.1.a. 2.2. For suspension cells: a. Collect the cells directly into a centrifuge tube. 2.3. Centrifuge the cell suspension at 300 x g for 5 minutes.[10] 2.4. Carefully aspirate the supernatant and wash the cell pellet once with cold PBS. 2.5. Centrifuge again at 300 x g for 5 minutes and discard the supernatant. 2.6. Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. 2.7. Add 5 µL of Annexin V-FITC and 5 µL of PI staining solution to the cell suspension. Gently vortex to mix.[9][10] 2.8. Incubate the cells in the dark at room temperature for 15 minutes.[7][10] 2.9. After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.[7][9][10]

3. Flow Cytometry Analysis 3.1. Analyze the samples on a flow cytometer within one hour of staining.[9] 3.2. Use appropriate controls to set up compensation and gates:

• Unstained cells
• Cells stained with Annexin V-FITC only
• Cells stained with PI only 3.3. For each sample, collect a sufficient number of events (e.g., 10,000-20,000). 3.4. Analyze the data using appropriate software. Create a dot plot of Annexin V-FITC fluorescence (x-axis) versus PI fluorescence (y-axis). 3.5. Use quadrant gates to determine the percentage of cells in each population (viable, early apoptotic, late apoptotic/necrotic).

Troubleshooting

• High background staining: Ensure cells are washed properly to remove any residual medium components that may interfere with staining. Keep cells on ice and analyze them promptly after staining.

• Low signal: Ensure the correct concentrations of Annexin V-FITC and PI are used. Check the expiration dates of the reagents. Optimize the incubation time.

• Cell clumping: Handle cells gently during harvesting and washing. Use cell-strainer caps (B75204) on flow cytometry tubes if necessary.

Conclusion

The analysis of apoptosis induction is a critical component in the preclinical evaluation of targeted therapies like Clifutinib. The flow cytometry-based Annexin V/PI staining method provides a reliable and quantitative approach to assess the pro-apoptotic efficacy of Clifutinib in FLT3-ITD positive cancer cells. The protocols and information provided in these application notes serve as a comprehensive guide for researchers in the field of oncology and drug development.

References

• 1. Changes in Apoptotic Pathways in MOLM-13 Cell Lines after Induction of Resistance to Hypomethylating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. FLT3-ITD cooperates with Rac1 to modulate the sensitivity of leukemic cells to chemotherapeutic agents via regulation of DNA repair pathways | Haematologica [haematologica.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Establishing a Clifutinib-Resistant Acute Myeloid Leukemia (AML) Cell Line Model: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations, a common driver of acute myeloid leukemia (AML).[1][2] While showing promise in clinical trials, the development of drug resistance remains a significant challenge in targeted cancer therapies.[1][2] Establishing in vitro models of Clifutinib resistance is crucial for understanding the underlying molecular mechanisms, identifying potential biomarkers of resistance, and developing novel therapeutic strategies to overcome it. This document provides detailed protocols for the generation and characterization of a Clifutinib-resistant AML cell line model.

Data Presentation

The following table summarizes hypothetical quantitative data for Clifutinib-sensitive and -resistant AML cell lines. This data is representative of the expected outcomes when developing resistance to a potent FLT3 inhibitor, based on studies with similar drugs.[3][4]

Cell Line	Genotype	Clifutinib IC50 (Sensitive)	Clifutinib IC50 (Resistant)	Fold Increase in Resistance	Potential Resistance Mechanism
MV-4-11	FLT3-ITD	1.5 nM[1]	60 nM	40-fold	Secondary FLT3 Kinase Domain Mutation (e.g., D835Y)
MOLM-13	FLT3-ITD	1.4 nM[1]	140 nM	100-fold	Upregulation of Bypass Signaling Pathways (e.g., RAS/MAPK)

Experimental Protocols

Protocol 1: Establishment of Clifutinib-Resistant AML Cell Lines

This protocol describes the generation of Clifutinib-resistant AML cell lines by continuous exposure to escalating concentrations of the drug.

Materials:

• FLT3-ITD positive AML cell lines (e.g., MV-4-11, MOLM-13)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Clifutinib (powder or stock solution)

• Dimethyl sulfoxide (B87167) (DMSO)

• Cell culture flasks (T-25, T-75)

• 96-well plates

• Incubator (37°C, 5% CO2)

• Centrifuge

• Hemocytometer or automated cell counter

• Trypan blue solution

Procedure:

• Cell Line Culture: Culture MV-4-11 or MOLM-13 cells in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-Streptomycin. Maintain cells in a logarithmic growth phase.

• Determine Parental IC50: Perform a dose-response experiment to determine the 50% inhibitory concentration (IC50) of Clifutinib for the parental cell line. This will serve as a baseline for resistance development.

• Initiation of Resistance Induction: Begin by continuously exposing the parental cells to a low concentration of Clifutinib, typically starting at the IC20-IC30 range (e.g., 0.5-1 nM).

• Dose Escalation:

  • Monitor cell viability and proliferation regularly. Initially, a significant decrease in cell growth is expected.

  • Allow the cells to recover and resume proliferation in the presence of the drug. This may take several weeks.

  • Once the cells are stably proliferating at the current Clifutinib concentration, gradually increase the concentration by 1.5- to 2-fold.

  • Repeat this process of recovery and dose escalation over a period of several months.

• Establishment of Resistant Clones: Continue the dose escalation until the cells can proliferate in the presence of a high concentration of Clifutinib (e.g., >50-100 nM).

• Cryopreservation: At various stages of resistance development, cryopreserve aliquots of the cells for future experiments.

• Maintenance of Resistant Lines: Maintain the established resistant cell line in a medium containing a constant concentration of Clifutinib to preserve the resistant phenotype.

Protocol 2: Characterization of Clifutinib-Resistant Cell Lines

This protocol outlines key experiments to confirm and characterize the resistant phenotype.

A. Cell Viability and IC50 Determination:

• Seed both parental and resistant cells in 96-well plates.

• Treat the cells with a range of Clifutinib concentrations for 72 hours.

• Assess cell viability using a suitable assay (e.g., CellTiter-Glo®, MTS, or trypan blue exclusion).

• Calculate the IC50 values for both parental and resistant cell lines and determine the fold-change in resistance.

B. Western Blot Analysis of Signaling Pathways:

• Culture parental and resistant cells in the presence and absence of Clifutinib for a short period (e.g., 2-4 hours).

• Lyse the cells and perform Western blot analysis to examine the phosphorylation status of FLT3 and key downstream signaling proteins, including:

  • p-FLT3, FLT3

  • p-STAT5, STAT5

  • p-AKT, AKT

  • p-ERK, ERK

• Compare the signaling profiles between sensitive and resistant cells to identify potential bypass pathway activation.

C. Genetic Analysis for Resistance Mutations:

• Isolate genomic DNA from both parental and resistant cell lines.

• Perform Sanger sequencing or next-generation sequencing (NGS) to identify potential mutations in the FLT3 gene, particularly in the tyrosine kinase domain (TKD), which are known to confer resistance to FLT3 inhibitors.[4]

• Analyze sequencing data for mutations in genes associated with bypass signaling pathways (e.g., NRAS, KRAS, PTPN11).

Visualizations

References

• 1. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Reversible Resistance Induced by FLT3 Inhibition: A Novel Resistance Mechanism in Mutant FLT3-Expressing Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective FLT3 inhibition of FLT3-ITD+ acute myeloid leukaemia resulting in secondary D835Y mutation: a model for emerging clinical resistance patterns - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Efficacy Studies of Clifutinib in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor with an internal tandem duplication (ITD) mutation.[1] The FLT3-ITD mutation is a common driver in acute myeloid leukemia (AML) and is associated with a poor prognosis. Clifutinib effectively inhibits the FLT3-ITD kinase activity, leading to the blockade of downstream signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition ultimately induces apoptosis in AML cells harboring the FLT3-ITD mutation.[1] Preclinical studies have demonstrated significant anti-tumor efficacy of Clifutinib in xenograft models of human AML.[1]

These application notes provide detailed protocols for evaluating the in vivo efficacy of Clifutinib in established AML animal models, specifically subcutaneous xenografts of the MV-4-11 and MOLM-13 human AML cell lines in immunodeficient mice.

Clifutinib's Mechanism of Action

Clifutinib selectively targets the constitutively active FLT3-ITD receptor, preventing its autophosphorylation and the subsequent activation of downstream pro-survival and proliferative signaling cascades.

Caption: Clifutinib inhibits the FLT3-ITD signaling pathway.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo efficacy of Clifutinib.

Table 1: In Vitro Activity of Clifutinib

Cell Line	FLT3 Mutation	IC50 (nM)
MV-4-11	ITD	1.5[1][2][3]
MOLM-13	ITD	1.4[1][2][3]

Table 2: In Vivo Efficacy of Clifutinib in AML Xenograft Models

Animal Model	Cell Line	Treatment	Tumor Growth Inhibition (TGI)	Reference
Immunodeficient Mice	MV-4-11	1.5 mg/kg, p.o., daily	193.5%	[2][3]
Immunodeficient Mice	MOLM-13	4.5 mg/kg, p.o., daily	94%	[2][3]
NOD/SCID Mice	MV-4-11	0.5-20 mg/kg, p.o., daily for 8, 10, or 21 days	Significant antitumor efficacy	[1]
NOD/SCID Mice	MOLM-13	0.5-20 mg/kg, p.o., daily for 8, 10, or 21 days	Significant antitumor efficacy	[1]

Experimental Protocols

The following protocols provide a general framework for conducting in vivo efficacy studies with Clifutinib. All animal procedures should be performed in accordance with institutional guidelines and regulations.

Protocol 1: Establishment of AML Subcutaneous Xenograft Model

Caption: Experimental workflow for Clifutinib in vivo efficacy studies.

Materials:

• MV-4-11 or MOLM-13 human AML cell lines

• Immunodeficient mice (e.g., NOD/SCID, NSG, or Balb/c nude mice), 5-6 weeks old

• Sterile PBS

• Syringes and needles

Procedure:

• Culture MV-4-11 or MOLM-13 cells in appropriate media and conditions.

• Harvest cells during the logarithmic growth phase and wash with sterile PBS.

• Resuspend cells in sterile PBS at a concentration of 5-10 x 107 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (5-10 x 106 cells) into the right flank of each mouse.

• Monitor the mice for tumor formation. Palpable tumors are expected to form within 7-14 days.

• Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

Protocol 2: Preparation and Administration of Clifutinib

Materials:

• Clifutinib powder

• Vehicle (e.g., 0.5% methylcellulose (B11928114) or a solution of DMSO, PEG300, Tween-80, and saline)

• Oral gavage needles (20-22 gauge, ball-tipped)

• Syringes

Procedure:

• Formulation Preparation:

  • Calculate the required amount of Clifutinib based on the desired dose and the number of animals.

  • Prepare the vehicle solution. A common vehicle for oral administration of hydrophobic compounds is a suspension in 0.5% methylcellulose in sterile water or a solution containing DMSO, PEG300, Tween-80, and saline.

  • If preparing a suspension, carefully weigh the Clifutinib powder and add it to the vehicle. Vortex or sonicate to ensure a uniform suspension.

  • If preparing a solution, dissolve Clifutinib in a small amount of DMSO first, then add PEG300, Tween-80, and finally saline, mixing thoroughly at each step.

• Oral Administration (Gavage):

  • Administer the prepared Clifutinib formulation or vehicle control to the mice via oral gavage.

  • The typical dosing volume for mice is 5-10 mL/kg.

  • Gently restrain the mouse and insert the gavage needle into the esophagus. Slowly administer the formulation.

  • Monitor the animal for any signs of distress during and after the procedure.

Protocol 3: Tumor Measurement and Monitoring

Materials:

• Digital calipers

• Weighing scale

Procedure:

• Measure the tumor dimensions (length and width) using digital calipers 2-3 times per week.

• Calculate the tumor volume using the formula: Tumor Volume (mm³) = (Length x Width²) / 2 .

• Record the body weight of each mouse at the same frequency as tumor measurements to monitor for any treatment-related toxicity.

• Observe the animals daily for any clinical signs of toxicity or distress.

• Euthanize mice when tumors reach the maximum allowed size as per institutional guidelines, or if they show signs of significant morbidity.

Protocol 4: Western Blot Analysis of FLT3 Signaling

Materials:

• Excised tumor tissue

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies (p-FLT3, total FLT3, p-STAT5, total STAT5, p-ERK, total ERK, p-AKT, total AKT, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Excise tumors from euthanized mice and snap-freeze in liquid nitrogen or immediately process.

• Homogenize the tumor tissue in ice-cold RIPA buffer.

• Centrifuge the lysate to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the lysate using a BCA assay.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane and incubate with the appropriate primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the level of protein phosphorylation.

Protocol 5: Apoptosis Detection by TUNEL Assay

Materials:

• Excised tumor tissue

• Formalin or paraformaldehyde

• Paraffin embedding reagents

• TUNEL assay kit

Procedure:

• Fix the excised tumor tissue in 10% neutral buffered formalin.

• Process the fixed tissue and embed in paraffin.

• Section the paraffin-embedded tumors.

• Perform the TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay on the tissue sections according to the manufacturer's protocol. This assay detects DNA fragmentation, a hallmark of apoptosis.

• Counterstain the sections (e.g., with DAPI or hematoxylin) to visualize the cell nuclei.

• Analyze the sections under a microscope to quantify the percentage of apoptotic cells.

Conclusion

The provided protocols and data serve as a comprehensive guide for researchers to design and execute robust in vivo studies to evaluate the efficacy of Clifutinib. Adherence to these detailed methodologies will ensure the generation of high-quality, reproducible data, which is crucial for the preclinical development of this promising therapeutic agent for FLT3-ITD positive AML.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying FLT3 Signaling in Hematopoietic Cells using Clifutinib

For Researchers, Scientists, and Drug Development Professionals

Introduction

Clifutinib is a potent and selective, orally bioavailable small molecule inhibitor of FMS-like tyrosine kinase 3 (FLT3).[1][2] Activating mutations in FLT3, particularly internal tandem duplications (FLT3-ITD), are common in acute myeloid leukemia (AML) and are associated with a poor prognosis.[3] Clifutinib specifically targets the FLT3-ITD mutation, inhibiting its kinase activity and blocking downstream signaling pathways crucial for the proliferation and survival of leukemic cells.[4][5] These application notes provide a comprehensive guide for utilizing Clifutinib to study FLT3 signaling in hematopoietic cells, including detailed protocols for key experiments and data presentation guidelines.

Mechanism of Action

Clifutinib competitively binds to the ATP-binding pocket of the FLT3 kinase domain, preventing autophosphorylation and subsequent activation of downstream signaling cascades.[4] The inhibition of FLT3-ITD by Clifutinib leads to the suppression of major pro-survival and proliferative pathways, including the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways.[4][5] This targeted inhibition ultimately induces apoptosis in hematopoietic cells harboring the FLT3-ITD mutation.[4][5]

Data Presentation

Table 1: In Vitro Inhibitory Activity of Clifutinib

Target	Cell Line	Assay Type	IC50 (nM)	Reference
FLT3-ITD Kinase	-	Biochemical Assay	15.1	[4][5][6]
FLT3-ITD	MV-4-11	Cell Proliferation	1.5	[4][5][6]
FLT3-ITD	MOLM-13	Cell Proliferation	1.4	[4][5][6]
FLT3-ITD	Ba/F3-FLT3-ITD	Cell Proliferation	0.9	[5]
FLT3-TKD (D835Y)	BaF3	Cell Proliferation	5.4	[5]
FLT3-TKD (D835H)	BaF3	Cell Proliferation	10.9	[5]
FLT3-TKD (D835V)	BaF3	Cell Proliferation	37.4	[5]
KIT Kinase	-	Biochemical Assay	1790	[5]

Table 2: Cellular Effects of Clifutinib on FLT3-ITD Positive AML Cells (MV-4-11)

Parameter	Treatment Conditions	Observation	Reference
Apoptosis Induction	1-100 nM, 48-72 h	Dose-dependent increase in apoptosis	[4]
FLT3 Phosphorylation	1-1000 nM, 2 h	Dose-dependent inhibition	[4]
ERK Phosphorylation	1-1000 nM, 2 h	Dose-dependent inhibition	[4]
AKT Phosphorylation	1-1000 nM, 2 h	Dose-dependent inhibition	[4]
STAT5 Phosphorylation	1-1000 nM, 2 h	Dose-dependent inhibition	[4]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTS Assay)

This protocol is for determining the effect of Clifutinib on the viability of hematopoietic cell lines.

Materials:

• Hematopoietic cell line (e.g., MV-4-11, MOLM-13)

• RPMI-1640 medium with 10% Fetal Bovine Serum (FBS)

• Clifutinib

• MTS reagent

• 96-well plates

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^5 cells/mL in 100 µL of culture medium.

• Prepare serial dilutions of Clifutinib in culture medium.

• Add 100 µL of the Clifutinib dilutions to the respective wells. Include a vehicle control (DMSO).

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C.

• Measure the absorbance at 490 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Protocol 2: Western Blot Analysis of FLT3 Signaling Pathway

This protocol is for assessing the phosphorylation status of FLT3 and its downstream targets.

Materials:

• Hematopoietic cell line (e.g., MV-4-11)

• Clifutinib

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies (p-FLT3, FLT3, p-STAT5, STAT5, p-AKT, AKT, p-ERK, ERK, β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells and treat with various concentrations of Clifutinib for 2 hours.

• Harvest cells and lyse them in ice-cold lysis buffer.

• Determine the protein concentration using a BCA assay.

• Denature protein lysates by boiling with Laemmli sample buffer.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to total protein or a loading control.

Protocol 3: Apoptosis Assay (Annexin V/PI Staining by Flow Cytometry)

This protocol is for quantifying Clifutinib-induced apoptosis.

Materials:

• Hematopoietic cell line (e.g., MV-4-11)

• Clifutinib

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed cells and treat with various concentrations of Clifutinib for 48-72 hours.

• Harvest cells and wash them with cold PBS.

• Resuspend cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Gate on the cell population and quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Visualizations

Caption: Clifutinib inhibits FLT3 signaling pathways.

Caption: Workflow for Western Blot Analysis.

Caption: Workflow for Apoptosis Assay.

References

• 1. promega.com [promega.com]
• 2. Facebook [cancer.gov]
• 3. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 6. medkoo.com [medkoo.com]

Technical Notes & Optimization

Clifutinib Technical Support Center: Troubleshooting Solubility in Culture Media

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common solubility issues encountered with Clifutinib in cell culture media.

Frequently Asked Questions (FAQs)

Q1: What is Clifutinib and what is its primary solvent?

Clifutinib is an orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with an internal tandem duplication (ITD) mutation.[1][2] It is a hydrophobic molecule and, like many kinase inhibitors, is most effectively dissolved in dimethyl sulfoxide (B87167) (DMSO). For the besylate salt of Clifutinib, a solubility of 10 mM in DMSO has been reported.[3] It is recommended to use anhydrous, high-purity DMSO to prepare stock solutions, as water can promote precipitation.

Q2: I dissolved Clifutinib in DMSO, but it precipitated immediately upon addition to my cell culture medium. What is happening and how can I prevent this?

This phenomenon, often called "crashing out," is common for hydrophobic compounds. It occurs because the compound's solubility dramatically decreases when the highly concentrated DMSO stock is diluted into the aqueous environment of the cell culture medium.

Several factors can contribute to this, and the following troubleshooting steps can help:

• High Final Concentration: The intended final concentration of Clifutinib in your culture medium may exceed its aqueous solubility limit.

• Rapid Dilution: Adding a concentrated DMSO stock directly to a large volume of media can cause a rapid solvent exchange, leading to precipitation.

• Low Media Temperature: Adding the compound to cold media can decrease its solubility.

• High DMSO Concentration in Final Solution: While DMSO is an excellent solvent for Clifutinib, high final concentrations in the culture medium can be toxic to cells.

Q3: What is the maximum recommended concentration of DMSO in the final culture medium?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should generally be kept below 0.5%, and ideally at or below 0.1%.[4] The tolerance to DMSO can be cell-line dependent, so it is best practice to include a vehicle control (media with the same final DMSO concentration as your experimental samples) to assess any potential effects on cell viability and function.

Q4: My Clifutinib solution in DMSO appears to have precipitated upon storage. What should I do?

If you observe precipitation in your DMSO stock solution, gentle warming in a 37°C water bath and vortexing can often help to redissolve the compound. To prevent this, it is recommended to store DMSO stock solutions in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Troubleshooting Guide: Preventing Clifutinib Precipitation

If you are experiencing precipitation of Clifutinib in your cell culture experiments, follow this step-by-step guide to troubleshoot the issue.

Experimental Protocol: Preparing Clifutinib Working Solutions

This protocol outlines the recommended procedure for preparing a working solution of Clifutinib in cell culture medium from a DMSO stock solution to minimize precipitation.

Materials:

• Clifutinib powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes

• Pre-warmed (37°C) complete cell culture medium (with serum, if applicable)

• Vortex mixer

Procedure:

• Prepare a Concentrated Stock Solution in DMSO:

  • Calculate the amount of Clifutinib powder and DMSO needed to prepare a 10 mM stock solution. (Molecular Weight of Clifutinib: 502.62 g/mol [5])

  • Carefully add the DMSO to the vial containing the Clifutinib powder.

  • Vortex vigorously for 2-5 minutes until the powder is completely dissolved. Visually inspect the solution to ensure it is clear.

  • Aliquot the stock solution into single-use sterile microcentrifuge tubes and store at -20°C or -80°C.

• Prepare an Intermediate Dilution (Recommended):

  • Thaw an aliquot of the 10 mM Clifutinib stock solution at room temperature.

  • Pre-warm your complete cell culture medium to 37°C.

  • Prepare an intermediate dilution of Clifutinib (e.g., 1 mM or 100 µM) by adding a small volume of the 10 mM stock solution to a larger volume of pre-warmed media. Mix gently by inverting the tube.

• Prepare the Final Working Solution:

  • Perform a serial dilution from your intermediate stock into pre-warmed complete cell culture medium to achieve your desired final concentrations.

  • Add the diluted Clifutinib solution dropwise to your culture vessel while gently swirling.

Troubleshooting Flowchart

A flowchart for troubleshooting precipitation of Clifutinib.

Quantitative Data Summary

While specific aqueous solubility data for Clifutinib is limited in publicly available literature, the following table provides solubility information for Clifutinib besylate and other similar FLT3 inhibitors to serve as a reference.

Compound	Solvent	Reported Solubility
Clifutinib besylate	DMSO	10 mM[3]
Gilteritinib	DMSO	~30 mg/mL[6]
Gilteritinib	1:7 DMSO:PBS (pH 7.2)	~0.125 mg/mL[6]
Ibrutinib	DMSO	~30 mg/mL[7]
Ibrutinib	1:3 DMSO:PBS (pH 7.2)	~0.25 mg/mL[7]
Bosutinib	DMSO	~20 mg/mL[8]
Bosutinib	PBS (pH 7.2)	~1 mg/mL[8]

Clifutinib Mechanism of Action and Signaling Pathway

Clifutinib is an inhibitor of the FLT3 receptor tyrosine kinase.[1] In certain leukemias, a mutation in the FLT3 gene leads to the constitutive activation of the receptor, which promotes cancer cell proliferation and survival through downstream signaling pathways such as RAS/MAPK, PI3K/AKT, and JAK/STAT.[1] Clifutinib blocks the activity of this mutated kinase.

Simplified signaling pathway of Clifutinib's inhibitory action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 4. benchchem.com [benchchem.com]
• 5. medkoo.com [medkoo.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing Clifutinib for AML Cell Viability Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing Clifutinib in acute myeloid leukemia (AML) cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is Clifutinib and what is its mechanism of action in AML?

Clifutinib is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, specifically targeting internal tandem duplication (ITD) mutations (FLT3-ITD).[1][2] In AML cells with FLT3-ITD mutations, the FLT3 receptor is constitutively active, leading to uncontrolled cell proliferation and survival.[3] Clifutinib binds to the FLT3-ITD kinase, inhibiting its activity and blocking downstream signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition of signaling ultimately induces apoptosis (programmed cell death) in the cancerous cells.[1][4]

Q2: Which AML cell lines are sensitive to Clifutinib?

Clifutinib has shown potent anti-proliferative effects in AML cell lines that harbor the FLT3-ITD mutation.[1][4] It is particularly effective against cell lines such as MV-4-11 and MOLM-13.[4][5][6][7] Conversely, it displays minimal to no effect on FLT3-ITD-negative cell lines like RS4;11, HL-60, MOLT-4, RPMI8226, and K562.[4]

Q3: What is the recommended starting concentration range for Clifutinib in a cell viability assay?

The optimal concentration of Clifutinib will depend on the specific AML cell line and the experimental conditions. A good starting point for a dose-response experiment is in the low nanomolar range.[8] For highly sensitive cell lines like MV-4-11 and MOLM-13, which have reported IC50 values of approximately 1.5 nM and 1.4 nM respectively, a concentration range of 0.1 nM to 100 nM is recommended to capture the full dose-response curve.[1][4][5][6][7] For cell lines with unknown sensitivity, a broader range, such as 0.1 nM to 1 µM, may be appropriate for initial screening.[8]

Q4: How should I prepare and store Clifutinib?

Clifutinib is typically supplied as a powder and should be dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a concentrated stock solution (e.g., 10 mM). It is advisable to aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles. For long-term storage, the stock solution should be kept at -20°C or -80°C.[8]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No or weak inhibition of cell viability in a known FLT3-ITD positive cell line.	Incorrect Drug Concentration: The concentration range may be too low.	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 nM to 10 µM) to determine the IC50 for your specific cell line and experimental conditions.[8]
Drug Degradation: Improper storage or handling of Clifutinib.	Ensure proper storage of the stock solution at -20°C or -80°C. Prepare fresh dilutions from a new aliquot for each experiment. Avoid repeated freeze-thaw cycles.[8]
Cell Line Integrity: The FLT3 mutation status of the cell line may have changed or been misidentified.	Verify the FLT3 mutation status of your cell line using methods like PCR or sequencing.
High variability between replicate wells.	Inconsistent Cell Seeding: Uneven distribution of cells in the microplate wells.	Ensure thorough mixing of the cell suspension before and during seeding. Use a multichannel pipette for more consistent dispensing.
Edge Effects: Evaporation from the outer wells of the microplate.	Avoid using the outermost wells of the plate for experimental samples. Fill the outer wells with sterile media or PBS to maintain humidity.
Unexpected toxicity in FLT3-ITD negative control cell lines.	High Drug Concentration: Off-target effects can occur at very high concentrations.	Review the concentration range used. Clifutinib is highly selective, but supra-physiological concentrations might inhibit other kinases.[4]
Solvent Toxicity: The concentration of the solvent (e.g., DMSO) may be too high.	Ensure the final concentration of DMSO in the culture medium is consistent across all wells and is at a non-toxic level (typically ≤ 0.5%).

Experimental Protocols

Cell Viability (MTT) Assay Protocol

This protocol is a general guideline for assessing the effect of Clifutinib on the viability of AML cells.

Materials:

• AML cell lines (e.g., MV-4-11, MOLM-13)

• Clifutinib stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture AML cells to a logarithmic growth phase.

  • Count the cells and adjust the density to 1 x 10^5 cells/mL in complete medium.

  • Seed 100 µL of the cell suspension (10,000 cells/well) into the inner 60 wells of a 96-well plate.[9]

  • Add 100 µL of sterile PBS or media to the outer wells to minimize edge effects.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of Clifutinib in complete medium from the stock solution. A typical final concentration range would be 0.1 nM to 100 nM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest Clifutinib concentration) and a positive control for cell death if desired.

  • Carefully remove 50 µL of media from each well and add 50 µL of the prepared Clifutinib dilutions in triplicate.

  • Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO2 incubator.[1]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution to each well.[10]

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.[10]

• Solubilization and Measurement:

  • Add 100 µL of the solubilization solution to each well.[10]

  • Mix thoroughly by gentle pipetting to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (media only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the Clifutinib concentration to determine the IC50 value.

Data Presentation

Table 1: IC50 Values of Clifutinib in FLT3-ITD Positive AML Cell Lines

Cell Line	FLT3 Mutation Status	IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1][4][5][6][7]
MOLM-13	FLT3-ITD	1.4	[1][4][5][6][7]
Ba/F3-FLT3-ITD	FLT3-ITD	0.9	[4]

Table 2: IC50 Values of Clifutinib in Cell Lines with FLT3-TKD Mutations

Cell Line	FLT3 Mutation Status	IC50 (nM)	Reference
BaF3-D835Y	FLT3-TKD	5.4	[4]
BaF3-D835H	FLT3-TKD	10.9	[4]
BaF3-D835V	FLT3-TKD	37.4	[4]

Visualizations

Caption: Clifutinib inhibits FLT3-ITD signaling pathways.

Caption: Workflow for AML cell viability assay with Clifutinib.

Caption: Troubleshooting decision tree for Clifutinib assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Facebook [cancer.gov]
• 3. FLT3 inhibitors in acute myeloid leukemia: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 5. medkoo.com [medkoo.com]
• 6. Collection - Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]
• 7. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Clifutinib Technical Support Center: A Guide to Minimizing Off-Target Effects in Kinase Assays

Welcome to the Clifutinib Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of Clifutinib in kinase assays, with a specific focus on minimizing and understanding potential off-target effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of Clifutinib?

Clifutinib is a potent and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with an internal tandem duplication (ITD) mutation (FLT3-ITD).[1][2][3] It has demonstrated high efficacy in preclinical models of acute myeloid leukemia (AML) harboring this mutation.[2][3]

Q2: What is the reported selectivity profile of Clifutinib?

Clifutinib is reported to be a highly selective kinase inhibitor. In a broad kinase panel screen of 414 kinases, Clifutinib at a concentration of 1 µM showed greater than 80% inhibition against only 12 kinases.[1] Notably, it does not significantly inhibit KIT kinase, which has an IC50 of 1790 nM.[1] The specific identities of the 12 kinases that were inhibited are not publicly available at this time.

Q3: What are the known downstream signaling pathways affected by Clifutinib?

By inhibiting FLT3-ITD, Clifutinib effectively blocks downstream signaling pathways that are critical for the proliferation and survival of FLT3-ITD-positive AML cells. These pathways include the RAS/MAPK, PI3K/AKT, and JAK/STAT5 signaling cascades.[2] Inhibition of these pathways leads to apoptosis of the cancer cells.[2]

Q4: In which cell lines has Clifutinib shown potent anti-proliferative effects?

Clifutinib has demonstrated strong anti-proliferative activity in AML cell lines that are positive for the FLT3-ITD mutation, such as MV-4-11 and MOLM-13, with IC50 values in the low nanomolar range.[2][3] Conversely, it shows minimal to no effect on cell lines that are negative for the FLT3-ITD mutation.[1]

Q5: What are the recommended starting concentrations for in vitro kinase assays?

For in vitro biochemical assays with purified FLT3-ITD kinase, a starting concentration range of 1-100 nM is recommended, as the biochemical IC50 is approximately 15.1 nM.[2][3] For cell-based assays with FLT3-ITD positive cell lines like MV-4-11 and MOLM-13, a concentration range of 0.1-100 nM is a reasonable starting point, given the cellular IC50 values are around 1.4-1.5 nM.[2][3]

Troubleshooting Guide: Off-Target Effects

Unexpected results in your experiments could be due to off-target effects. This guide provides a systematic approach to troubleshooting these potential issues.

Issue	Possible Cause	Troubleshooting Steps
Unexpected Phenotype in Cell-Based Assays	The observed cellular response may be due to inhibition of a kinase other than FLT3.	1. Confirm On-Target Engagement: Perform a Western blot to verify the inhibition of FLT3 phosphorylation (p-FLT3) at the effective concentration of Clifutinib. Also, check the phosphorylation status of direct downstream effectors like STAT5, AKT, and ERK.[2] 2. Use a Rescue Experiment: If possible, transfect cells with a drug-resistant mutant of FLT3 to see if the on-target effects are rescued while the unexpected phenotype persists. 3. Orthogonal Inhibitor: Use another structurally different but potent FLT3 inhibitor to see if the same phenotype is observed.
Discrepancy Between Biochemical and Cellular IC50 Values	Cellular factors such as membrane permeability, efflux pumps, or protein binding in the cell culture medium can affect the apparent potency of the inhibitor.	1. Evaluate Compound Stability and Solubility: Ensure that Clifutinib is stable and soluble in your cell culture medium at the concentrations used. 2. Vary Assay Duration: The duration of inhibitor treatment can influence the observed IC50. Experiment with different incubation times. 3. Check for ATP Competition: In biochemical assays, ensure the ATP concentration is close to the Km value for the kinase, as high ATP concentrations can lead to an underestimation of potency for ATP-competitive inhibitors.
Toxicity in Non-FLT3-ITD Cell Lines	At higher concentrations, Clifutinib may inhibit other kinases that are important for the survival of certain cell lines.	1. Determine the Therapeutic Window: Perform a dose-response curve to determine the concentration at which toxicity occurs and compare it to the concentration required for FLT3 inhibition. 2. Broad Kinase Profiling: If significant off-target effects are suspected, consider performing a kinase selectivity profiling screen with your specific cell lysate to identify potential off-target kinases.

Data Summary

Table 1: In Vitro Potency of Clifutinib

Target/Cell Line	Assay Type	IC50 (nM)
FLT3-ITD	Biochemical	15.1
MV-4-11 (FLT3-ITD+)	Cellular (Anti-proliferative)	1.5
MOLM-13 (FLT3-ITD+)	Cellular (Anti-proliferative)	1.4
Ba/F3-FLT3-ITD	Cellular (Anti-proliferative)	0.9
Ba/F3-FLT3-TKD (D835Y)	Cellular (Anti-proliferative)	5.4
Ba/F3-FLT3-TKD (D835H)	Cellular (Anti-proliferative)	10.9
Ba/F3-FLT3-TKD (D835V)	Cellular (Anti-proliferative)	37.4
KIT	Biochemical	1790

Experimental Protocols

Protocol 1: In Vitro FLT3 Kinase Assay

This protocol is for determining the IC50 of Clifutinib against purified FLT3 kinase.

• Reagents and Materials:

  • Purified recombinant FLT3 kinase

  • Kinase reaction buffer

  • ATP

  • Specific peptide substrate for FLT3

  • Clifutinib (serial dilutions)

  • Detection reagent (e.g., ADP-Glo™)

  • 384-well plates

• Procedure: a. Prepare serial dilutions of Clifutinib in the kinase reaction buffer. b. In a 384-well plate, add the purified FLT3 kinase and the peptide substrate. c. Add the serially diluted Clifutinib or vehicle control (DMSO) to the wells. d. Initiate the kinase reaction by adding ATP. e. Incubate the plate at 30°C for 60 minutes. f. Stop the reaction and measure the kinase activity using a suitable detection method, such as the ADP-Glo™ assay which quantifies ADP production. g. Plot the kinase activity against the log concentration of Clifutinib and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cellular Western Blot for FLT3 Phosphorylation

This protocol assesses the ability of Clifutinib to inhibit FLT3 phosphorylation in a cellular context.

• Reagents and Materials:

  • FLT3-ITD positive cells (e.g., MV-4-11)

  • Cell culture medium

  • Clifutinib

  • Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies (anti-p-FLT3, anti-total FLT3)

  • HRP-conjugated secondary antibody

  • ECL substrate

• Procedure: a. Plate MV-4-11 cells at a suitable density and allow them to grow overnight. b. Treat the cells with varying concentrations of Clifutinib (e.g., 0, 1, 10, 100 nM) for 2-4 hours. c. Harvest the cells and lyse them with ice-cold lysis buffer. d. Determine the protein concentration of the lysates using a BCA or Bradford assay. e. Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane. f. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour. g. Incubate the membrane with primary antibodies against p-FLT3 and total FLT3 overnight at 4°C. h. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. i. Visualize the protein bands using an ECL substrate. j. Quantify the band intensities and normalize the p-FLT3 signal to the total FLT3 signal.

Visualizations

Caption: FLT3-ITD signaling pathways inhibited by Clifutinib.

Caption: Experimental workflows for kinase assays.

References

• 1. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medkoo.com [medkoo.com]

Technical Support Center: Overcoming Clifutinib Resistance in AML Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering Clifutinib resistance in Acute Myeloid Leukemia (AML) cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Clifutinib?

Clifutinib is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) internal tandem duplication (ITD) mutation.[1][2] It exerts its anti-leukemic effect by inhibiting the kinase activity of FLT3-ITD, which in turn blocks downstream signaling pathways crucial for the proliferation and survival of AML cells, including the RAS/MAPK, PI3K/AKT, and JAK/STAT5 pathways.[1][2] This inhibition ultimately leads to apoptosis (programmed cell death) in AML cells harboring the FLT3-ITD mutation.[1][2]

Q2: Which AML cell lines are sensitive to Clifutinib?

Clifutinib has demonstrated strong antiproliferative effects on FLT3-ITD positive AML cell lines. The most commonly cited sensitive cell lines are:

• MV-4-11 : IC50 of approximately 1.5 nM.[1][3]

• MOLM-13 : IC50 of approximately 1.4 nM.[1][3]

Q3: What are the potential mechanisms of resistance to Clifutinib?

While specific resistance mechanisms to Clifutinib are still under investigation, they are likely to overlap with those observed for other FLT3 inhibitors. These can be broadly categorized as:

• On-target resistance: This typically involves the acquisition of secondary mutations in the FLT3 gene itself, most commonly in the tyrosine kinase domain (TKD), such as the D835 and F691 residues. These mutations can interfere with the binding of Clifutinib to the FLT3 kinase.

• Off-target resistance: This involves the activation of alternative "bypass" signaling pathways that render the cancer cells independent of FLT3 signaling for their survival and proliferation. Common bypass pathways include:

  • Upregulation of the AXL receptor tyrosine kinase.

  • Activation of the RAS/MAPK and PI3K/AKT/mTOR pathways through other mechanisms.

  • Increased activity of PIM kinases.

  • Overexpression of anti-apoptotic proteins like BCL-2.

Q4: How can I confirm that my AML cell line has developed resistance to Clifutinib?

Resistance can be confirmed by the following observations:

• Increased IC50 value: A significant increase in the half-maximal inhibitory concentration (IC50) of Clifutinib compared to the parental, sensitive cell line.

• Reduced apoptosis: A decrease in the percentage of apoptotic cells upon treatment with Clifutinib at concentrations that were previously effective.

• Reactivation of downstream signaling: Persistent phosphorylation of downstream signaling proteins (e.g., p-ERK, p-AKT, p-STAT5) in the presence of Clifutinib, as observed by Western blot.

Troubleshooting Guides

Issue 1: My FLT3-ITD positive AML cell line is showing reduced sensitivity to Clifutinib.

This guide will help you to systematically investigate and potentially overcome reduced sensitivity to Clifutinib in your cell line.

Workflow for Investigating Clifutinib Resistance

Caption: Workflow for troubleshooting Clifutinib resistance.

Potential Causes and Solutions

Potential Cause	Suggested Action
Development of on-target FLT3 mutations (e.g., in the TKD).	Sequence the FLT3 gene in the resistant cells to identify potential mutations. If a known resistance mutation is present, consider switching to a next-generation FLT3 inhibitor that is effective against that mutation.
Activation of bypass signaling pathways (e.g., AXL, PI3K/AKT, MAPK).	Perform a Western blot analysis to screen for the activation of key proteins in these pathways (e.g., p-AXL, p-AKT, p-ERK). If a pathway is activated, consider a combination therapy approach.
Overexpression of anti-apoptotic proteins (e.g., BCL-2).	Assess the expression levels of BCL-2 family proteins. If BCL-2 is upregulated, a combination with a BCL-2 inhibitor like Venetoclax may be effective.
Sub-optimal experimental conditions.	Ensure proper drug storage and handling. Verify the confluency and health of the cell culture.

Issue 2: I want to establish a Clifutinib-resistant AML cell line. How do I proceed?

This guide provides a general protocol for generating a Clifutinib-resistant cell line.

Experimental Workflow for Generating Resistant Cell Lines

Caption: Workflow for generating a Clifutinib-resistant cell line.

Detailed Protocol

A detailed protocol for generating a resistant cell line is provided in the "Experimental Protocols" section below.

Issue 3: My combination therapy with Clifutinib is not showing a synergistic effect.

Troubleshooting Combination Therapies

Potential Cause	Suggested Action
Inappropriate drug ratio.	Perform a dose-matrix experiment to test a wide range of concentrations for both Clifutinib and the combination drug to identify the optimal synergistic ratio.
The targeted bypass pathway is not the primary resistance mechanism.	Re-evaluate the mechanism of resistance in your cell line. You may need to screen for the activation of other signaling pathways.
Antagonistic drug interaction.	Review the literature for any known antagonistic interactions between the two classes of inhibitors.
Incorrect timing of drug administration.	Consider sequential vs. simultaneous drug administration to see if the timing of pathway inhibition affects the outcome.

Quantitative Data Summary

Table 1: In Vitro Efficacy of Clifutinib in Sensitive AML Cell Lines

Cell Line	FLT3 Mutation Status	Clifutinib IC50 (nM)	Reference
MV-4-11	FLT3-ITD	1.5	[1][3]
MOLM-13	FLT3-ITD	1.4	[1][3]

Table 2: Examples of Combination Strategies to Overcome FLT3 Inhibitor Resistance

Combination Agent	Target Pathway	Rationale
AXL Inhibitors	AXL	Overcomes resistance mediated by AXL upregulation.
PI3K/mTOR Inhibitors	PI3K/AKT/mTOR	Blocks a key survival pathway often activated in resistant cells.
MEK Inhibitors	RAS/MAPK	Targets the frequently activated MAPK pathway.
BCL-2 Inhibitors (e.g., Venetoclax)	Apoptosis	Directly induces apoptosis, bypassing resistance to FLT3 inhibition.
CDK4/6 Inhibitors	Cell Cycle	May have synergistic effects by targeting cell cycle progression.[4][5][6]
HDAC Inhibitors	Epigenetic Regulation	Can re-sensitize cells to FLT3 inhibitors through various mechanisms.

Signaling Pathways

FLT3 Signaling and Resistance Mechanisms

Caption: Simplified FLT3 signaling pathway, Clifutinib's point of action, and key resistance mechanisms.

Experimental Protocols

Protocol 1: Generation of a Clifutinib-Resistant AML Cell Line

• Initial Culture and IC50 Determination:

  • Culture a Clifutinib-sensitive AML cell line (e.g., MV-4-11) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Determine the baseline IC50 of Clifutinib for the parental cell line using a cell viability assay (see Protocol 2).

• Induction of Resistance:

  • Continuously expose the cells to a low concentration of Clifutinib, starting at or slightly below the determined IC50.

  • Monitor the cell viability. Initially, a significant portion of the cells will die.

  • Maintain the culture, replacing the medium with fresh Clifutinib-containing medium every 2-3 days, until a population of proliferating cells emerges.

• Dose Escalation:

  • Once the cells are stably proliferating at the initial concentration, gradually increase the concentration of Clifutinib.

  • Repeat this process of recovery and dose escalation over several months.

• Establishment and Maintenance of Resistant Line:

  • Continue the dose escalation until the cells can proliferate in a high concentration of Clifutinib (e.g., 100 nM or higher).

  • The established resistant cell line should be maintained in a medium containing a constant concentration of Clifutinib to preserve the resistant phenotype.

  • Cryopreserve aliquots of the resistant cells at various stages.

Protocol 2: Cell Viability Assay (MTS/CellTiter-Glo®)

• Cell Seeding:

  • Seed AML cells (parental and resistant) in a 96-well plate at a density of 5,000 - 10,000 cells per well in 100 µL of complete medium.

• Compound Treatment:

  • Prepare a serial dilution of Clifutinib (and/or a combination drug) in complete medium.

  • Add the desired concentrations to the wells in triplicate. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Assay:

  • For MTS assay: Add 20 µL of MTS reagent to each well and incubate for 1-4 hours at 37°C. Measure the absorbance at 490 nm.

  • For CellTiter-Glo® assay: Follow the manufacturer's protocol to measure luminescence.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the drug concentration to determine the IC50 value using non-linear regression.

Protocol 3: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment:

  • Seed AML cells in a 6-well plate and treat with the desired concentrations of Clifutinib (and/or combination drugs) for 24-48 hours.

• Cell Harvesting and Staining:

  • Harvest the cells and wash once with cold PBS.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Annexin V-positive, PI-negative cells are in early apoptosis. Annexin V-positive, PI-positive cells are in late apoptosis/necrotic.

Protocol 4: Western Blot Analysis of FLT3 Signaling

• Cell Lysis and Protein Quantification:

  • Treat AML cells with Clifutinib for a short duration (e.g., 2-4 hours).

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBS-T for 1 hour.

  • Incubate the membrane with primary antibodies (e.g., anti-p-FLT3, anti-FLT3, anti-p-STAT5, anti-STAT5, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, and a loading control like GAPDH or β-actin) overnight at 4°C.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection and Analysis:

  • Visualize the protein bands using an ECL substrate and an imaging system.

  • Perform densitometric analysis to quantify the changes in protein phosphorylation relative to the total protein and loading control.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Evaluation of Apoptosis Induction by Concomitant Inhibition of MEK, mTOR, and Bcl-2 in Human Acute Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. knowledge.lonza.com [knowledge.lonza.com]

Clifutinib Technical Support Center: Ensuring Stability and Integrity in Long-Term Research

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on the stability and long-term storage of Clifutinib, a potent and selective FLT3-ITD inhibitor currently under investigation for acute myeloid leukemia (AML).[1][2][3] Adherence to proper storage and handling protocols is critical for ensuring the compound's integrity and obtaining reliable, reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Clifutinib stock solutions?

For optimal stability, Clifutinib stock solutions should be stored under the following conditions as recommended by suppliers:

• -80°C: for up to 6 months.

• -20°C: for up to 1 month.

To avoid degradation caused by repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

Q2: How should solid Clifutinib be stored?

• Temperature: Storage at -20°C is recommended for long-term preservation.

• Light: Protect from light by storing in an amber vial or other light-blocking container.[4]

• Moisture: Keep in a tightly sealed container with a desiccant to protect from moisture.

Q3: My Clifutinib solution has precipitated after thawing. What should I do?

Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower temperatures. To address this:

• Thawing Protocol: Thaw the solution slowly at room temperature and vortex gently to ensure it is fully redissolved before use.

• Concentration: Consider preparing and storing stock solutions at a slightly lower concentration to reduce the risk of precipitation.

• Solvent Choice: Ensure the solvent is appropriate for cryogenic storage. While DMSO is common, its stability can be affected by multiple freeze-thaw cycles.

Q4: I've observed a color change in my Clifutinib solution. Is it still usable?

A change in color often indicates chemical degradation or oxidation.[5] It is strongly advised not to use a solution that has changed color, as the presence of degradation products could lead to inaccurate and unreliable experimental results. The integrity of the compound should be assessed before further use.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and storage of Clifutinib, providing a systematic approach to problem-solving.

Issue	Possible Cause	Recommended Action
Inconsistent Experimental Results	Degradation of Clifutinib in stock or working solutions.	• Prepare fresh stock solutions from solid compound.• Perform a stability check of the solution using an appropriate analytical method (e.g., HPLC).• Avoid repeated freeze-thaw cycles by using single-use aliquots.
Loss of Compound Activity	The compound may be unstable in the experimental medium (e.g., cell culture media) at 37°C.	• Perform a time-course experiment to assess the stability of Clifutinib in the specific medium under experimental conditions.• Consider the potential for interactions with components in the medium. Testing in a simpler buffer system like PBS can help assess inherent aqueous stability.
Precipitation in Working Solution	The aqueous solubility limit of Clifutinib has been exceeded upon dilution from a high-concentration stock.	• Decrease the final concentration of Clifutinib in the assay.• Optimize the concentration of the organic co-solvent (e.g., DMSO), ensuring it is tolerated by the experimental system and running appropriate vehicle controls.• Adjust the pH of the aqueous buffer, as the solubility of compounds can be pH-dependent.

Stability and Storage Conditions Summary

The following table summarizes the recommended storage conditions for Clifutinib stock solutions.

Storage Temperature	Duration	Recommendations
-80°C	Up to 6 months	Recommended for long-term storage. Aliquot into single-use vials to avoid repeated freeze-thaw cycles.
-20°C	Up to 1 month	Suitable for shorter-term storage. Aliquoting is still advised.

Experimental Protocols

General Protocol for Assessing Small Molecule Stability

For researchers wishing to perform a basic stability assessment of a compound like Clifutinib in a specific solution, the following High-Performance Liquid Chromatography (HPLC) based protocol can be adapted.

• Preparation of Initial Sample (Time = 0):

  • Prepare a solution of Clifutinib in the desired solvent or experimental buffer at the intended working concentration.

  • Immediately analyze an aliquot of this fresh solution by HPLC to determine the initial purity and peak area. This serves as the baseline reference.

• Storage of the Solution:

  • Store the remaining solution under the conditions you wish to test (e.g., 4°C, room temperature, 37°C, protected from light, exposed to light).

• Analysis at Subsequent Timepoints:

  • At predetermined intervals (e.g., 2, 4, 8, 24, 48 hours), take an aliquot of the stored solution and analyze it by HPLC under the same conditions as the initial sample.

• Data Analysis:

  • Compare the peak area of the parent Clifutinib peak at each timepoint to the peak area at Time = 0. A decrease in the peak area of the parent compound and the appearance of new peaks are indicative of degradation.

  • The percentage of the compound remaining can be calculated as: (Peak Area at time 't' / Peak Area at time '0') * 100

Visualizing Workflows

General Experimental Workflow for Stability Assessment

Caption: A general workflow for assessing the stability of a small molecule inhibitor.

Troubleshooting Workflow for Stability-Related Issues

Caption: A troubleshooting workflow for common stability issues with small molecule inhibitors.

References

• 1. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Light-Sensitive Injectable Prescription Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Trends in Light and Temperature Sensitivity Recommendations among Licensed Biotechnology Drug Products - PMC [pmc.ncbi.nlm.nih.gov]

Clifutinib Experiments: Technical Support & Troubleshooting Guide

Welcome to the technical support center for Clifutinib experiments. This resource is designed for researchers, scientists, and drug development professionals to help interpret unexpected results and troubleshoot common issues encountered during in vitro and in vivo studies involving Clifutinib.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Clifutinib?

Clifutinib is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, specifically targeting the internal tandem duplication (ITD) mutation (FLT3-ITD).[1][2] In FLT3-ITD positive Acute Myeloid Leukemia (AML) cells, Clifutinib inhibits the autophosphorylation of the FLT3-ITD kinase, subsequently blocking downstream signaling pathways including RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition of pro-survival signaling leads to apoptosis in AML cells harboring the FLT3-ITD mutation.[1]

Q2: What are the expected effects of Clifutinib on FLT3-ITD positive AML cell lines?

In FLT3-ITD positive cell lines, such as MV-4-11 and MOLM-13, Clifutinib is expected to:

• Inhibit cell proliferation and viability in a dose-dependent manner.[1][2]

• Induce apoptosis.[1]

• Decrease the phosphorylation of FLT3, as well as downstream effectors like STAT5, AKT, and ERK, without affecting the total protein levels of these kinases.[1]

Q3: My cells are showing resistance to Clifutinib. What are the potential mechanisms?

Resistance to FLT3 inhibitors like Clifutinib can arise from several mechanisms, which can be broadly categorized as on-target and off-target resistance.

• On-target resistance typically involves secondary mutations in the FLT3 kinase domain that interfere with drug binding.

• Off-target resistance involves the activation of bypass signaling pathways that promote cell survival and proliferation independently of FLT3 signaling.[3] Examples include the upregulation of other tyrosine kinases or activation of parallel pro-survival pathways.[4][5]

Troubleshooting Unexpected Results

Issue 1: Weaker than expected inhibition of cell viability in a known FLT3-ITD positive cell line.

If you observe a rightward shift in the IC50 curve or a lower than expected maximal inhibition of cell viability, consider the following possibilities and troubleshooting steps.

Possible Causes & Troubleshooting Steps

Possible Cause	Troubleshooting Steps	Expected Outcome
Compound Instability or Degradation	1. Prepare fresh stock solutions of Clifutinib in the recommended solvent (e.g., DMSO).2. Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.3. Verify the final concentration of Clifutinib in your assay media.	Consistent and reproducible dose-response curves.
Suboptimal Assay Conditions	1. Optimize cell seeding density to ensure cells are in the logarithmic growth phase during treatment.2. Titrate the ATP concentration in your kinase assay, as high ATP levels can compete with ATP-competitive inhibitors.[6]3. Ensure the incubation time is appropriate to observe the desired effect.	Improved assay window and more accurate IC50 determination.
Cell Line Integrity	1. Perform STR profiling to confirm the identity of your cell line.2. Routinely test for mycoplasma contamination.3. Passage cells for a limited number of times to avoid phenotypic drift.	Confidence that the observed results are specific to the intended cell line.
Development of Resistance	1. Culture the cells in the absence of Clifutinib for several passages to see if sensitivity is restored.2. Sequence the FLT3 gene to check for secondary mutations.3. Perform a phospho-kinase array to identify potential bypass signaling pathways.	Identification of the resistance mechanism, guiding further experimental strategies.

Experimental Protocol: Verifying Clifutinib Activity by Western Blot

This protocol can be used to assess the on-target activity of Clifutinib by measuring the phosphorylation status of FLT3 and its downstream targets.

• Cell Treatment: Seed FLT3-ITD positive cells (e.g., MV-4-11) and allow them to adhere or stabilize overnight. Treat the cells with a dose range of Clifutinib (e.g., 0, 1, 10, 100 nM) for a specified time (e.g., 2-4 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-FLT3, FLT3, p-STAT5, STAT5, p-AKT, AKT, p-ERK, ERK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Data Presentation: Expected Western Blot Results

Target Protein	Expected Result with Increasing Clifutinib Concentration
p-FLT3	Decreased signal
Total FLT3	No significant change
p-STAT5	Decreased signal
Total STAT5	No significant change
p-AKT	Decreased signal
Total AKT	No significant change
p-ERK	Decreased signal
Total ERK	No significant change
GAPDH/β-actin	No significant change (loading control)

Issue 2: Paradoxical activation of a signaling pathway.

In some instances, kinase inhibitors can lead to the unexpected activation of other signaling pathways.

Possible Causes & Troubleshooting Steps

Possible Cause	Troubleshooting Steps	Expected Outcome
Feedback Loop Activation	Inhibition of a primary pathway can sometimes relieve negative feedback on a parallel or upstream pathway, leading to its activation.	1. Perform a time-course experiment to observe the dynamics of pathway activation.2. Use a phospho-kinase array to get a broader view of signaling changes.3. Consult literature for known feedback loops associated with the FLT3 pathway.
Off-Target Effects	Clifutinib, while selective, may have off-target activities at higher concentrations.[7]	1. Perform a kinome-wide selectivity screen to identify potential off-target kinases.2. Test another structurally different FLT3 inhibitor to see if the paradoxical effect is recapitulated.
Cellular Compensation	Cells may adapt to the inhibition of one pathway by upregulating a compensatory one.[7]	1. Analyze gene expression changes of key signaling molecules over time.2. Use combination therapy to co-target the primary and compensatory pathways.

Visualizing Signaling Pathways and Workflows

Canonical Clifutinib Signaling Pathway

Caption: Canonical signaling pathway inhibited by Clifutinib.

Hypothetical Paradoxical Activation of a Survival Pathway

Caption: Hypothetical paradoxical activation of a compensatory pathway.

Troubleshooting Workflow for Unexpected Results

Caption: A logical workflow for troubleshooting unexpected results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Mechanisms Underlying Resistance to FLT3 Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Improving the therapeutic window of Clifutinib in vivo

Welcome to the technical support center for the in vivo application of Clifutinib. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the therapeutic window of Clifutinib in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Clifutinib?

A1: Clifutinib is an orally active and selective inhibitor of the FMS-like tyrosine kinase 3 (FLT3) receptor, specifically targeting the internal tandem duplication (ITD) mutation (FLT3-ITD).[1][2] FLT3-ITD is a common mutation in Acute Myeloid Leukemia (AML) that leads to constitutive activation of the FLT3 signaling pathway, promoting cancer cell proliferation and survival.[1][2] Clifutinib blocks the kinase activity of FLT3-ITD, thereby inhibiting downstream signaling pathways such as RAS/MAPK, PI3K/AKT, and JAK/STAT5, which ultimately induces apoptosis in FLT3-ITD positive AML cells.[1][2]

Q2: What are the reported in vitro and in vivo potencies of Clifutinib?

A2: Clifutinib has demonstrated potent anti-leukemic activity in both in vitro and in vivo models. A summary of its potency is provided in the table below.

Assay Type	Model	Parameter	Value	Reference
Biochemical Assay	FLT3-ITD Kinase	IC50	15.1 nM	[3][4]
Cell-Based Assay	MV-4-11 (AML cell line)	IC50	1.5 nM	[2][3][4]
Cell-Based Assay	MOLM-13 (AML cell line)	IC50	1.4 nM	[2][3][4]
In vivo Xenograft	MV-4-11 xenograft in mice	Dose	1.5 mg/kg, once daily	Significant tumor growth inhibition (193.5%)
In vivo Xenograft	MOLM-13 xenograft in mice	Dose	4.5 mg/kg, once daily	Significant tumor growth inhibition (94%)

Q3: What is the recommended starting dose for in vivo experiments with Clifutinib?

A3: Based on preclinical xenograft studies, effective doses of Clifutinib have been reported in the range of 1.5 mg/kg to 4.5 mg/kg administered orally once daily.[3] However, the optimal starting dose for your specific in vivo model may vary depending on the tumor model, animal strain, and experimental endpoint. It is recommended to perform a dose-response study to determine the optimal dose for your experimental conditions.

Q4: What are the known adverse events associated with Clifutinib from clinical trials?

A4: In a Phase I clinical trial (NCT04827069) in patients with relapsed/refractory FLT3-mutated AML, the most common treatment-related adverse events (TRAEs) were primarily hematological.[5] The maximum tolerated dose was determined to be 70 mg/day.[5]

Adverse Event	Incidence (≥20% of patients)	Grade ≥3 Incidence (≥20% of patients)
Leukopenia	70.7%	Yes
Thrombocytopenia	68%	Yes
Neutropenia	64%	Yes
Anemia	48%	Yes
Lymphopenia	26.7%	Yes
Pneumonia	26.7%	Yes
Hypokalemia	26.7%	No
Aspartate aminotransferase increased	22.7%	No
Alkaline phosphatase increased	21.3%	No
Alanine aminotransferase increased	20.0%	No

Dose-limiting toxicities included Grade 3 QTcF prolongation, nausea, and atrial fibrillation.[5]

Troubleshooting Guide: Improving the Therapeutic Window

Improving the therapeutic window of Clifutinib involves strategies to either enhance its anti-tumor efficacy, decrease its toxicity, or a combination of both.

Issue 1: Suboptimal anti-tumor efficacy at well-tolerated doses.

• Possible Cause: Insufficient target engagement or development of resistance.

• Troubleshooting Strategies:

  • Dose Optimization: Ensure the dose being used is sufficient to achieve sustained inhibition of FLT3 phosphorylation in the tumor tissue. A pharmacokinetic/pharmacodynamic (PK/PD) study is recommended.

  • Combination Therapy: Combining Clifutinib with other anti-cancer agents can enhance its efficacy. Consider agents that target parallel or downstream pathways, or that have a synergistic cytotoxic effect. Clinical trials are investigating Clifutinib in combination with standard chemotherapy agents such as cytarabine, daunorubicin, and azacitidine.[6][7] Preclinical studies suggest that combining type I and type II FLT3 inhibitors may prevent the emergence of resistance.

  • Investigate Resistance Mechanisms: If suboptimal efficacy is observed after an initial response, investigate potential resistance mechanisms. This could include secondary mutations in the FLT3 kinase domain or activation of bypass signaling pathways.[8][9][10]

Issue 2: Significant toxicity observed at effective doses.

• Possible Cause: On-target or off-target toxicities.

• Troubleshooting Strategies:

  • Dose Reduction/Interruption: If significant toxicity is observed, consider reducing the dose or temporarily interrupting treatment until the toxicity resolves. The Phase I clinical trial data can provide guidance on dose adjustments for specific adverse events.[5]

  • Supportive Care: Implement supportive care measures to manage specific toxicities. For example, use G-CSF for severe neutropenia or anti-diarrheal agents for gastrointestinal issues.

  • Combination Therapy with a Different Mechanism of Action: Combining Clifutinib with a non-overlapping toxicity profile agent may allow for a reduction in the Clifutinib dose while maintaining or enhancing efficacy.

  • Pharmacokinetic Monitoring: Individual differences in drug metabolism can lead to higher drug exposure and increased toxicity. Monitoring plasma concentrations of Clifutinib can help to ensure that exposure is within the therapeutic range.

Experimental Protocols

Protocol 1: In Vivo Dose-Response Study

• Animal Model: Use an appropriate AML xenograft model with a documented FLT3-ITD mutation (e.g., MV-4-11 or MOLM-13 cells).

• Dosing Groups: Establish multiple dosing groups, including a vehicle control and at least three escalating doses of Clifutinib (e.g., 1, 3, and 10 mg/kg).

• Administration: Administer Clifutinib orally once daily.

• Monitoring: Monitor tumor volume and body weight regularly (e.g., 2-3 times per week).

• Endpoint: At the end of the study, collect tumor and plasma samples for pharmacokinetic and pharmacodynamic analysis (e.g., measuring Clifutinib concentration and FLT3 phosphorylation).

• Analysis: Determine the dose that provides the optimal balance of anti-tumor efficacy and tolerability.

Protocol 2: Combination Study with a Chemotherapeutic Agent

• Drug Selection: Choose a standard-of-care chemotherapeutic agent for AML, such as cytarabine.

• Study Design: Include the following treatment groups:

  • Vehicle control

  • Clifutinib alone (at a determined optimal or suboptimal dose)

  • Chemotherapeutic agent alone

  • Clifutinib in combination with the chemotherapeutic agent

• Dosing Schedule: The timing of administration can be critical. Consider concurrent and sequential dosing schedules to identify potential synergistic or antagonistic effects.

• Monitoring and Endpoint: Monitor tumor volume, body weight, and signs of toxicity. The primary endpoint is typically tumor growth inhibition or survival.

• Analysis: Evaluate for synergistic, additive, or antagonistic effects between Clifutinib and the chemotherapeutic agent.

Visualizations

Caption: Clifutinib's mechanism of action targeting the FLT3-ITD signaling pathway.

Caption: Troubleshooting workflow for improving Clifutinib's therapeutic window.

Caption: Experimental workflow for optimizing Clifutinib's in vivo therapeutic window.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. ashpublications.org [ashpublications.org]
• 6. A Phase Ⅰb/Ⅱ Clinical Study of Clifutinib Besylate Combined With Chemotherapy in the Treatment of Newly Diagnosed AML [ctv.veeva.com]
• 7. Carebox Connect [connect.careboxhealth.com]
• 8. Counter-Therapeutic Strategies for Resistance of FLT3 Inhibitors in Acute Myeloid Leukemia | MDPI [mdpi.com]
• 9. Mechanisms Underlying Resistance to FLT3 Inhibitors in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanisms of Resistance to FLT3 Inhibitors in Acute Myeloid Leukemia: Ongoing Challenges and Future Treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

Clifutinib Experimental Variability: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in experimental replicates when working with Clifutinib.

Troubleshooting Guides

High variability between experimental replicates can obscure the true effects of Clifutinib. The following guides address common issues encountered during in vitro studies.

Issue 1: High Variability in Cell Viability/Proliferation Assays (e.g., IC50 determination)

Inconsistent results in cell viability assays are a frequent challenge. The table below outlines potential causes and solutions to improve the reproducibility of your IC50 values for Clifutinib.

Potential Cause	Recommended Solution & Troubleshooting Steps
Cell Health and Handling	Ensure Consistent Cell Culture Practices: Maintain a consistent cell passage number, seeding density, and growth phase for all experiments. Avoid using cells that are over-confluent or have been in culture for too long. Regularly test for mycoplasma contamination.
Inaccurate Cell Seeding	Optimize Cell Seeding Protocol: Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes and consider using a multi-channel pipette for dispensing cells to minimize plate-to-plate and well-to-well variation.
Clifutinib Preparation and Dosing	Standardize Compound Handling: Prepare fresh serial dilutions of Clifutinib for each experiment from a validated stock solution. Ensure complete solubilization in the vehicle (e.g., DMSO) before diluting in culture medium. Perform a vehicle control to account for any effects of the solvent.
Assay Protocol Variability	Strictly Adhere to Protocol Timings: Ensure consistent incubation times with Clifutinib and with the viability reagent (e.g., CellTiter-Glo®). Equilibrate plates to room temperature before adding reagents to minimize temperature-dependent variations in enzyme kinetics.
Edge Effects on Microplates	Mitigate Edge Effects: Avoid using the outer wells of 96-well plates as they are more susceptible to evaporation. If their use is unavoidable, fill the outer wells with sterile PBS or media to create a humidity barrier.

This protocol is designed for assessing the effect of Clifutinib on the viability of FLT3-ITD positive acute myeloid leukemia (AML) cell lines, such as MV-4-11 or MOLM-13.[1][2]

Materials:

• MV-4-11 or MOLM-13 cells

• Complete culture medium (e.g., IMDM or RPMI-1640 with 10% FBS)[1]

• Clifutinib

• DMSO (vehicle)

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Cell Seeding:

  • Culture cells to a logarithmic growth phase.

  • Perform a cell count and determine viability (e.g., using trypan blue).

  • Resuspend cells in fresh complete culture medium to a final concentration of 2 x 10^5 cells/mL.[1]

  • Seed 50 µL of the cell suspension (10,000 cells/well) into the inner 60 wells of an opaque-walled 96-well plate.[1]

  • Add 50 µL of complete culture medium to the outer wells to minimize edge effects.

• Compound Preparation and Addition:

  • Prepare a 10-point 2-fold serial dilution of Clifutinib in complete culture medium from a concentrated stock solution in DMSO.

  • Include a vehicle control (DMSO at the same final concentration as the highest Clifutinib concentration).

  • Add 50 µL of the diluted Clifutinib, vehicle control, or medium-only control to the appropriate wells.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.[2]

• Cell Viability Measurement:

  • Equilibrate the plate to room temperature for approximately 30 minutes.[2]

  • Prepare the CellTiter-Glo® reagent according to the manufacturer's instructions.

  • Add 100 µL of the CellTiter-Glo® reagent to each well.[2]

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.[2]

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.[2]

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Subtract the average background luminescence (medium-only wells) from all experimental wells.

  • Normalize the data to the vehicle control wells (representing 100% viability).

  • Plot the normalized viability against the log concentration of Clifutinib and fit a dose-response curve to determine the IC50 value.

Issue 2: Inconsistent Phosphorylation Status of FLT3 and Downstream Targets in Western Blots

Variability in Western blot results can make it difficult to reliably assess the inhibitory effect of Clifutinib on the FLT3 signaling pathway. The following table provides guidance on troubleshooting this issue.

Potential Cause	Recommended Solution & Troubleshooting Steps
Suboptimal Cell Lysis and Protein Extraction	Use Appropriate Lysis Buffer: Utilize a lysis buffer (e.g., RIPA) supplemented with fresh protease and phosphatase inhibitors to preserve the phosphorylation status of target proteins.[3][4] Ensure complete cell lysis by incubating on ice with periodic vortexing.[3][4]
Inconsistent Protein Quantification and Loading	Accurate Protein Quantification: Use a reliable protein quantification method (e.g., BCA assay) to ensure equal loading of total protein for all samples.[3][4]
Inefficient Protein Transfer	Optimize Transfer Conditions: Ensure proper contact between the gel and the membrane, and optimize the transfer time and voltage for your specific gel and transfer system. Confirm transfer efficiency using a reversible stain like Ponceau S.
Antibody Performance	Validate Antibodies: Use antibodies that have been validated for the specific application and target. Optimize primary and secondary antibody concentrations and incubation times to achieve a good signal-to-noise ratio.
Stripping and Re-probing Issues	Gentle Stripping Protocol: If stripping and re-probing, use a gentle stripping buffer to avoid excessive protein loss. Confirm complete removal of the previous antibodies before re-probing. Alternatively, run parallel gels for different targets.

This protocol is for the detection of phosphorylated FLT3, STAT5, AKT, and ERK in FLT3-ITD positive AML cell lines treated with Clifutinib.[3][4]

Materials:

• MV-4-11 or MOLM-13 cells

• Complete culture medium

• Clifutinib

• DMSO (vehicle)

• Ice-cold PBS

• RIPA lysis buffer

• Protease and phosphatase inhibitor cocktails

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (p-FLT3, FLT3, p-STAT5, STAT5, p-AKT, AKT, p-ERK, ERK, and a loading control like β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Cell Treatment and Lysis:

  • Seed MV-4-11 or MOLM-13 cells and grow to a suitable density.

  • Treat cells with the desired concentrations of Clifutinib or vehicle (DMSO) for the specified time (e.g., 2 hours).[5]

  • Harvest cells by centrifugation, wash with ice-cold PBS, and pellet the cells.

  • Lyse the cell pellet with ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.[4]

  • Incubate on ice for 30 minutes with vortexing every 10 minutes.[4]

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.[4]

  • Collect the supernatant containing the protein lysate.

• Protein Quantification and Sample Preparation:

  • Determine the protein concentration of each lysate using a BCA assay.[4]

  • Normalize all samples to the same protein concentration with lysis buffer.

  • Add Laemmli sample buffer to each lysate and boil at 95°C for 5-10 minutes.[4]

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.[4]

  • Perform electrophoresis to separate the proteins.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[4]

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.[4]

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.[4]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[4]

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • To ensure equal loading, the membrane can be stripped and re-probed for total protein and a loading control.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store Clifutinib stock solutions?

A1: Clifutinib is typically dissolved in an anhydrous solvent like DMSO to prepare a high-concentration stock solution (e.g., 10 mM). It is recommended to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Store the stock solution at -20°C or -80°C for long-term stability. For cell-based assays, further dilute the stock solution in the appropriate culture medium immediately before use.

Q2: What are the expected IC50 values for Clifutinib in sensitive cell lines?

A2: Clifutinib is a potent inhibitor of FLT3-ITD. In AML cell lines harboring the FLT3-ITD mutation, such as MV-4-11 and MOLM-13, the reported IC50 values for cell proliferation are in the low nanomolar range, typically around 1.5 nM and 1.4 nM, respectively.[5][6][7] The biochemical IC50 against the FLT3-ITD kinase is approximately 15.1 nM.[5][7][8]

Q3: Which downstream signaling pathways are affected by Clifutinib?

A3: Clifutinib inhibits the constitutive activation of the FLT3-ITD receptor tyrosine kinase. This leads to the downregulation of several key downstream signaling pathways that are crucial for cell proliferation and survival in FLT3-ITD positive AML. These pathways include the JAK/STAT5, RAS/MAPK (ERK), and PI3K/AKT pathways.[5]

Q4: Can I use Clifutinib in FLT3 wild-type cell lines?

A4: Clifutinib is a selective inhibitor of FLT3, particularly the ITD mutant form. It is expected to have minimal or no antiproliferative effects on cell lines that do not have this mutation (FLT3 wild-type).[8] Therefore, it is not recommended for use as a primary cytotoxic agent in these cell lines but can be used as a negative control to demonstrate selectivity.

Visualizing Clifutinib's Mechanism of Action

To aid in understanding the experimental workflow and the biological context of Clifutinib's action, the following diagrams are provided.

Caption: Clifutinib inhibits the FLT3-ITD signaling pathway.

Caption: Workflow for determining Clifutinib's IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]

Clifutinib Dose-Response Curve Optimization and Analysis: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Clifutinib. The information is designed to assist with the optimization and analysis of dose-response curves in various experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Clifutinib and what is its primary mechanism of action?

A1: Clifutinib is an orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with an internal tandem duplication (ITD) mutation.[1] Its primary mechanism of action is the inhibition of the FLT3-ITD kinase activity, which in turn blocks downstream signaling pathways such as RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition ultimately leads to the induction of apoptosis in cancer cells harboring the FLT3-ITD mutation.[1][2]

Q2: In which cancer cell lines is Clifutinib most effective?

A2: Clifutinib demonstrates potent antiproliferative effects in acute myeloid leukemia (AML) cell lines with the FLT3-ITD mutation, such as MV-4-11 and MOLM-13.[1][3][4][5] It shows minimal to no effect on FLT3-ITD-negative cell lines.[1][2]

Q3: What are the typical IC50 values for Clifutinib in sensitive cell lines?

A3: The IC50 values for Clifutinib are in the low nanomolar range for FLT3-ITD positive AML cell lines. For example, the IC50 is approximately 1.5 nM in MV-4-11 cells and 1.4 nM in MOLM-13 cells.[1][3][4][5] The biochemical IC50 against the FLT3-ITD kinase is 15.1 nM.[1][2][3][4][5]

Q4: What is the recommended starting dose range for in vivo studies?

A4: Based on xenograft studies in mice, effective oral doses of Clifutinib range from 1.5 mg/kg to 4.5 mg/kg administered once daily.[2][3][4][5][6] These doses have been shown to significantly suppress tumor growth without causing significant weight loss in the animals.[3][5][6]

Q5: What is the clinical status of Clifutinib?

A5: Clifutinib has undergone a Phase I clinical trial (NCT04827069) in patients with relapsed or refractory FLT3-mutated AML.[7][8] The study demonstrated an acceptable safety profile and anti-leukemic activity, with 40 mg/day identified as the optimal dose for FLT3-ITD positive patients.[7][8][9] A confirmatory Phase III clinical trial (NCT05586074) is currently ongoing.[3][6][7][9]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High variability in dose-response data	Inconsistent cell seeding density.	Ensure a uniform single-cell suspension before plating and use a multichannel pipette for seeding.
Edge effects in microplates.	Avoid using the outer wells of the plate or fill them with sterile PBS or media to maintain humidity.
Inaccurate drug dilutions.	Prepare fresh serial dilutions of Clifutinib for each experiment and use calibrated pipettes.
Lower than expected potency (high IC50)	Poor cell health.	Regularly check cells for viability and mycoplasma contamination. Ensure optimal growth conditions.
Incorrect assay duration.	The antiproliferative effects of Clifutinib are observed between 48-72 hours of incubation.[1] Optimize the incubation time for your specific cell line.
Drug degradation.	Store Clifutinib stock solutions at -20°C or -80°C and protect from light. Avoid repeated freeze-thaw cycles.
No observable dose-response	Cell line is not sensitive to Clifutinib (FLT3-ITD negative).	Confirm the FLT3 mutation status of your cell line. Use a sensitive cell line like MV-4-11 as a positive control.
Inactive compound.	Verify the purity and activity of your Clifutinib batch.
Inconsistent western blot results for p-FLT3	Inadequate inhibition of phosphatases.	Add phosphatase inhibitors to your lysis buffer immediately before use.
Low protein concentration.	Ensure you are loading a sufficient amount of total protein for detection.
Suboptimal antibody concentration.	Titrate your primary and secondary antibodies to determine the optimal working concentration.

Quantitative Data Summary

Table 1: In Vitro Efficacy of Clifutinib

Parameter	Cell Line/Target	Value	Reference
Biochemical IC50	FLT3-ITD Kinase	15.1 nM	[1][2][3][4][5]
Antiproliferative IC50	MV-4-11 (AML)	1.5 nM	[1][3][4][5]
MOLM-13 (AML)	1.4 nM	[1][3][4][5]
Ba/F3-FLT3-ITD	0.9 nM	[2]
Ba/F3-FLT3-D835Y	5.4 nM	[1][2]
Ba/F3-FLT3-D835H	10.9 nM	[1][2]
Ba/F3-FLT3-D835V	37.4 nM	[1][2]

Table 2: In Vivo Efficacy of Clifutinib in Xenograft Models

Model	Dose	Outcome	Reference
MV-4-11 Xenograft	1.5 mg/kg, once daily	Tumor Growth Inhibition (TGI) = 193.5%	[3][4][5][6]
MOLM-13 Xenograft	4.5 mg/kg, once daily	TGI = 94%	[3][4][5][6]

Table 3: Clinical Efficacy of Clifutinib (40 mg/day) in Phase I Trial

Patient Group	Endpoint	Result	Reference
FLT3-ITD(+)/TKD(-)	CR/CRh Rate	23.1%	[7][8]
Composite Complete Remission (CRc) Rate	53.8%	[7][8]
Median Overall Survival (OS)	7.4 months	[7][8]
Received only one prior line of treatment	CR/CRh Rate	30.8%	[7][8]
CRc Rate	53.8%	[7][8]
Median OS	7.9 months	[7][8]

CR/CRh: Complete Remission / Complete Remission with partial hematologic recovery

Experimental Protocols

Cell Proliferation Assay (MTS-Based)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment and recovery.

• Drug Treatment: Prepare serial dilutions of Clifutinib in culture medium. Add 100 µL of the diluted drug to the respective wells, resulting in a final volume of 200 µL. Include vehicle-treated wells as a negative control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTS Addition: Add 20 µL of MTS reagent to each well.

• Incubation: Incubate for 1-4 hours at 37°C, protected from light, until a purple color develops.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Apoptosis Assay (Annexin V Staining)

• Cell Treatment: Seed cells in a 6-well plate and treat with varying concentrations of Clifutinib for 48-72 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells by flow cytometry within one hour. Healthy cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.

Western Blot for Phosphorylated Proteins

• Cell Lysis: Treat cells with Clifutinib for the desired time. Wash cells with cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer. Separate the proteins on an 8-12% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phosphorylated FLT3, AKT, ERK, STAT5, and their total protein counterparts overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. kumc.edu [kumc.edu]
• 6. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 7. Western blot for phosphorylated proteins | Abcam [abcam.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Tips for detecting phosphoproteins by western blot | Proteintech Group [ptglab.com]

Technical Support Center: Clifutinib Efficacy in Xenograft Models

This technical support center provides troubleshooting guidance for researchers encountering poor efficacy of Clifutinib in xenograft models. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is Clifutinib and how does it work?

Clifutinib is an orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with an internal tandem duplication (ITD) mutation.[1] FLT3-ITD is a common mutation in Acute Myeloid Leukemia (AML) and is associated with a poor prognosis.[2][3] Clifutinib works by binding to the FLT3-ITD kinase and inhibiting its activity, which in turn blocks downstream signaling pathways crucial for the proliferation and survival of leukemia cells, such as RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition ultimately leads to apoptosis (programmed cell death) of the cancer cells.[1]

Q2: In which xenograft models has Clifutinib shown efficacy?

Clifutinib has demonstrated significant anti-tumor efficacy in xenograft models using human AML cell lines that harbor the FLT3-ITD mutation, specifically MV-4-11 and MOLM-13.[2][3][4]

Troubleshooting Guide: Poor Clifutinib Efficacy

Q3: We are not observing the expected tumor growth inhibition in our Clifutinib-treated xenograft model. What are the potential causes?

There are several potential reasons for poor efficacy of Clifutinib in a xenograft study. These can be broadly categorized into issues with the experimental setup, challenges related to the drug itself, and resistance mechanisms within the tumor cells. A logical approach to troubleshooting this issue is essential.

Category 1: Experimental Protocol and Model System

Q4: How can I be sure that our xenograft model is appropriate for Clifutinib studies?

The selection of the correct xenograft model is critical. Clifutinib is a targeted therapy specifically for cancers with the FLT3-ITD mutation.

• Cell Line Verification: Ensure that the cell line used for the xenograft (e.g., MV-4-11, MOLM-13) expresses the FLT3-ITD mutation. It is advisable to perform regular cell line authentication and characterization.

• Model Establishment: The successful establishment of the xenograft is crucial. For AML cell lines like MV-4-11 and MOLM-13, subcutaneous injection into immunocompromised mice (e.g., NOD/SCID) is a common method.[5] The number of cells injected and the use of agents like Matrigel can influence tumor take rate and growth.

Q5: Could the issue be with our drug formulation and administration?

Yes, improper formulation and administration can significantly impact drug exposure and efficacy.

• Vehicle Selection: Clifutinib, like many kinase inhibitors, is likely hydrophobic. A suitable vehicle is necessary for proper suspension and oral absorption. While a specific vehicle for Clifutinib is not detailed in the primary literature, a common formulation for oral gavage of similar small molecules in mice involves a multi-component system. A widely used vehicle for hydrophobic compounds is a combination of DMSO, PEG300 or PEG400, Tween-80, and saline.[6]

• Dosing and Schedule: Ensure that the dose and frequency of administration are appropriate. Published studies have shown efficacy with daily oral gavage of Clifutinib.[2][3][4] It is important to accurately calculate the dose based on the animal's body weight and to administer it consistently.

Category 2: Pharmacokinetics and Drug Exposure

Q6: How do I know if the mice are getting enough of the drug?

Poor oral bioavailability can lead to sub-therapeutic concentrations of the drug at the tumor site.[7]

• Pharmacokinetic (PK) Studies: If you suspect an issue with drug exposure, a pilot pharmacokinetic study is recommended. This involves administering a single dose of Clifutinib to a cohort of mice and collecting blood samples at various time points to measure the drug concentration. This will help determine key parameters like Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).[7]

• Factors Affecting Bioavailability: Several factors can influence the oral bioavailability of kinase inhibitors, including low aqueous solubility, first-pass metabolism in the liver, and efflux by transporters like P-glycoprotein in the gut wall.[5][7][8]

Category 3: Mechanisms of Resistance

Q7: The initial tumor response was good, but now the tumors are growing again. What could be happening?

This scenario suggests the development of acquired resistance. Resistance to FLT3 inhibitors can occur through two main mechanisms:

• On-Target Resistance: This involves secondary mutations in the FLT3 gene itself, which prevent Clifutinib from binding effectively. A common example is the "gatekeeper" mutation F691L, which can confer resistance to many FLT3 inhibitors.[9][10][11]

• Off-Target Resistance: This occurs when cancer cells activate alternative signaling pathways to bypass the inhibition of FLT3.[9][10] These "bypass tracks" can include the activation of other receptor tyrosine kinases or downstream signaling molecules in pathways like RAS/MAPK and PI3K/AKT.[9][11] Upregulation of anti-apoptotic proteins like BCL2 can also contribute to resistance.[11]

Q8: What are some of the known bypass signaling pathways that can lead to resistance to FLT3 inhibitors?

Several signaling pathways have been implicated in resistance to FLT3 inhibitors:

• RAS/MAPK Pathway: Mutations in genes like NRAS and KRAS can lead to constitutive activation of this pathway, making the cells less dependent on FLT3 signaling.[11]

• PI3K/AKT/mTOR Pathway: Activation of this pathway can promote cell survival and proliferation despite FLT3 inhibition.

• JAK/STAT Pathway: This pathway can also be activated to bypass FLT3 blockade.[9]

• AXL Receptor Tyrosine Kinase: Upregulation and activation of AXL can confer resistance to FLT3 inhibitors.[9]

Q9: Can the tumor microenvironment contribute to resistance?

Yes, the bone marrow microenvironment can protect AML cells from the effects of FLT3 inhibitors.[10] Stromal cells can secrete growth factors like FGF2 that activate bypass signaling pathways in the cancer cells.[10] Additionally, stromal cells can upregulate the expression of enzymes like CYP3A4, which can metabolize and inactivate Clifutinib.[10][11]

Data Summary

Table 1: In Vitro Potency of Clifutinib

Cell Line	FLT3 Mutation Status	IC50 (nM)
MV-4-11	ITD	1.5[1][3][4]
MOLM-13	ITD	1.4[1][3][4]

Table 2: In Vivo Efficacy of Clifutinib in Xenograft Models

Xenograft Model	Dose and Schedule	Tumor Growth Inhibition (TGI)	Reference
MV-4-11	1.5 mg/kg, qd (daily)	193.5%	[2][3][4]
MOLM-13	4.5 mg/kg, qd (daily)	94%	[2][3][4]

Experimental Protocols

Protocol 1: Establishment of an AML Cell Line Xenograft Model (Subcutaneous)

This protocol provides a general guideline for establishing MV-4-11 or MOLM-13 xenografts.

• Cell Culture: Culture MV-4-11 or MOLM-13 cells in appropriate media and conditions to ensure they are in the logarithmic growth phase and have high viability.

• Animal Model: Use immunodeficient mice (e.g., NOD/SCID) and allow them to acclimate for at least one week before the experiment.

• Cell Preparation: Harvest and count the cells. Resuspend the cells in a sterile, serum-free medium or PBS at the desired concentration. For a subcutaneous model, a common cell count is 1 x 10⁷ cells per mouse.[5]

• Implantation: Mix the cell suspension with an equal volume of Matrigel. Subcutaneously inject the cell/Matrigel mixture (typically 100-200 µL) into the flank of each mouse.

• Tumor Monitoring: Monitor the mice regularly for tumor formation. Begin treatment when tumors reach a predetermined size (e.g., 100-150 mm³).[5] Measure tumor volume and body weight twice weekly.[5]

Protocol 2: Preparation and Administration of Clifutinib (Oral Gavage)

This protocol provides a general method for preparing a formulation of a hydrophobic kinase inhibitor for oral administration in mice.

• Vehicle Preparation (Example): A common vehicle for hydrophobic compounds is a suspension of 0.5% (w/v) methylcellulose (B11928114) and 0.1% (v/v) Tween 80 in sterile water.[7] Another option is a solution containing DMSO, PEG300, Tween-80, and saline.[6]

• Drug Formulation:

  • Weigh the required amount of Clifutinib powder.

  • If using a suspension, levigate the powder with a small amount of the vehicle to create a smooth paste.

  • Gradually add the remaining vehicle to the paste while mixing to achieve the desired final concentration.

  • If using a solution, first dissolve the compound in a small amount of a solubilizing agent like DMSO, then add the other components of the vehicle.[6]

• Administration:

  • Before each administration, ensure the formulation is homogenous (if a suspension, mix well).

  • Administer the formulation to the mice via oral gavage using a proper technique to minimize stress.

  • The dosing volume should be appropriate for the size of the mouse (typically 5-10 mL/kg).

Visualizations

Caption: Clifutinib inhibits the FLT3-ITD receptor, blocking downstream signaling pathways.

Caption: A workflow for troubleshooting poor Clifutinib efficacy in xenograft models.

Caption: Overview of on-target and off-target resistance mechanisms to Clifutinib.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. Enhancing the Oral Absorption of Kinase Inhibitors Using Lipophilic Salts and Lipid-Based Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Considering the Oral Bioavailability of Protein Kinase Inhibitors: Essential in Assessing the Extent of Drug-Drug Interaction and Improving Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Mechanisms of Resistance to Small Molecules in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of FLT3 Inhibitors: Clifutinib, Gilteritinib, and Quizartinib in FLT3-Mutated Acute Myeloid Leukemia

A detailed guide for researchers, scientists, and drug development professionals on the preclinical and clinical efficacy of three prominent FLT3 inhibitors.

This guide provides a comprehensive comparison of Clifutinib, Gilteritinib (B612023), and Quizartinib (B1680412), three targeted therapies developed to treat acute myeloid leukemia (AML) harboring FMS-like tyrosine kinase 3 (FLT3) mutations. This document synthesizes preclinical efficacy data, outlines key experimental methodologies, and provides a clinical trial overview to inform research and development efforts in oncology.

Introduction to FLT3 Inhibition in AML

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase crucial for the normal development of hematopoietic stem and progenitor cells.[1] In approximately 30% of patients with acute myeloid leukemia (AML), mutations in the FLT3 gene lead to its constitutive activation, promoting uncontrolled proliferation and survival of leukemic blasts.[1] The most common mutations are internal tandem duplications (ITDs) within the juxtamembrane domain, which are associated with a higher risk of relapse and reduced overall survival.[1][2] This makes the FLT3 receptor a critical therapeutic target in this AML subtype.[1] Clifutinib, Gilteritinib, and Quizartinib are potent FLT3 inhibitors that have emerged as key therapeutic agents in this setting.

Mechanism of Action

Clifutinib, Gilteritinib, and Quizartinib are all small molecule inhibitors that target the ATP-binding pocket of the FLT3 kinase, albeit with some differences in their binding modes and selectivity.

• Clifutinib is a selective FLT3-ITD inhibitor.[3][4] It blocks the downstream RAS/MAPK, PI3K/AKT, and JAK/STAT5 signaling pathways, leading to the induction of apoptosis in AML cells with FLT3-ITD mutations.[3][4]

• Gilteritinib is classified as a type I tyrosine kinase inhibitor (TKI), meaning it binds to the active conformation of the FLT3 kinase.[1] This allows it to inhibit both FLT3-ITD and mutations in the tyrosine kinase domain (TKD), such as the D835Y mutation.[1][5] In addition to FLT3, Gilteritinib also inhibits the AXL receptor tyrosine kinase, which has been implicated in resistance to other therapies.[5][6]

• Quizartinib is a highly selective type II TKI, binding to the inactive conformation of the FLT3 receptor.[7][8] This interaction prevents receptor activation and downstream signaling.[7] While highly potent against FLT3-ITD, its efficacy can be limited by the emergence of resistance mutations in the TKD.[9]

Preclinical Efficacy: A Head-to-Head Comparison

The preclinical activity of these inhibitors has been evaluated in various cell lines and animal models, providing a basis for their clinical development. The following tables summarize the key in vitro and in vivo data.

In Vitro Potency Against FLT3 Mutations

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a drug in inhibiting a specific biological or biochemical function. The data below is derived from various preclinical studies.

Cell Line / Target	Mutation Status	Clifutinib IC50 (nM)	Gilteritinib IC50 (nM)	Quizartinib IC50 (nM)
Biochemical Assay
FLT3 Kinase	Wild-Type	-	~5[10]	-
FLT3-ITD Kinase	ITD	15.1[3][11]	0.29[6][12]	-
Cell-Based Assays
MV-4-11	FLT3-ITD	1.5[3][11]	0.92[12]	0.40 - 1[13]
MOLM-13	FLT3-ITD	1.4[3][11]	2.9[12]	0.89[13]
MOLM-14	FLT3-ITD	-	~1[14]	0.73 - 1[13][15]
Ba/F3	FLT3-ITD	0.9[11]	1.8[12]	0.46[12]
Ba/F3	FLT3-D835Y	5.4[11]	1.6[12]	5.7[12]
Ba/F3	FLT3-ITD-D835Y	-	2.1[12]	35[12]
Ba/F3	FLT3-ITD-F691L	-	22[12]	-

Note: IC50 values can vary based on specific experimental conditions and cell line batches.

In Vivo Antitumor Activity in Xenograft Models

Xenograft models, where human cancer cells are implanted into immunocompromised mice, are crucial for evaluating the in vivo efficacy of novel therapeutic agents.

Drug	Cell Line	Dosing	Tumor Growth Inhibition (TGI)	Reference
Clifutinib	MV-4-11	1.5 mg/kg, qd	193.5%	[16][17]
MOLM-13	4.5 mg/kg, qd	94%	[16][17]
Gilteritinib	Ba/F3-FLT3-ITD	10-30 mg/kg	Significant antitumor efficacy	[12]
Ba/F3-FLT3-D835Y	10-30 mg/kg	Significant antitumor efficacy	[12]
Ba/F3-FLT3-ITD-D835Y	10-30 mg/kg	Significant antitumor efficacy	[12]
Quizartinib	MV-4-11	-	Antitumor properties observed

Mechanisms of Resistance

A significant challenge in targeted therapy is the development of resistance. Both on-target and off-target resistance mechanisms have been identified for FLT3 inhibitors.

• Clifutinib : As a newer agent, clinical data on resistance mechanisms is still emerging.

• Gilteritinib : Resistance can occur through the acquisition of new driver mutations, including the F691L "gatekeeper" mutation in FLT3, or through the activation of the RAS/MAPK pathway (e.g., NRAS, KRAS mutations).[18][19][20]

• Quizartinib : Resistance is frequently associated with the acquisition of secondary mutations in the FLT3 kinase domain, particularly at the D835 residue, which is not effectively inhibited by this type II inhibitor.[9][21][22] Activation of the RAS pathway has also been identified as a resistance mechanism.[22]

Clinical Trial Landscape

All three inhibitors have been evaluated in clinical trials, leading to regulatory approvals for Gilteritinib and Quizartinib.

• Clifutinib : Currently in a Phase III clinical trial (NCT05586074) for the treatment of relapsed/refractory FLT3-ITD-positive AML.[17][23][24][25] A Phase Ib/II study (NCT05094833) is also underway to evaluate Clifutinib in combination with chemotherapy for newly diagnosed AML.[26]

• Gilteritinib : Approved for the treatment of adult patients with relapsed or refractory AML with a FLT3 mutation.[27] The pivotal Phase 3 ADMIRAL trial demonstrated the superiority of Gilteritinib over salvage chemotherapy.[1] It is also being investigated as a maintenance therapy following allogeneic stem cell transplantation in the MORPHO trial (NCT02997202).[1][28][29] A Phase II study (NCT03836209) showed higher remission rates with Gilteritinib plus chemotherapy compared to Midostaurin (B1676583) plus chemotherapy in newly diagnosed FLT3-mutated AML.[30]

• Quizartinib : Approved in combination with standard chemotherapy for the treatment of newly diagnosed FLT3-ITD-positive AML.[31] The Phase 3 QuANTUM-First trial (NCT02668653) showed that Quizartinib significantly prolonged overall survival in this patient population.[32] The QUIWI trial (NCT04107727), a Phase II study, demonstrated that Quizartinib also improved event-free and overall survival in patients with newly diagnosed FLT3-ITD-negative AML.[33][34] A Phase III trial, QuANTUM-Wild (NCT05326903), is currently recruiting to further investigate Quizartinib in this setting.[35]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used in the preclinical evaluation of these FLT3 inhibitors.

FLT3 Kinase Assay (Biochemical IC50 Determination)

This assay measures the direct inhibitory effect of a compound on the enzymatic activity of the FLT3 kinase.

• Objective : To determine the half-maximal inhibitory concentration (IC50) of the test compound against the FLT3 enzyme.

• Materials : Recombinant human FLT3 (wild-type or mutant) enzyme, a suitable peptide substrate (e.g., poly-Glu-Tyr), ATP, kinase buffer, and the test compound.

• Procedure :

  • The FLT3 enzyme is incubated with varying concentrations of the inhibitor.

  • The kinase reaction is initiated by the addition of ATP and the peptide substrate.

  • The reaction is allowed to proceed for a defined period at a specific temperature.

  • The reaction is stopped, and the amount of phosphorylated substrate is quantified, typically using a luminescence-based or fluorescence-based method.

  • The IC50 value is determined by fitting the data to a dose-response curve.

Cell Viability Assay (Cellular IC50 Determination)

This assay assesses the effect of a compound on the proliferation and viability of cancer cell lines.

• Objective : To determine the IC50 of the test compound in FLT3-mutated AML cell lines.

• Materials : FLT3-ITD positive AML cell lines (e.g., MV-4-11, MOLM-13), cell culture medium, and the test compound.

• Procedure :

  • Cells are seeded in multi-well plates and allowed to adhere or stabilize.

  • The cells are then treated with a range of concentrations of the inhibitor.

  • After a specified incubation period (e.g., 72 hours), a reagent to measure cell viability (such as one based on ATP content or metabolic activity) is added.

  • The signal (e.g., luminescence or absorbance) is measured using a plate reader.

  • The percentage of viable cells at each inhibitor concentration is calculated relative to a vehicle-treated control, and the IC50 value is determined.[36]

In Vivo Xenograft Model

This model evaluates the anti-tumor efficacy of a compound in a living organism.

• Objective : To assess the in vivo anti-leukemic activity of the test compound.

• Animal Model : Immunocompromised mice (e.g., NOD/SCID or NSG mice).

• Procedure :

  • Human FLT3-ITD positive AML cells (e.g., MV-4-11) are injected subcutaneously or intravenously into the mice.[36]

  • Once tumors are established (for subcutaneous models) or leukemia is engrafted (for intravenous models), mice are randomized into treatment and control groups.[36]

  • The test compound is administered to the treatment group according to a specific dosing schedule.

  • Tumor volume (for subcutaneous models) or leukemic burden (for intravenous models) is monitored over time.

  • At the end of the study, the anti-tumor efficacy is evaluated by comparing the tumor growth or leukemic progression in the treated group versus the control group.

Visualizing the Landscape of FLT3 Inhibition

The following diagrams illustrate key concepts related to FLT3 signaling and the mechanism of action of these inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Clifutinib 1862226-99-0 | MCE [medchemexpress.cn]
• 5. Gilteritinib: A Novel FLT3 Inhibitor for Relapsed/Refractory Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. VANFLYTA® (quizartinib) Mechanism of Action | HCP [vanflytahcp.com]
• 8. youtube.com [youtube.com]
• 9. mdpi.com [mdpi.com]
• 10. ashpublications.org [ashpublications.org]
• 11. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 12. Gilteritinib, a FLT3/AXL inhibitor, shows antileukemic activity in mouse models of FLT3 mutated acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quizartinib, a selective FLT3 inhibitor, maintains antileukemic activity in preclinical models of RAS-mediated midostaurin-resistant acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Preclinical studies of gilteritinib, a next-generation FLT3 inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Quizartinib for the treatment of FLT3/ITD acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medkoo.com [medkoo.com]
• 17. discovery.researcher.life [discovery.researcher.life]
• 18. ashpublications.org [ashpublications.org]
• 19. Emerging Mutations in Patients with FLT3-Mutated Relapsed/Refractory Acute Myeloid Leukemia Who Relapsed on Gilteritinib - The Oncology Pharmacist [theoncologypharmacist.com]
• 20. Understanding gilteritinib resistance to FLT3-F691L mutation through an integrated computational strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Heterogeneous resistance to quizartinib in acute myeloid leukemia revealed by single-cell analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 22. missionbio.com [missionbio.com]
• 23. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. ClinicalTrials.gov [clinicaltrials.gov]
• 26. A Phase Ⅰb/Ⅱ Clinical Study of Clifutinib Besylate Combined With Chemotherapy in the Treatment of Newly Diagnosed AML [ctv.veeva.com]
• 27. XOSPATA® (gilteritinib) Mechanism of Action (MOA) [xospatahcp.com]
• 28. mayo.edu [mayo.edu]
• 29. FLT3-ITD–Mutated AML: Gilteritinib in Posttransplantation Maintenance - The ASCO Post [ascopost.com]
• 30. Results of a Phase II study of gilteritinib versus midostaurin in newly diagnosed FLT3-mutated AML | VJHemOnc [vjhemonc.com]
• 31. Quizartinib - Wikipedia [en.wikipedia.org]
• 32. Quizartinib plus chemotherapy in newly diagnosed patients with FLT3-internal-tandem-duplication-positive acute myeloid leukaemia (QuANTUM-First): a randomised, double-blind, placebo-controlled, phase 3 trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 33. ascopubs.org [ascopubs.org]
• 34. QUIWI trial: Quizartinib in newly diagnosed FLT3-ITD-negative AML [aml-hub.com]
• 35. ashpublications.org [ashpublications.org]
• 36. benchchem.com [benchchem.com]

A Comparative Guide to Clifutinib and Other Second-Generation FLT3 Inhibitors in Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

The landscape of targeted therapies for Acute Myeloid Leukemia (AML) with FMS-like tyrosine kinase 3 (FLT3) mutations is rapidly evolving. The advent of second-generation FLT3 inhibitors has offered significant improvements in potency and selectivity over their predecessors. This guide provides an objective comparison of Clifutinib, a novel FLT3 inhibitor, with other prominent second-generation inhibitors: Gilteritinib, Quizartinib, and Crenolanib. The comparative analysis is supported by preclinical and clinical data to aid in research and development decisions.

Introduction to Second-Generation FLT3 Inhibitors

Mutations in the FLT3 gene, particularly internal tandem duplications (FLT3-ITD) and tyrosine kinase domain (TKD) point mutations, are common drivers of AML, conferring a poor prognosis. Second-generation FLT3 inhibitors are designed to offer more potent and selective inhibition of these mutated kinases compared to first-generation agents. These inhibitors can be broadly classified into Type I, which bind to the active conformation of the kinase, and Type II, which bind to the inactive conformation. This structural difference influences their activity against different types of FLT3 mutations.

Mechanism of Action and Kinase Selectivity

Clifutinib is an orally active and selective inhibitor of FLT3-ITD.[1][2] It exerts its antiproliferative effects by inhibiting the FLT3-ITD kinase and subsequently blocking downstream signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1][3] This inhibition ultimately induces apoptosis in AML cells harboring FLT3-ITD mutations.[1][3] Gilteritinib is a potent, oral, second-generation FLT3 tyrosine kinase inhibitor that also exhibits inhibitory activity against AXL, a receptor tyrosine kinase implicated in resistance to FLT3 inhibitors.[4] As a Type I inhibitor, Gilteritinib is effective against both FLT3-ITD and TKD mutations.[4] Quizartinib is a highly potent and selective Type II FLT3 inhibitor, primarily targeting FLT3-ITD mutations.[5] Its mechanism of action involves binding to the inactive conformation of the FLT3 kinase, preventing its activation.[6] Crenolanib is a potent Type I inhibitor with activity against both FLT3-ITD and TKD mutations, including those that confer resistance to other TKIs.[7][8]

Comparative In Vitro Potency

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the reported IC50 values for Clifutinib and its comparators against various FLT3 mutations and in AML cell lines.

Inhibitor	Target	IC50 (nM)	Cell Line/Assay System	Reference
Clifutinib	FLT3-ITD (kinase assay)	15.1	Biochemical Assay	[1][3]
MV-4-11 (FLT3-ITD)	1.5	Cell-based Assay	[1][2]
MOLM-13 (FLT3-ITD)	1.4	Cell-based Assay	[1][2]
Ba/F3-FLT3-D835Y	5.4	Cell-based Assay	[9]
Ba/F3-FLT3-D835H	10.9	Cell-based Assay	[9]
Ba/F3-FLT3-D835V	37.4	Cell-based Assay	[9]
Gilteritinib	FLT3-ITD	0.7 - 1.8	Cell-based Assay	[10]
FLT3-D835Y	Similar to FLT3-ITD	Cell-based Assay	[10]
FLT3-F691L	Higher than FLT3-ITD	Cell-based Assay	[10][11]
Quizartinib	FLT3-ITD	<1	Cell-based Assay	[6]
FLT3-D835Y	Ineffective	Cell-based Assay	[11]
Crenolanib	FLT3-ITD	1.3 - 7	Cell-based Assay	[12]
FLT3-D835Y	8.8	Cell-based Assay	[8][12]

Kinase Selectivity Profile

A key differentiator among kinase inhibitors is their selectivity. Broader kinase inhibition can lead to off-target effects and increased toxicity.

Inhibitor	Primary Targets	Notable Off-Targets (if any)	Reference
Clifutinib	FLT3-ITD	Minimal inhibition of KIT kinase (IC50 = 1790 nM). At 1 µM, >80% inhibition against 12 of 414 kinases.	[9]
Gilteritinib	FLT3, AXL	ALK	[13][14]
Quizartinib	FLT3	KIT, PDGFRα/β, RET, CSF1R	[5][15][16]
Crenolanib	FLT3, PDGFRα/β	Limited number of other kinases. ~100-fold more selective for FLT3 than KIT.	[7][12]

Clinical Efficacy and Safety in Relapsed/Refractory AML

The clinical performance of these inhibitors in patients with relapsed or refractory (R/R) FLT3-mutated AML is a critical determinant of their therapeutic value. The following table summarizes key efficacy and safety data from clinical trials.

Inhibitor	Clinical Trial	Patient Population	Overall Response Rate (ORR) / Composite Complete Remission (CRc)	Complete Remission (CR/CRh)	Median Overall Survival (OS)	Common Grade ≥3 Adverse Events	Reference
Clifutinib	Phase I	R/R FLT3-mutated AML	CRc: 39.1% - 48.5%	CR/CRh: 14.5% - 21.2%	6.3 - 6.5 months	Leukopenia, thrombocytopenia, neutropenia, anemia, lymphopenia, pneumonia	[3][17]
Gilteritinib	ADMIRAL (Phase III)	R/R FLT3-mutated AML	CRc: 34.0%	CR/CRh: 34.0%	9.3 months	Febrile neutropenia, anemia, thrombocytopenia	[9][16][18][19][20][21]
Quizartinib	QuANTUM-R (Phase III)	R/R FLT3-ITD AML	CRc: 48%	-	6.2 months	Nausea, thrombocytopenia, fatigue, musculoskeletal pain, pyrexia, anemia, neutropenia, febrile neutropenia, vomiting, hypokalemia	[1][11][14]
Crenolanib	Phase II	R/R FLT3-mutated AML	Clinical benefit: 55%	CR/CRi: 20% (all pts), 33% (TKI-naïve)	-	Nausea, vomiting, elevated liver enzymes	[10][12][22][23]

Visualizing Mechanisms and Workflows

FLT3 Signaling Pathway and Inhibition

The constitutive activation of the FLT3 receptor in AML leads to the activation of several downstream signaling pathways that promote cell survival and proliferation. FLT3 inhibitors block this process at the initial step of receptor autophosphorylation.

Caption: FLT3 signaling pathway and points of inhibition.

Experimental Workflow: In Vitro Kinase Inhibition Assay

Determining the IC50 of a kinase inhibitor is a fundamental preclinical experiment. The following diagram illustrates a typical workflow for an in vitro kinase assay.

Caption: A typical workflow for an in vitro kinase assay.

Logical Comparison of Second-Generation FLT3 Inhibitors

This diagram provides a high-level comparison of the key characteristics of Clifutinib and other second-generation FLT3 inhibitors.

Caption: Key characteristics of second-generation FLT3 inhibitors.

Experimental Protocols

In Vitro FLT3 Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against FLT3 kinase activity.

Materials:

• Recombinant human FLT3 protein (active)

• Test compound (e.g., Clifutinib)

• Kinase substrate (e.g., a synthetic peptide)

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

• Assay plates (e.g., 384-well white plates)

• Plate reader capable of detecting the assay signal (e.g., luminescence)

• DMSO for compound dilution

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Perform serial dilutions of the test compound in kinase assay buffer to create a range of concentrations for IC50 determination. Include a DMSO-only control.

• Add a fixed amount of recombinant FLT3 enzyme to each well of the assay plate.

• Add the serially diluted test compound to the respective wells containing the enzyme and incubate for a short period (e.g., 10-15 minutes) at room temperature to allow for compound binding.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP to each well. The final ATP concentration should be near its Km for FLT3.

• Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Stop the reaction and measure the kinase activity. The method of detection will depend on the assay format used (e.g., for ADP-Glo™, add a reagent to convert ADP to ATP and measure the resulting luminescence).

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cell Viability Assay (MTT Assay)

Objective: To assess the effect of a test compound on the viability of AML cells.

Materials:

• AML cell lines (e.g., MV-4-11, MOLM-13)

• Complete cell culture medium

• Test compound (e.g., Clifutinib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the AML cells in a 96-well plate at a predetermined density.

• Treat the cells with a range of concentrations of the test compound. Include a vehicle-treated control (e.g., DMSO).

• Incubate the cells for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Add the solubilization buffer to each well to dissolve the formazan crystals.

• Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Calculate the percentage of cell viability for each treatment condition relative to the vehicle-treated control.

• Plot the percent viability against the logarithm of the compound concentration to determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

Objective: To quantify the induction of apoptosis in AML cells following treatment with a test compound.

Materials:

• AML cell lines

• Test compound

• Annexin V-FITC (or another fluorochrome)

• Propidium Iodide (PI)

• Annexin V binding buffer

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Treat AML cells with the test compound at various concentrations for a specified time. Include an untreated or vehicle-treated control.

• Harvest the cells by centrifugation and wash them with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for approximately 15 minutes.

• Analyze the stained cells by flow cytometry.

• Quantify the different cell populations:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

• Compare the percentage of apoptotic cells in the treated samples to the control to determine the pro-apoptotic effect of the compound.

Conclusion

Clifutinib emerges as a potent and selective FLT3 inhibitor with promising preclinical activity against FLT3-ITD and certain TKD mutations. Its high selectivity for FLT3 over KIT may offer a favorable safety profile. In comparison, Gilteritinib provides broader coverage of FLT3 mutations, including TKD, and targets the AXL resistance pathway. Quizartinib is a highly potent inhibitor of FLT3-ITD, while Crenolanib also demonstrates activity against a range of FLT3 mutations, including those conferring resistance.

The choice of a second-generation FLT3 inhibitor for further research and development will depend on the specific therapeutic strategy, including the target patient population (e.g., ITD vs. TKD mutations, treatment-naïve vs. relapsed/refractory) and the desired selectivity profile to balance efficacy and potential off-target toxicities. The experimental data and protocols provided in this guide offer a foundational resource for the continued investigation and comparison of these important targeted therapies for AML.

References

• 1. Phase 3 QuANTUM-R Study Demonstrates Daiichi Sankyo's Quizartinib Significantly Prolongs Overall Survival as Single Agent Compared to Chemotherapy in Patients with Relapsed/Refractory AML with FLT3-ITD Mutations [prnewswire.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Comprehensive Analyses from Pivotal Phase 3 QuANTUM-R Study Demonstrate Consistent Overall Survival Benefit of Daiichi Sankyo's FLT3 Inhibitor Quizartinib in Patients with Relapsed/Refractory FLT3-ITD AML - BioSpace [biospace.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. biologi.ub.ac.id [biologi.ub.ac.id]
• 7. benchchem.com [benchchem.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ashpublications.org [ashpublications.org]
• 10. researchgate.net [researchgate.net]
• 11. EHA 2018 | Quizartinib prolonged survival in patients with FLT3-ITD RR AML – data from the phase III QuANTUM-R study [aml-hub.com]
• 12. Find and participate in clinical trials and research studies happening around the world | TrialScreen [app.trialscreen.org]
• 13. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 14. ashpublications.org [ashpublications.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. Gilteritinib Improves Overall Survival in Relapsed or Refractory FLT3-Mutated AML - The ASCO Post [ascopost.com]
• 17. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 18. ClinicalTrials.gov [clinicaltrials.gov]
• 19. aacrjournals.org [aacrjournals.org]
• 20. physiciansweekly.com [physiciansweekly.com]
• 21. ascopubs.org [ascopubs.org]
• 22. Crenolanib and Intensive Chemotherapy in Adults With Newly Diagnosed FLT3-Mutated AML - PMC [pmc.ncbi.nlm.nih.gov]
• 23. promega.com [promega.com]

Validating Clifutinib's Potent and Selective Inhibition of FLT3 Downstream Signaling in Acute Myeloid Leukemia

For Immediate Release

[City, State] – [Date] – A comprehensive comparative analysis of the novel FLT3 inhibitor, Clifutinib, against established treatments Gilteritinib and Quizartinib, reveals its potent and selective activity against FMS-like tyrosine kinase 3 (FLT3) and its critical downstream signaling pathways. This guide provides an in-depth look at the experimental data validating Clifutinib's mechanism of action for researchers, scientists, and drug development professionals in the field of oncology.

Mutations in the FLT3 gene, particularly internal tandem duplications (FLT3-ITD), are prevalent in Acute Myeloid Leukemia (AML) and are associated with a poor prognosis. The constitutive activation of the FLT3 receptor tyrosine kinase drives aberrant signaling through key pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5, leading to uncontrolled proliferation and survival of leukemic cells. Targeted inhibition of FLT3 is a cornerstone of therapy for this aggressive hematological malignancy.

Comparative Efficacy of FLT3 Inhibitors

Clifutinib demonstrates exceptional potency against FLT3-ITD, as evidenced by its biochemical and cellular inhibitory concentrations. A direct comparison with Gilteritinib and Quizartinib in preclinical models highlights Clifutinib's robust anti-leukemic activity.

Inhibitor	Biochemical IC50 (FLT3-ITD)	Cellular IC50 (MV4-11)	Cellular IC50 (MOLM-13)
Clifutinib	15.1 nM[1][2]	1.5 nM[1][2]	1.4 nM[1][2]
Gilteritinib	-	3.02 nM[3]	2.58 nM[3]
Quizartinib	-	0.40 nM[4]	0.89 nM[4]

Table 1: Comparative in vitro efficacy of FLT3 inhibitors. IC50 values represent the half-maximal inhibitory concentration. Lower values indicate greater potency.

Inhibition of FLT3 Downstream Signaling Pathways

The therapeutic efficacy of FLT3 inhibitors is contingent on their ability to suppress the downstream signaling cascades that drive leukemogenesis. Clifutinib has been shown to effectively inhibit the phosphorylation of FLT3 and its key downstream effectors: STAT5, AKT, and ERK in a dose-dependent manner in the FLT3-ITD positive AML cell line, MV4-11.[5][6]

While specific IC50 values for the inhibition of each phosphorylated downstream target by Clifutinib are not yet publicly available, studies on Quizartinib provide a benchmark for the level of potency expected from a clinically effective FLT3 inhibitor. In MV4-11 cells, Quizartinib inhibits the phosphorylation of STAT5, Erk1/2, and Akt with IC50 values in the sub-nanomolar to low nanomolar range.[1] Gilteritinib also demonstrates significant inhibition of STAT5, AKT, and ERK phosphorylation.[3]

Inhibitor	pFLT3 Inhibition (IC50)	pSTAT5 Inhibition (IC50)	pERK1/2 Inhibition (IC50)	pAKT Inhibition (IC50)
Clifutinib	Dose-dependent inhibition[5][6]	Dose-dependent inhibition[5][6]	Dose-dependent inhibition[5][6]	Dose-dependent inhibition[5][6]
Quizartinib	0.50 nM (MV4-11)[4]	0.3 - 0.7 nM (MV4-11)[1]	0.3 - 0.7 nM (MV4-11)[1]	0.3 - 0.7 nM (MV4-11)[1]
Gilteritinib	Significant inhibition	Significant inhibition[3]	Significant inhibition[3]	Significant inhibition[3]

Table 2: Comparative inhibition of FLT3 downstream signaling pathways. Data for Quizartinib and the qualitative assessment for Gilteritinib are provided for comparative context.

Visualizing the Mechanism of Action

To elucidate the mechanism of Clifutinib and its comparators, the following diagrams illustrate the FLT3 signaling pathway and the experimental workflow used to validate the inhibition of its downstream targets.

FLT3-ITD Signaling and Point of Inhibition

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. medkoo.com [medkoo.com]
• 3. Arsenic trioxide potentiates Gilteritinib-induced apoptosis in FLT3-ITD positive leukemic cells via IRE1a-JNK-mediated endoplasmic reticulum stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quizartinib, a selective FLT3 inhibitor, maintains antileukemic activity in preclinical models of RAS-mediated midostaurin-resistant acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]

A Researcher's Guide to Biomarkers of Clifutinib Response in Acute Myeloid Leukemia

An In-depth Comparison of Predictive and Resistance Markers for the Novel FLT3 Inhibitor

Clifutinib, a next-generation selective inhibitor of FMS-like tyrosine kinase 3 (FLT3), is emerging as a promising therapeutic agent for a subset of acute myeloid leukemia (AML) patients. This guide provides a comprehensive overview of the biomarkers that predict response and mediate resistance to Clifutinib, comparing its performance with other FLT3 inhibitors. Detailed experimental protocols and quantitative data are presented to aid researchers and drug development professionals in designing and interpreting studies focused on this novel therapeutic.

Introduction to Clifutinib and its Mechanism of Action

Clifutinib is an orally administered small molecule that selectively targets the internal tandem duplication (ITD) mutation of the FLT3 receptor.[1] The FLT3-ITD mutation is a common driver of leukemogenesis in AML, occurring in approximately 25-30% of patients, and is associated with a poor prognosis. This mutation leads to constitutive activation of the FLT3 signaling pathway, promoting uncontrolled proliferation and survival of leukemic blasts. Clifutinib effectively inhibits the FLT3-ITD kinase and its downstream signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5, ultimately inducing apoptosis in FLT3-ITD positive AML cells.[1]

Predictive Biomarkers of Clifutinib Response

The primary determinant of response to Clifutinib is the presence of the FLT3-ITD mutation. However, the degree of response can be further stratified by several other key biomarkers.

Primary Biomarker: FLT3-ITD Mutation

The presence of a FLT3-ITD mutation is the essential prerequisite for a favorable response to Clifutinib. Clinical trial data has demonstrated the efficacy of Clifutinib in patients with relapsed or refractory (R/R) FLT3-mutated AML.[2]

Secondary Biomarkers Modulating Response

While the FLT3-ITD mutation is the primary predictive biomarker, several other factors can influence the efficacy of Clifutinib and other FLT3 inhibitors.

• FLT3-ITD Allelic Ratio (AR): A higher ratio of the mutated FLT3-ITD allele to the wild-type allele has been associated with a greater dependence on FLT3 signaling and, consequently, a better response to FLT3 inhibitors.

• Co-mutations: The genetic landscape of AML is complex, and the presence of co-occurring mutations can impact the response to targeted therapies.

  • NPM1: Concurrent NPM1 mutations with FLT3-ITD are common and may define a distinct biological subgroup of AML with unique sensitivities to treatment.

  • DNMT3A: Mutations in the DNA methyltransferase 3A gene are also frequently observed alongside FLT3-ITD and may influence the overall treatment outcome.

• Absence of FLT3 Tyrosine Kinase Domain (TKD) Mutations: The initial clinical data for Clifutinib suggests that patients with FLT3-ITD mutations in the absence of concurrent FLT3-TKD mutations exhibit a better response.[2]

Biomarkers of Resistance to Clifutinib

Resistance to FLT3 inhibitors, including the potential for resistance to Clifutinib, can be primary (innate) or acquired. Understanding the mechanisms of resistance is crucial for developing strategies to overcome it.

Primary Resistance

Primary resistance to Clifutinib is likely to be observed in patients lacking the FLT3-ITD mutation.

Acquired Resistance

Acquired resistance typically emerges after an initial response to treatment and is often driven by the selection of subclones harboring specific mutations.

• Secondary FLT3-TKD Mutations: The development of secondary point mutations in the tyrosine kinase domain of the FLT3 gene is a common mechanism of resistance to type II FLT3 inhibitors. While Clifutinib is a type I inhibitor, the emergence of TKD mutations remains a potential resistance mechanism. The D835 mutation is a well-characterized example.

• Gatekeeper Mutation (F691L): The F691L mutation, known as the "gatekeeper" mutation, confers broad resistance to many FLT3 inhibitors by sterically hindering drug binding. In vitro studies with other FLT3 inhibitors have shown that this mutation can arise and lead to treatment failure.

• Activation of Bypass Signaling Pathways: Upregulation of alternative pro-survival signaling pathways, such as the RAS/MAPK or PI3K/AKT pathways, can circumvent the inhibition of FLT3 and lead to resistance. Mutations in genes like NRAS have been implicated in resistance to FLT3 inhibitors.[3]

Comparison of Biomarker Performance: Clifutinib vs. Other FLT3 Inhibitors

The following tables summarize the quantitative data on the efficacy of Clifutinib and provide a comparative overview of biomarkers for Clifutinib and other well-characterized FLT3 inhibitors.

Table 1: Clinical Efficacy of Clifutinib in Relapsed/Refractory FLT3-Mutated AML (Phase I Study)

Patient Subgroup	Treatment Dose	CR/CRh Rate	CRc Rate	Median OS
FLT3-ITD(+) / TKD(-)	40 mg/day	23.1% (6/26)	53.8% (14/26)	7.4 months
Overall FLT3-mutated	40 mg/day	21.2% (7/33)	48.5% (16/33)	6.5 months

CR/CRh: Complete Remission / Complete Remission with partial hematologic recovery. CRc: Composite Complete Remission (CR + CRh + CRi). OS: Overall Survival. Data from a Phase I study of Clifutinib.[2]

Table 2: Comparison of Key Biomarkers for FLT3 Inhibitors

Biomarker	Clifutinib (Inferred/Observed)	Quizartinib (Type II)	Gilteritinib (Type I)
Predictive
FLT3-ITD	Primary predictive biomarker	Primary predictive biomarker	Primary predictive biomarker
High FLT3-ITD Allelic Ratio	Likely positive predictor	Positive predictor	Positive predictor
NPM1 co-mutation	Potential positive predictor	Potential positive predictor	Potential positive predictor
DNMT3A co-mutation	Impact under investigation	Impact under investigation	Impact under investigation
Resistance
FLT3-TKD (D835)	Observed negative impact	Confers resistance	Active against
FLT3 Gatekeeper (F691L)	Likely confers resistance	Confers resistance	Confers resistance
NRAS/KRAS mutations	Potential resistance mechanism	Resistance mechanism	Resistance mechanism

Experimental Protocols for Biomarker Detection

Accurate and sensitive detection of the biomarkers discussed above is critical for patient stratification and monitoring. The following are detailed methodologies for key experiments.

FLT3-ITD Mutation Detection by PCR and Fragment Analysis

This method is the standard for detecting FLT3-ITD mutations and can also be used to estimate the allelic ratio.

• Principle: PCR is used to amplify the juxtamembrane region of the FLT3 gene from patient genomic DNA. The presence of an ITD results in a longer PCR product, which can be separated from the wild-type product by capillary electrophoresis. The ratio of the area under the curve of the mutant and wild-type peaks provides an estimate of the allelic ratio.

• Protocol:

  • DNA Extraction: Isolate genomic DNA from bone marrow aspirate or peripheral blood mononuclear cells using a standard DNA extraction kit.

  • PCR Amplification:

    • Primers:

      • Forward Primer (FAM-labeled): 5'-GCAATTTAGGTATGAAAGCCAGC-3'

      • Reverse Primer: 5'-CTTTCAGCATTTTGACGGCAACC-3'

    • PCR Reaction Mix (25 µL):

      • 12.5 µL 2x PCR Master Mix

      • 1 µL Forward Primer (10 µM)

      • 1 µL Reverse Primer (10 µM)

      • 2 µL Genomic DNA (50-100 ng)

      • 8.5 µL Nuclease-free water

    • PCR Cycling Conditions:

      • Initial Denaturation: 95°C for 10 minutes

      • 35 cycles of:

        • 95°C for 30 seconds

        • 60°C for 30 seconds

        • 72°C for 60 seconds

      • Final Extension: 72°C for 10 minutes

  • Fragment Analysis:

    • Dilute the PCR product (e.g., 1:10) in Hi-Di Formamide containing a size standard (e.g., GeneScan 500 LIZ).

    • Denature at 95°C for 5 minutes and then place on ice.

    • Perform capillary electrophoresis on a genetic analyzer.

    • Analyze the data using appropriate software to identify the wild-type peak (approximately 328 bp) and any larger mutant peaks. Calculate the allelic ratio as: (Area of mutant peak) / (Area of wild-type peak + Area of mutant peak).

Next-Generation Sequencing (NGS) for Comprehensive FLT3 Mutation Analysis

NGS provides a more comprehensive view of FLT3 mutations, including ITDs, TKD mutations, and other less common variants.

• Principle: Targeted NGS panels are used to sequence the entire coding region of the FLT3 gene, as well as other relevant AML-associated genes. This allows for the simultaneous detection of various mutation types and the precise determination of their sequence and variant allele frequency (VAF).

• Workflow:

  • Library Preparation: Prepare sequencing libraries from patient genomic DNA using a targeted gene panel that includes the FLT3 gene. This typically involves DNA fragmentation, adapter ligation, and target enrichment.

  • Sequencing: Sequence the prepared libraries on a high-throughput sequencing platform.

  • Bioinformatic Analysis:

    • Align the sequencing reads to the human reference genome.

    • Use specialized bioinformatics tools to call variants, including single nucleotide variants (SNVs) for TKD mutations and insertion-deletion (indel) callers specifically designed to detect large ITDs.

    • Calculate the VAF for each identified mutation.

Phospho-flow Cytometry for Pharmacodynamic Biomarker Assessment

This technique can be used to assess the on-target activity of Clifutinib by measuring the phosphorylation status of downstream signaling proteins.

• Principle: Phospho-flow cytometry uses antibodies specific to the phosphorylated forms of intracellular proteins to quantify their levels in individual cells. A decrease in the phosphorylation of key signaling molecules like STAT5 and ERK after Clifutinib treatment indicates target engagement and pathway inhibition.

• Protocol:

  • Sample Collection and Stimulation/Inhibition:

    • Collect bone marrow or peripheral blood samples from patients before and after Clifutinib administration.

    • For in vitro studies, treat AML cell lines or primary patient samples with Clifutinib for a specified time.

  • Fixation and Permeabilization:

    • Fix the cells with a formaldehyde-based fixation buffer to preserve the phosphorylation state.

    • Permeabilize the cells with methanol (B129727) to allow intracellular antibody staining.

  • Antibody Staining:

    • Stain the cells with a cocktail of fluorescently-labeled antibodies. A typical panel for assessing FLT3 signaling would include:

      • Surface markers to identify the leukemic blast population (e.g., CD45, CD34, CD117).

      • Intracellular antibodies against phosphorylated proteins (e.g., p-STAT5 (Tyr694), p-ERK1/2 (Thr202/Tyr204)).

  • Flow Cytometry Analysis:

    • Acquire the stained cells on a flow cytometer.

    • Gate on the leukemic blast population and quantify the median fluorescence intensity (MFI) of the phospho-specific antibodies to determine the level of protein phosphorylation.

Visualizing Key Pathways and Workflows

To further clarify the concepts discussed, the following diagrams, generated using the DOT language for Graphviz, illustrate the Clifutinib signaling pathway, the experimental workflow for biomarker discovery, and a decision tree for biomarker-driven treatment selection.

Caption: Clifutinib inhibits the constitutively active FLT3-ITD receptor, blocking downstream pro-survival signaling pathways and inducing apoptosis in AML cells.

Caption: A multi-omics workflow for the discovery and validation of Clifutinib response biomarkers.

Caption: A decision tree for biomarker-driven patient stratification for Clifutinib therapy in AML.

Conclusion

Clifutinib represents a significant advancement in the targeted therapy of FLT3-ITD positive AML. The effective use of this agent in the clinic will rely on the robust and accurate assessment of a panel of predictive and resistance biomarkers. The FLT3-ITD mutation is the cornerstone for patient selection, with the allelic ratio and the absence of concurrent TKD mutations serving as important secondary predictors of a favorable response. The emergence of resistance, potentially through secondary TKD mutations or activation of bypass pathways, necessitates vigilant monitoring. The experimental protocols and comparative data presented in this guide are intended to equip researchers with the necessary tools and knowledge to further investigate the clinical utility of Clifutinib and to develop strategies to optimize its efficacy for patients with this aggressive leukemia.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Resistance to FLT3 inhibitors involves different molecular mechanisms and reduces new DNA synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Clifutinib and Venetoclax Combination Therapy in Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acute Myeloid Leukemia (AML) is a hematologic malignancy characterized by the rapid growth of abnormal myeloid cells in the bone marrow and blood. The treatment landscape for AML is evolving, with targeted therapies offering new hope for patients. This guide provides a comprehensive comparison of a promising combination therapy, the novel FLT3 inhibitor Clifutinib and the BCL-2 inhibitor Venetoclax, with alternative therapeutic strategies. The information presented herein is based on preclinical data and clinical findings with other FLT3 inhibitors, offering a predictive insight into the potential of this combination.

Mechanisms of Action: A Synergistic Approach

The combination of Clifutinib and Venetoclax leverages a synergistic mechanism to induce apoptosis in AML cells, particularly those harboring FLT3-ITD mutations, which are associated with a poor prognosis.

Clifutinib: An orally active and selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1] Clifutinib potently inhibits the FLT3-ITD kinase activity, thereby blocking downstream pro-survival signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] This inhibition leads to the downregulation of anti-apoptotic proteins like MCL-1.

Venetoclax: A potent and selective small-molecule inhibitor of B-cell lymphoma 2 (BCL-2), an anti-apoptotic protein.[2][3][4][5] By binding to BCL-2, Venetoclax displaces pro-apoptotic proteins, which can then initiate the intrinsic apoptotic pathway, leading to cancer cell death.[2][5]

Synergistic Effect: Preclinical studies on the combination of FLT3 inhibitors with Venetoclax have demonstrated a powerful synergistic effect.[1][2][5] FLT3 inhibitors, by downregulating MCL-1, reduce a key resistance mechanism to Venetoclax.[5] This "priming" of the leukemic cells by the FLT3 inhibitor enhances their dependency on BCL-2 for survival, making them significantly more susceptible to Venetoclax-induced apoptosis.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a typical experimental workflow for evaluating the efficacy of this combination therapy.

Caption: Targeted Signaling Pathway of Clifutinib and Venetoclax in AML.

Caption: Experimental Workflow for Preclinical Evaluation.

Preclinical and Clinical Data Summary

While clinical trial data for the direct combination of Clifutinib and Venetoclax is not yet available, extensive preclinical studies and clinical trials of other FLT3 inhibitors with Venetoclax provide a strong rationale for its potential efficacy.

Preclinical Synergy Data (FLT3 Inhibitors + Venetoclax)

Cell Line	FLT3 Inhibitor	Combination Effect	Reference
MV4-11	Quizartinib	Synergistic Apoptosis	[2]
MOLM-13	Quizartinib	Synergistic Apoptosis	[2]
MV4-11	Gilteritinib	Synergistic Apoptosis	[1]
MOLM-13	Gilteritinib	Synergistic Apoptosis	[1]

Clinical Efficacy of Alternative FLT3 Inhibitor + Venetoclax Combinations

Therapy Combination	Patient Population	Overall Response Rate (ORR)	Median Overall Survival (OS)	Clinical Trial Identifier	Reference
Gilteritinib + Venetoclax	Relapsed/Refractory FLT3-mutated AML	75% (mCRc)	10 months	NCT03625505	[6]
Azacitidine + Venetoclax + Gilteritinib	Newly Diagnosed FLT3-mutated AML	100% (mCRc)	Not Reached (1-year OS: 83%)	NCT05520567	[7]
Azacitidine + Venetoclax	Newly Diagnosed AML (unfit for intensive chemo)	66.4% (CR+CRi)	14.7 months	VIALE-A (NCT02993523)	[8][9]

mCRc: modified composite complete remission; CR: complete remission; CRi: complete remission with incomplete hematologic recovery; OS: overall survival.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

• Cell Seeding: Plate AML cells (e.g., MV4-11, MOLM-13) in a 96-well plate at a density of 1 x 10^5 cells/well in RPMI-1640 medium supplemented with 10% fetal bovine serum.

• Drug Treatment: Treat cells with varying concentrations of Clifutinib, Venetoclax, or the combination for 48-72 hours. Include a vehicle-treated control group.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the supernatant and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat AML cells with Clifutinib, Venetoclax, or the combination for 24-48 hours.

• Cell Harvesting and Washing: Harvest the cells and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

• Data Quantification: Quantify the percentage of apoptotic cells in each treatment group.

In Vivo Xenograft Model

• Cell Implantation: Subcutaneously or intravenously inject human AML cells (e.g., MV4-11) into immunodeficient mice (e.g., NOD/SCID).

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume or bioluminescence imaging.

• Drug Administration: Once tumors are established, randomize mice into treatment groups: vehicle control, Clifutinib alone, Venetoclax alone, and the combination of Clifutinib and Venetoclax. Administer drugs orally or via intraperitoneal injection according to the study design.

• Efficacy Assessment: Monitor tumor growth, body weight, and overall survival. At the end of the study, excise tumors for further analysis (e.g., Western blot, immunohistochemistry).

• Data Analysis: Compare tumor growth inhibition and survival rates between the different treatment groups.

Comparison with Alternative Therapies

The Clifutinib-Venetoclax combination holds the potential to offer a significant improvement over existing therapies for FLT3-mutated AML.

• Standard Chemotherapy (e.g., "7+3"): While effective in some patients, intensive chemotherapy is often associated with significant toxicity, especially in older or unfit patients. The targeted nature of the Clifutinib-Venetoclax combination may offer a more favorable safety profile.

• FLT3 Inhibitor Monotherapy: While FLT3 inhibitors like Gilteritinib have shown efficacy, resistance often develops. The addition of Venetoclax can potentially overcome or delay the emergence of resistance by targeting a key survival pathway.

• Venetoclax + Hypomethylating Agents (HMAs): This combination is a standard of care for older or unfit patients with AML.[8][9] For patients with FLT3 mutations, adding a potent FLT3 inhibitor like Clifutinib to a Venetoclax-based regimen could lead to deeper and more durable responses.

Conclusion

The combination of Clifutinib and Venetoclax represents a highly promising therapeutic strategy for AML, particularly for patients with FLT3-ITD mutations. The strong preclinical rationale, based on synergistic mechanisms of action, suggests that this combination could lead to improved clinical outcomes. While direct clinical data is awaited, the impressive results from trials combining other FLT3 inhibitors with Venetoclax provide a solid foundation for the continued investigation and development of this targeted therapy duo. Further clinical trials are necessary to definitively establish the efficacy and safety of Clifutinib in combination with Venetoclax in the treatment of AML.

References

• 1. Inhibition of Bcl-2 Synergistically Enhances the Antileukemic Activity of Midostaurin and Gilteritinib in Preclinical Models of FLT3-mutated Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Venetoclax combines synergistically with FLT3 inhibition to effectively target leukemic cells in FLT3-ITD+ acute myeloid leukemia models | Haematologica [haematologica.org]
• 3. benchchem.com [benchchem.com]
• 4. oncologynewscentral.com [oncologynewscentral.com]
• 5. Synergistic effect of BCL2 and FLT3 co-inhibition in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nortonhealthcareprovider.com [nortonhealthcareprovider.com]
• 7. Combination therapy with novel agents for acute myeloid leukaemia: Insights into treatment of a heterogenous disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Venetoclax combines synergistically with FLT3 inhibition to effectively target leukemic cells in FLT3-ITD+ acute myeloid leukemia models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Venetoclax combines synergistically with FLT3 inhibition to effectively target leukemic cells in FLT3-ITD+ acute myeloid leukemia models - PubMed [pubmed.ncbi.nlm.nih.gov]

Synergistic Potential of Clifutinib in Combination with Standard Chemotherapy for Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the synergistic effects of Clifutinib, a potent and selective FLT3 inhibitor, when combined with standard chemotherapy agents used in the treatment of Acute Myeloid Leukemia (AML). While specific preclinical data on the synergistic interactions of Clifutinib with chemotherapy are not yet publicly available, this document synthesizes the known mechanism of action of Clifutinib, its single-agent preclinical activity, and data from analogous FLT3 inhibitors to project its potential in combination therapies.

Introduction to Clifutinib

Clifutinib is an orally active, selective inhibitor of FMS-like tyrosine kinase 3 (FLT3) with internal tandem duplication (ITD) mutations.[1] FLT3-ITD mutations are present in approximately 30% of AML patients and are associated with a poor prognosis.[2] Clifutinib has demonstrated potent anti-proliferative and pro-apoptotic activity in preclinical models of FLT3-ITD positive AML.[1][2] Currently, Clifutinib is being evaluated in clinical trials in combination with standard chemotherapy regimens.[3][4]

Preclinical Activity of Clifutinib (Single Agent)

Preclinical studies have established the potent single-agent activity of Clifutinib in AML cell lines harboring the FLT3-ITD mutation.

Cell Line	IC₅₀ (nM)	Key Findings
MV-4-11	1.5	Potent inhibition of cell proliferation.[1][2]
MOLM-13	1.4	Significant suppression of tumor growth in xenograft models.[1][2]

Experimental Protocol: In Vitro Cell Proliferation Assay

A common method to determine the half-maximal inhibitory concentration (IC₅₀) is the MTS assay.

• Cell Culture: MV-4-11 and MOLM-13 cells are cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Drug Treatment: Cells are seeded in 96-well plates and treated with increasing concentrations of Clifutinib for 72 hours.

• MTS Assay: After incubation, MTS reagent is added to each well and incubated for 2-4 hours. The absorbance is measured at 490 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC₅₀ value is determined by plotting the percentage of viability against the drug concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Clifutinib in Combination with Chemotherapy: Clinical Landscape

Clifutinib is currently under investigation in Phase Ib/II clinical trials in combination with standard chemotherapy agents for the treatment of newly diagnosed AML.[3][4]

Clinical Trial ID	Phase	Combination Regimen	Patient Population
NCT05133882	Ib/II	Clifutinib + Daunorubicin (B1662515) + Cytarabine (B982)	Newly diagnosed adult AML patients (18-65 years)
NCT05133882	Ib/II	Clifutinib + Azacitidine	Newly diagnosed adult AML patients (≥60 years or ineligible for intensive chemotherapy)

Synergistic Effects of FLT3 Inhibitors with Chemotherapy (Analogous Data)

While specific preclinical synergy data for Clifutinib is not available, studies with other FLT3 inhibitors provide insights into the expected synergistic interactions and their underlying mechanisms. The combination of FLT3 inhibitors with cytotoxic chemotherapy is hypothesized to enhance anti-leukemic activity through complementary mechanisms.

4.1. Combination with Anthracyclines (e.g., Daunorubicin) and Nucleoside Analogs (e.g., Cytarabine)

Studies with the FLT3 inhibitor tandutinib (B1684613) have shown sequence-independent synergistic anti-leukemic effects when combined with cytarabine and daunorubicin in FLT3-ITD positive AML cells.[5][6] Another FLT3 inhibitor, SU11248, also demonstrated additive-to-synergistic inhibitory effects on cell proliferation when combined with cytarabine or daunorubicin.[7]

Potential Mechanism of Synergy:

• FLT3 Inhibition: Clifutinib, by inhibiting the FLT3-ITD signaling pathway, induces cell cycle arrest and apoptosis. This can sensitize leukemic cells to the cytotoxic effects of chemotherapy.

• Chemotherapy Action: Daunorubicin intercalates into DNA, inhibiting topoisomerase II and blocking DNA replication and transcription. Cytarabine, a pyrimidine (B1678525) analog, incorporates into DNA, leading to chain termination and cell death.

• Combined Effect: The combination is expected to result in enhanced apoptosis and cell cycle arrest compared to single agents.

Experimental Protocol: In Vitro Synergy Assessment (Combination Index)

The synergistic effect of drug combinations can be quantitatively assessed using the Combination Index (CI) method based on the Chou-Talalay principle.

• Cell Treatment: AML cells (e.g., MV-4-11) are treated with Clifutinib and a chemotherapy agent (e.g., cytarabine) alone and in combination at a constant ratio for 72 hours.

• Viability Assay: Cell viability is assessed using an MTS or similar assay.

• Data Analysis: The CI is calculated using software such as CompuSyn.

  • CI < 1 indicates synergy.

  • CI = 1 indicates an additive effect.

  • CI > 1 indicates antagonism.

4.2. Combination with Hypomethylating Agents (e.g., Azacitidine)

Preclinical studies with the FLT3 inhibitor gilteritinib (B612023) in combination with azacitidine have shown synergistic effects in impeding cell growth and inducing apoptosis in FLT3-ITD AML cell lines and superior antitumor efficacy in xenograft models.[8][9] However, a recent study suggested that combinations of non-covalent FLT3 inhibitors like gilteritinib and quizartinib (B1680412) with azacitidine were antagonistic in some contexts.[10]

Potential Mechanism of Synergy:

• Epigenetic Modulation: Azacitidine, a hypomethylating agent, can alter the gene expression profile of cancer cells, potentially increasing their sensitivity to FLT3 inhibition.

• Combined Pathway Inhibition: The combination targets both aberrant signaling and epigenetic dysregulation, two key drivers of AML.

Visualizing the Mechanisms and Workflows

Signaling Pathway of FLT3 Inhibition by Clifutinib

Caption: Inhibition of FLT3-ITD by Clifutinib blocks downstream signaling pathways.

Experimental Workflow for In Vitro Synergy Assessment

Caption: A typical workflow for determining the synergistic effects of drug combinations.

Conclusion and Future Directions

The combination of Clifutinib with standard chemotherapy agents holds significant promise for improving outcomes in patients with FLT3-ITD positive AML. While direct preclinical evidence of synergy is awaited, the known mechanisms of action and data from analogous FLT3 inhibitors strongly support this therapeutic strategy. Further preclinical studies are warranted to quantify the synergistic effects of Clifutinib with various chemotherapy agents, to elucidate the precise molecular mechanisms underlying these interactions, and to optimize dosing schedules for clinical translation. The ongoing clinical trials will be crucial in validating the efficacy and safety of these combination regimens in patients.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Phase Ⅰb/Ⅱ Clinical Study of Clifutinib Besylate Combined With Chemotherapy in the Treatment of Newly Diagnosed AML [ctv.veeva.com]
• 4. Carebox Connect [connect.careboxhealth.com]
• 5. scilit.com [scilit.com]
• 6. The FLT3 inhibitor tandutinib (formerly MLN518) has sequence-independent synergistic effects with cytarabine and daunorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synergistic effect of SU11248 with cytarabine or daunorubicin on FLT3 ITD-positive leukemic cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phase 3 trial of gilteritinib plus azacitidine vs azacitidine for newly diagnosed FLT3mut+ AML ineligible for intensive chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Gilteritinib Plus Azacitidine Combination Shows Promise in Newly Diagnosed FLT3‐Mutated AML - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synergy and antagonism between azacitidine and FLT3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: Clifutinib and Midostaurin in FLT3-Mutated Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals: An In-depth Analysis of Two FLT3 Inhibitors

The landscape of targeted therapies for Acute Myeloid Leukemia (AML) has been significantly shaped by the development of FMS-like tyrosine kinase 3 (FLT3) inhibitors. Mutations in the FLT3 gene are among the most common genetic alterations in AML and are associated with a poor prognosis. This guide provides a detailed head-to-head comparison of two prominent FLT3 inhibitors: Clifutinib, a novel selective inhibitor, and Midostaurin (B1676583), a multi-kinase inhibitor that was the first targeted therapy approved for FLT3-mutated AML. This comparison is based on available preclinical and clinical data to inform research and drug development efforts.

Mechanism of Action and Target Profile

Both Clifutinib and Midostaurin target the FLT3 receptor tyrosine kinase, albeit with different selectivity profiles.

Clifutinib is a potent and selective inhibitor of FLT3, with high activity against both internal tandem duplication (ITD) and tyrosine kinase domain (TKD) mutations.[1][2] Its selectivity is a key feature, with significantly less activity against other kinases like KIT.[1]

Midostaurin , in contrast, is a multi-kinase inhibitor.[3] While it effectively inhibits both FLT3-ITD and FLT3-TKD mutations, it also targets a range of other kinases, including KIT, PDGFR, VEGFR2, and members of the protein kinase C (PKC) family.[3][4][5] This broader activity may contribute to both its therapeutic effects and its side-effect profile.

The distinct target profiles of these two inhibitors are visualized in the following signaling pathway diagram.

References

• 1. Clifutinib besylate | FLT3-ITD inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterization of midostaurin as a dual inhibitor of FLT3 and SYK and potentiation of FLT3 inhibition against FLT3-ITD-driven leukemia harboring activated SYK kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. MDM2- and FLT3-inhibitors in the treatment of FLT3-ITD acute myeloid leukemia, specificity and efficacy of NVP-HDM201 and midostaurin - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Labyrinth of Resistance: A Comparative Guide to Acquired Resistance Mechanisms of FLT3 Inhibitors in Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

The advent of FMS-like tyrosine kinase 3 (FLT3) inhibitors has marked a significant advancement in the targeted therapy of Acute Myeloid Leukemia (AML), particularly for patients harboring FLT3 mutations. However, the emergence of acquired resistance remains a critical obstacle, limiting the long-term efficacy of these agents. This guide provides a comparative analysis of the mechanisms of acquired resistance to various FLT3 inhibitors, with a special focus on the novel inhibitor Clifutinib, supported by experimental data and detailed methodologies.

A New Player in the Arena: Clifutinib

Clifutinib is an orally active and selective inhibitor of the internal tandem duplication (ITD) mutation of FLT3, a common driver of AML.[1] Preclinical studies have demonstrated its potent antiproliferative effects on FLT3-ITD AML cell lines, with IC50 values in the low nanomolar range.[1][2][3] Clifutinib works by inhibiting the kinase activity of FLT3-ITD, thereby blocking downstream signaling pathways crucial for leukemic cell survival and proliferation, such as RAS/MAPK, PI3K/AKT, and JAK/STAT5.[1] Currently, Clifutinib is being evaluated in clinical trials for the treatment of relapsed/refractory FLT3-ITD-positive AML.[2][4][5] While specific mechanisms of acquired resistance to Clifutinib are yet to be extensively documented due to its novelty, a comprehensive understanding of resistance patterns observed with other FLT3 inhibitors can provide valuable insights into potential challenges and guide future research.

The Landscape of Acquired Resistance to FLT3 Inhibitors

Acquired resistance to FLT3 inhibitors can be broadly categorized into two main types: on-target resistance , which involves alterations in the FLT3 gene itself, and off-target resistance , which is driven by the activation of alternative signaling pathways that bypass the need for FLT3 signaling.

On-Target Resistance: The Moving Target

The most common on-target resistance mechanism is the acquisition of secondary mutations in the FLT3 gene, which either prevent the inhibitor from binding or stabilize the active conformation of the kinase.

• Gatekeeper Mutations: The F691L mutation, analogous to the T315I "gatekeeper" mutation in BCR-ABL, is a well-documented mechanism of resistance to several FLT3 inhibitors, including quizartinib (B1680412) and gilteritinib (B612023).[2][6][7] This mutation is located at a critical residue in the ATP-binding pocket of the kinase, sterically hindering the binding of the inhibitor.

• Activation Loop Mutations: Mutations in the activation loop of the kinase domain, such as those at the D835 and Y842 residues, can confer resistance by stabilizing the active conformation of the FLT3 receptor, thereby reducing the inhibitor's efficacy.[2][6][8] These mutations are particularly relevant for type II inhibitors like quizartinib, which bind to the inactive conformation of the kinase.[2]

Off-Target Resistance: The Bypass Routes

Leukemic cells can develop resistance by activating alternative signaling pathways that provide survival and proliferation signals independently of FLT3.

• RAS/MAPK Pathway Activation: Mutations in genes of the RAS/MAPK pathway, such as NRAS and KRAS, are frequently observed in patients who relapse on FLT3 inhibitor therapy.[2][7][9] These mutations can lead to the constitutive activation of downstream signaling, rendering the cells less dependent on FLT3.

• Upregulation of Other Kinases: Increased expression and activation of other receptor tyrosine kinases, such as AXL, can provide an escape route for leukemic cells.[2][4][6] AXL activation can trigger downstream signaling cascades that promote cell survival and proliferation.

• Microenvironment-Mediated Resistance: The bone marrow microenvironment can protect leukemic cells from the effects of FLT3 inhibitors through the secretion of growth factors and cytokines, such as FGF2 and FLT3 ligand, which can reactivate downstream signaling pathways.[2][5]

Comparative Efficacy of FLT3 Inhibitors in the Face of Resistance

The following table summarizes the half-maximal inhibitory concentrations (IC50) of various FLT3 inhibitors against sensitive and resistant AML cell lines, providing a quantitative comparison of their potency.

Inhibitor	Cell Line	Genotype	Sensitive IC50 (nM)	Resistant Cell Line	Resistance Mechanism	Resistant IC50 (nM)	Fold Increase
Clifutinib	MV-4-11	FLT3-ITD	1.5[1][3]	-	-	-	-
MOLM-13	FLT3-ITD	1.4[1][3]	-	-	-	-
Gilteritinib	MV4-11	FLT3-ITD	0.92[10]	MV4-11/Gilt	-	>100[9]	>108
MOLM-13	FLT3-ITD	2.9[10]	MOLM-13-RES	-	>100[9]	>34
Ba/F3	FLT3-ITD-F691L	-	-	-	22[10]	-
Ba/F3	FLT3-ITD-D835Y	-	-	-	2.1[10]	-
Quizartinib	MV4-11	FLT3-ITD	0.40[8]	-	-	-	-
MOLM-14	FLT3-ITD	0.73[8]	MOLM-14-RES	Midostaurin-resistant (RAS mutation)	3.61-9.23[8]	5-12
Ba/F3	FLT3-ITD-D835Y	-	-	-	183-fold increase vs. WT[11]	-
Ba/F3	FLT3-ITD-F691L	-	-	-	329-fold increase vs. WT[11]	-
Midostaurin (B1676583)	MOLM-14	FLT3-ITD	10.12[8]	MOLM-14-RES	Midostaurin-resistant (RAS mutation)	45.09-106.00[8]	4-10
MV4-11	FLT3-ITD	15.09[2]	MV4-11 MID-Res	Actin cytoskeleton deregulation	55.24[2]	3.7
MOLM-13	FLT3-ITD	29.41[2]	MOLM-13 MID-Res	Actin cytoskeleton deregulation	87.83[2]	3.0
Sorafenib	MOLM-13	FLT3-ITD	-	-	-	IC50 ranged from 0.001 to 5.6 µM in a panel of AML cell lines[12]	-

Note: IC50 values can vary between studies due to different experimental conditions.

Visualizing the Mechanisms of Resistance

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: The FLT3 Signaling Pathway and the inhibitory action of Clifutinib.

Caption: On-target and off-target mechanisms of acquired resistance to FLT3 inhibitors.

Caption: Experimental workflow for identifying mechanisms of acquired resistance.

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate acquired resistance to FLT3 inhibitors.

Protocol 1: Generation of FLT3 Inhibitor-Resistant AML Cell Lines

Objective: To develop in vitro models of acquired resistance by continuously exposing FLT3-mutant AML cell lines to an FLT3 inhibitor.

Materials:

• FLT3-mutant AML cell lines (e.g., MV-4-11, MOLM-13)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• FLT3 inhibitor (e.g., Clifutinib)

• DMSO (vehicle control)

• Cell culture flasks and plates

• Incubator (37°C, 5% CO2)

Procedure:

• Culture the parental AML cell line in complete culture medium.

• Determine the initial IC50 of the FLT3 inhibitor for the parental cell line using a cell viability assay.

• Initiate the resistance induction by continuously culturing the cells in the presence of the FLT3 inhibitor at a starting concentration equal to the IC50.

• Monitor cell viability and proliferation regularly.

• Once the cells have adapted and are proliferating steadily, gradually increase the concentration of the FLT3 inhibitor in a stepwise manner.

• Continue this process until the cells are able to proliferate in the presence of a significantly higher concentration of the inhibitor (e.g., 10- to 100-fold the initial IC50).

• The resulting cell line is considered resistant and can be used for further characterization.

Protocol 2: Cell Viability Assay

Objective: To determine the cytotoxic effect of FLT3 inhibitors on sensitive and resistant AML cell lines and to calculate the IC50 values.

Materials:

• AML cell lines (parental and resistant)

• Complete culture medium

• FLT3 inhibitor

• DMSO

• 96-well plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTS)

• Plate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well.

• Prepare serial dilutions of the FLT3 inhibitor in complete culture medium.

• Add the diluted inhibitor or vehicle control to the wells.

• Incubate the plate for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure the luminescence or absorbance using a plate reader.

• Plot the cell viability against the logarithm of the inhibitor concentration and use a non-linear regression model to calculate the IC50 value.

Protocol 3: Western Blot Analysis of FLT3 Signaling

Objective: To assess the activation status of the FLT3 signaling pathway in response to inhibitor treatment in sensitive and resistant cells.

Materials:

• AML cell lines (parental and resistant)

• FLT3 inhibitor

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membranes and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-phospho-FLT3, anti-FLT3, anti-phospho-STAT5, anti-STAT5, anti-phospho-ERK, anti-ERK)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate and imaging system

Procedure:

• Treat the cells with the FLT3 inhibitor at various concentrations and for different time points.

• Lyse the cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane and then incubate it with the primary antibody overnight at 4°C.

• Wash the membrane and incubate it with the HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and capture the signal using an imaging system.

• Analyze the band intensities to determine the levels of protein phosphorylation.

Future Perspectives

Overcoming acquired resistance to FLT3 inhibitors requires a multi-pronged approach. The development of next-generation inhibitors that can effectively target common resistance mutations is a key strategy. Furthermore, combination therapies that simultaneously target FLT3 and bypass signaling pathways hold great promise. For instance, combining FLT3 inhibitors with MEK inhibitors or BCL-2 inhibitors is being actively explored in clinical trials. As our understanding of the complex clonal evolution of AML under the selective pressure of targeted therapies improves, largely through the application of single-cell sequencing technologies, the development of more personalized and adaptive treatment strategies will be crucial to improving outcomes for patients with FLT3-mutated AML.

References

• 1. benchchem.com [benchchem.com]
• 2. Actin cytoskeleton deregulation confers midostaurin resistance in FLT3-mutant acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. The FLT3N701K mutation causes clinical AML resistance to gilteritinib and triggers TKI sensitivity switch to quizartinib - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Quizartinib, a selective FLT3 inhibitor, maintains antileukemic activity in preclinical models of RAS-mediated midostaurin-resistant acute myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Gilteritinib, a FLT3/AXL inhibitor, shows antileukemic activity in mouse models of FLT3 mutated acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combating drug resistance in acute myeloid leukaemia by drug rotations: the effects of quizartinib and pexidartinib - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Phosphoproteome Analysis Reveals Differential Mode of Action of Sorafenib in Wildtype and Mutated FLT3 Acute Myeloid Leukemia (AML) Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Clifutinib and Other FLT3 Inhibitors in Relapsed/Refractory FLT3-Mutated Acute Myeloid Leukemia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy and safety of Clifutinib, a novel FMS-like tyrosine kinase 3 (FLT3) inhibitor, against other established FLT3 inhibitors, Gilteritinib (B612023) and Sorafenib, in the treatment of relapsed or refractory (R/R) acute myeloid leukemia (AML) with FLT3 mutations. This document is intended to serve as a resource for researchers, scientists, and drug development professionals, offering a synthesis of available clinical trial data, detailed experimental methodologies, and visual representations of key biological pathways and clinical trial workflows.

Efficacy and Safety Profile Comparison

The following tables summarize the key efficacy and safety findings from clinical trials of Clifutinib, Gilteritinib, and Sorafenib in patients with R/R FLT3-mutated AML.

Table 1: Efficacy of FLT3 Inhibitors in R/R FLT3-Mutated AML

Efficacy Endpoint	Clifutinib (Phase I, 40 mg/day)[1][2]	Gilteritinib (ADMIRAL Trial)[3][4]	Sorafenib (Retrospective analysis)[5]
Overall Response Rate (ORR)	40.6% (CRc)	54% (CRc)	57.1%
Complete Remission (CR)	7.2%	21.1%	35.7%
CR with partial hematologic recovery (CRh)	7.2%	12.9% (CR/CRh combined)	-
Composite Complete Remission (CRc)	39.1%	54%	-
Median Duration of Response (DOR)	3.2 months (for CR/CRh)	10.0 months (for CR/CRh)	-
Median Overall Survival (OS)	6.3 months	9.3 months	-

CRc: Composite Complete Remission (CR + CRh + CRi); CRi: Complete Remission with incomplete hematologic recovery.

Table 2: Key Safety Information

Adverse Events (Grade ≥3)	Clifutinib[1]	Gilteritinib[3]	Sorafenib[5]
Febrile Neutropenia	-	15.4%	-
Anemia	Mentioned as common	19.5%	-
Thrombocytopenia	Mentioned as common	12.2%	Hematologic toxicity mentioned
Leukopenia	Mentioned as common	-	-
Neutropenia	Mentioned as common	-	-
Lymphopenia	Mentioned as common	-	-
Pneumonia	Mentioned as common	-	-

Experimental Protocols

Clifutinib: Phase I Study (NCT04827069)[1][2][6]

• Study Design: A first-in-human, open-label, dose-escalation and dose-expansion study.

• Patient Population: Adult patients (≥18 years) with R/R AML who were refractory to ≥ 2 cycles of standard induction chemotherapy or had relapsed after achieving remission. Prior use of FLT3 inhibitors was permitted. The majority of patients had FLT3-ITD mutations.

• Treatment: Clifutinib was administered orally once daily in continuous 28-day cycles. The dose-escalation part evaluated doses from 10 to 100 mg/day, and the dose-expansion part focused on 40 and 70 mg/day.

• Primary Endpoints: Safety and tolerability.

• Secondary Endpoints: Efficacy, including CR/CRh rate, composite complete remission (CRc) rate, time to remission (TTR), duration of remission (DOR), and overall survival (OS), as well as pharmacokinetics.

• Response Assessment: Response to treatment was evaluated based on the International Working Group (IWG) criteria for AML.

Gilteritinib: ADMIRAL Trial (NCT02421939)[3][4][7]

• Study Design: A Phase 3, open-label, multicenter, randomized study.

• Patient Population: Adult patients (≥18 years) with R/R AML with a documented FLT3 mutation (ITD or TKD).

• Treatment: Patients were randomized in a 2:1 ratio to receive either Gilteritinib (120 mg/day orally) or salvage chemotherapy (investigator's choice of low-dose cytarabine, azacitidine, mitoxantrone/etoposide/cytarabine, or fludarabine/cytarabine/G-CSF/idarubicin).

• Primary Endpoints: Overall survival (OS) and the rate of complete remission with full or partial hematologic recovery (CR/CRh).

• Secondary Endpoints: Event-free survival (EFS) and complete remission (CR) rate.

• Response Assessment: Efficacy was assessed according to the IWG-AML criteria.

Sorafenib: Retrospective and Phase I/II Studies[5][8][9]

• Study Design: Various study designs, including retrospective analyses and single-arm Phase I/II trials.

• Patient Population: Patients with R/R AML, often with a focus on those with FLT3-ITD mutations.

• Treatment: Sorafenib was typically administered orally at a dose of 400 mg twice daily, sometimes in combination with other agents like azacitidine.

• Endpoints: Primarily focused on overall response rate (ORR), complete remission (CR), and overall survival (OS).

• Response Assessment: Response criteria were generally based on IWG-AML guidelines.

Signaling Pathways and Experimental Workflows

FLT3 Signaling Pathway and Inhibition

Mutations in the FLT3 gene, particularly internal tandem duplications (ITD), lead to constitutive activation of the FLT3 receptor tyrosine kinase. This results in the aberrant activation of downstream signaling pathways, including RAS/MAPK, PI3K/AKT, and JAK/STAT, which drive leukemic cell proliferation and survival.[6] FLT3 inhibitors like Clifutinib, Gilteritinib, and Sorafenib act by blocking the kinase activity of the mutated FLT3 receptor, thereby inhibiting these downstream signals.

References

• 1. ascopubs.org [ascopubs.org]
• 2. researchgate.net [researchgate.net]
• 3. ADMIRAL results solidify gilteritinib as new standard for FLT3-mutated AML | MDedge [mdedge.com]
• 4. Follow-up of patients with R/R FLT3-mutation–positive AML treated with gilteritinib in the phase 3 ADMIRAL trial | Blood | American Society of Hematology [ashpublications.org]
• 5. Sorafenib improves survival of FLT3-mutated acute myeloid leukemia in relapse after allogeneic stem cell transplantation: a report of the EBMT Acute Leukemia Working Party - PMC [pmc.ncbi.nlm.nih.gov]
• 6. FLT3 mutations in acute myeloid leukemia: Therapeutic paradigm beyond inhibitor development - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Clifutinib: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper disposal of investigational compounds like Clifutinib is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. As Clifutinib is a potent inhibitor of FLT3-ITD kinase used in research settings, adherence to established disposal protocols is essential to ensure a safe working environment.[1] This guide provides a comprehensive overview of the recommended procedures for the proper disposal of Clifutinib in a laboratory setting.

Core Principles for Disposal of Investigational Drugs

The disposal of any investigational drug, including Clifutinib, must always be conducted in accordance with federal, state, and local regulations.[2] The primary point of contact for guidance within a research institution is the Environmental Health and Safety (EHS) office.[2][3] They can provide specific instructions based on the institution's policies and local regulations, including whether the compound is classified as hazardous waste.

General Safety and Handling

Quantitative Data on Disposal Considerations

Since specific disposal data for Clifutinib is not available, the following table summarizes general quantitative considerations for the disposal of investigational chemical compounds in a laboratory setting, based on common regulatory guidelines.

Parameter	Guideline	Relevance to Clifutinib Disposal
P-listed Acute Hazardous Waste	Generation of > 1 kg/month	Unused pure chemical formulations may fall into this category. Contact EHS for determination.[4]
RCRA-Empty Containers	Residue is < 0.3% by weight	Containers that held P-listed waste must be triple-rinsed, with the first rinse collected as hazardous waste.[4][5]
Record Keeping	Minimum of 3 years	Certificates of destruction and waste manifests should be retained.[3][4]

Experimental Protocols: General Protocol for Laboratory Chemical Waste Disposal

The following is a general protocol for the disposal of a research-use-only chemical such as Clifutinib. This is a generalized procedure and must be adapted to the specific requirements of your institution's EHS office.

1. Waste Identification and Classification:

• Contact your institution's EHS department to determine if Clifutinib is considered hazardous waste under local regulations.[2][3]
• Provide any available safety data or literature to EHS for their assessment.

2. Waste Segregation:

• Do not mix Clifutinib waste with other chemical waste streams unless explicitly approved by EHS.[5]
• Keep solid waste (e.g., contaminated gloves, weigh boats) separate from liquid waste (e.g., unused solutions).

3. Container Selection and Labeling:

• Use a compatible, leak-proof container for waste collection. The original container can often be used.[5]
• Label the waste container clearly with "Hazardous Waste" (if applicable), the chemical name ("Clifutinib"), and the approximate quantity.[5]

4. Waste Accumulation and Storage:

• Store the waste container in a designated, secure satellite accumulation area within the laboratory.[4]
• Keep the container closed except when adding waste.[5]

5. Arranging for Disposal:

• Once the container is full or the experiment is complete, request a waste pickup from EHS or the institution's designated hazardous waste vendor.[5]
• Ensure all required paperwork is completed accurately.

6. Final Disposition:

• The most common final disposition for non-hazardous and many hazardous pharmaceutical wastes is incineration by a licensed facility to ensure the complete destruction of the compound.[2][3]

Disposal Workflow Visualization

The following diagram illustrates a typical workflow for the proper disposal of a research chemical like Clifutinib in a laboratory environment.

Workflow for the proper disposal of Clifutinib.

By following these generalized procedures and, most importantly, consulting with your local Environmental Health and Safety office, you can ensure the safe and compliant disposal of Clifutinib and other investigational compounds.

References

• 1. medkoo.com [medkoo.com]
• 2. benchchem.com [benchchem.com]
• 3. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 4. leegov.com [leegov.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Clifutinib

Essential safety and logistical protocols for the potent FLT3 inhibitor, Clifutinib, designed to ensure the well-being of researchers and maintain experimental integrity. This guide provides immediate, procedural, and step-by-step instructions for the safe handling, storage, and disposal of Clifutinib, establishing a foundation of trust and safety for laboratory professionals.

As a potent, biologically active small molecule, Clifutinib requires careful handling to minimize exposure and prevent contamination. The following procedures are based on established safety protocols for hazardous and cytotoxic compounds and should be implemented in all laboratory settings where Clifutinib is used.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when working with Clifutinib. The appropriate level of protection is dictated by the specific laboratory activity being performed.

Laboratory Activity	Recommended Personal Protective Equipment
Receiving and Unpacking	- Gloves: Single pair of nitrile gloves.- Lab Coat: Standard laboratory coat.
Weighing and Aliquoting (Solid Form)	- Gloves: Double-gloving with two pairs of nitrile gloves. Change outer gloves immediately upon contamination.- Gown: Disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs.- Eye Protection: Tightly fitting safety goggles with side-shields. - Respiratory Protection: NIOSH-approved N95 or higher-rated respirator.
Solution Preparation and Handling	- Gloves: Double-gloving with nitrile gloves.- Gown: Standard laboratory coat.- Eye Protection: Safety glasses with side shields. Chemical splash goggles are recommended if there is a risk of splashing.- Ventilation: All work should be conducted in a certified chemical fume hood.
Cell Culture and In Vitro Assays	- Gloves: Single pair of nitrile gloves.- Lab Coat: Standard laboratory coat.- Eye Protection: Safety glasses with side shields.- Containment: All cell culture work should be performed in a Class II biological safety cabinet.
Waste Disposal	- Gloves: Double-gloving with heavy-duty nitrile or butyl rubber gloves.- Gown: Standard laboratory coat.- Eye Protection: Chemical splash goggles.

Operational Plan: From Receipt to Disposal

A clear and concise operational plan is essential for the safe management of Clifutinib within the laboratory.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Log: Document the receipt, quantity, and storage location in the laboratory's chemical inventory.

• Store: Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials.[1]

Handling and Experimental Use

• Designated Area: All work with Clifutinib should be conducted in a designated and clearly marked area within the laboratory.

• Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood.

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly decontaminate equipment after use.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Experimental Protocol: Preparation of a Clifutinib Stock Solution

This protocol provides a general methodology for preparing a stock solution of Clifutinib for use in cell-based assays.

Materials:

• Clifutinib powder

• Anhydrous DMSO

• Sterile, conical-bottom microcentrifuge tubes

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

Procedure:

• Pre-weighing Preparation: Don appropriate PPE for handling solid compounds (see table above). Perform all weighing activities within a chemical fume hood or powder containment hood.

• Weighing: Carefully weigh the desired amount of Clifutinib powder into a sterile microcentrifuge tube.

• Solubilization: In the chemical fume hood, add the calculated volume of anhydrous DMSO to the Clifutinib powder to achieve the desired stock concentration (e.g., 10 mM).

• Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle warming in a water bath may be used to aid dissolution if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Clearly label each aliquot with the compound name, concentration, date, and user's initials.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to minimize exposure and environmental contamination.

• Evacuate: Clear the area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: For liquid spills, use an absorbent material to contain the spill. For solid spills, gently cover with a damp paper towel to avoid raising dust.

• Clean: Wearing appropriate PPE, clean the spill area with a suitable decontaminating solution.

• Dispose: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

All waste materials contaminated with Clifutinib must be treated as hazardous waste and disposed of according to institutional and local regulations.

• Segregation: Do not mix Clifutinib waste with other laboratory waste.

• Containers: Use designated, leak-proof, and clearly labeled containers for solid and liquid waste. Sharps should be disposed of in a designated sharps container.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," "Cytotoxic Waste," and the name of the compound.

Visualizing Safety Workflows

To further enhance understanding and compliance, the following diagrams illustrate key procedural and decision-making processes for handling Clifutinib.

Caption: Workflow for the safe handling of Clifutinib from receipt to disposal.

References

• 1. Discovery of FLT3-ITD Inhibitor Clifutinib: A Novel Biphenylacetylene Urea Derivative in Clinical Trials for the Treatment of Relapsed/Refractory FLT3-ITD+ Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]